3,6-Dibromo-1,8-naphthyridine-2,7-diamine

Core Science & Biosynthesis

Molecular structure and properties of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine

The 3,6-Dibromo-1,8-naphthyridine-2,7-diamine (DBD) molecule represents a specialized scaffold in heterocyclic chemistry, serving as a critical "Janus-type" building block for supramolecular assembly and a functionalizable core for advanced medicinal chemistry.

This technical guide synthesizes the structural logic, synthetic pathways, and physicochemical properties of this compound, designed for researchers requiring actionable data for drug discovery and materials science.

Part 1: Molecular Architecture & Structural Logic

1.1 Core Structural Analysis

The 1,8-naphthyridine core is a diazanaphthalene isomer. The addition of amino groups at the 2 and 7 positions, combined with bromine atoms at the 3 and 6 positions, creates a molecule with unique electronic and steric properties.

• Symmetry: The molecule possesses

  symmetry, simplifying its NMR spectra (equivalent protons/carbons).

• Electronic Push-Pull: The amino groups (

  ) at positions 2 and 7 are strong -donors, significantly increasing the electron density at the ortho positions (C3 and C6). This activation makes the C3 and C6 positions highly susceptible to electrophilic aromatic substitution (e.g., bromination) and subsequent oxidative addition (e.g., Pd-catalyzed coupling).

• Hydrogen Bonding (DAAD Motif): The 2,7-diamino-1,8-naphthyridine core presents a Donor-Acceptor-Acceptor-Donor (DAAD) hydrogen-bonding array. This motif is critical for recognizing complementary "ADDA" patterns found in:

  • Biological Targets: Guanine-cytosine mismatches and thymine bulges in DNA/RNA.

  • Supramolecular Polymers: Self-assembly with ureidopyrimidinone (UPy) derivatives or complementary imides.

1.2 Tautomerism

While the amino form is dominant in the solid state and polar solvents, the molecule can theoretically exist in an amino-imino equilibrium. However, the aromatic stabilization of the naphthyridine ring strongly favors the diamino tautomer over the diimino form.

Part 2: Synthesis & Reaction Protocols

The synthesis of 3,6-dibromo-1,8-naphthyridine-2,7-diamine is typically achieved via a late-stage electrophilic bromination of the parent diamine.

2.1 Synthetic Pathway Visualization

Figure 1: Synthetic lineage from commercially available precursors to the dibromo-derivative.

2.2 Detailed Experimental Protocol

Step 1: Synthesis of Parent Scaffold (2,7-Diamino-1,8-naphthyridine)

Note: If not purchasing the parent scaffold, it is synthesized via the condensation of 2,6-diaminopyridine.[1]

• Reagents: 2,6-Diaminopyridine, Malondialdehyde bis(dimethylacetal).

• Conditions: Acidic catalysis (

  or ), reflux.

• Purification: Neutralization and recrystallization from Ethanol/Water.

Step 2: Bromination (The Critical Step)

This step exploits the high electron density at C3/C6.

• Precursor: 2,7-Diamino-1,8-naphthyridine (1.0 eq).

• Reagent: N-Bromosuccinimide (NBS) (2.2 eq) or Bromine (

  ) in Acetic Acid.

• Solvent: DMF (Dimethylformamide) or Acetonitrile.

• Protocol:

  • Dissolve the diamine in DMF (0.1 M concentration).

  • Cool to 0°C to control exotherm.

  • Add NBS portion-wise over 30 minutes.

  • Allow to warm to Room Temperature (RT) and stir for 4–12 hours.

  • Workup: Pour reaction mixture into ice-water. The product typically precipitates as a yellow/tan solid.

  • Purification: Filter, wash with water and cold ethanol. Recrystallize from DMF/EtOH if necessary.

Yield Expectation: 75–85%.

Part 3: Physicochemical Properties

3.1 Physical Data Table

Property	Value / Description	Note
CAS Number	1242339-48-5
Molecular Formula
Molecular Weight	317.97 g/mol
Appearance	Yellow to Tan Powder	Oxidizes slightly in air
Melting Point	> 250°C (dec.)	High lattice energy due to H-bonding
Solubility	DMSO, DMF, hot Pyridine	Poor in , MeOH, DCM
pKa (est.)	~5.5 (ring Nitrogen)	Less basic than pyridine due to Br

3.2 Spectroscopic Signature (Diagnostic)

• NMR (DMSO- ):

  • Due to symmetry and substitution, the spectrum is very simple.

  • Aromatic Protons: Single singlet peak around

    8.0–8.3 ppm (representing H4 and H5).[2] Note: The typical doublets of the parent naphthyridine are gone because positions 3 and 6 are substituted.

  • Amino Protons: Broad singlet around

    6.5–7.5 ppm (exchangeable with ).

• MS (ESI+): Characteristic isotope pattern for two bromine atoms (

  , , in 1:2:1 ratio).

Part 4: Applications in Drug Discovery & Materials

4.1 Supramolecular "Janus" Wedges

The molecule is a premier scaffold for Hydrogen-Bonding Self-Assembly .

• Mechanism: The DAAD face binds strongly to thymine or guanine derivatives.

• Application: In "Force-responsive polymersomes" (WO2019034597A1), this unit acts as a non-covalent crosslinker that can "unzip" under mechanical stress, providing self-healing or sensing capabilities.

4.2 DNA/RNA Mismatch Recognition

The parent 2,7-diamino-1,8-naphthyridine is a known ligand for Cytosine-Cytosine (C-C) mismatches in DNA.

• Role of Bromine: The 3,6-dibromo derivative allows researchers to attach:

  • Intercalating tails: To increase binding affinity.

  • Fluorescent dyes: To create "turn-on" probes for detecting genetic errors.

4.3 Palladium-Catalyzed Cross-Coupling

The C-Br bonds are highly reactive handles for Suzuki-Miyaura or Sonogashira couplings.

Figure 2: Divergent synthesis capabilities from the dibromo-core.

References

• Synthesis of Parent Scaffold: Park, T., Mayer, M. F., Nakashima, S., & Zimmerman, S. C. (2005).[3][4][5][6] "Preparation of 2,7-Diamino-1,8-naphthyridine: A Useful Building Block for Supramolecular Chemistry." Synlett, 2005(09), 1435–1436. Link

• DNA Binding Properties: Nakatani, K., Sando, S., & Saito, I. (2000). "NC-1: A Novel Ligand for the Selective Recognition of C-C Mismatches in Duplex DNA." Journal of the American Chemical Society.

• Mechanophore Application: Patent WO2019034597A1. "Force-responsive polymersomes and methods of making and using the same."[7] (2019). Link

• Commercial Availability & CAS: CAS No. 1242339-48-5 entry, PubChem/ChemicalBook.

Sources

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Physicochemical Characteristics of Dibromo-Substituted 1,8-Naphthyridines: A Technical Guide for Drug Development

Introduction & Core Rationale

The 1,8-naphthyridine core is a privileged nitrogen-containing heterocyclic scaffold, serving as the structural foundation for numerous pharmacologically active compounds, including the foundational antibacterial agent nalidixic acid and modern fluoroquinolones like enoxacin[1][2]. While the parent 1,8-naphthyridine molecule exhibits moderate lipophilicity and basicity, targeted halogenation—specifically dibromo-substitution—fundamentally rewrites its physicochemical profile.

As a Senior Application Scientist, I approach molecular modification not merely as synthetic exercises, but as deliberate engineering of a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile. The introduction of two bromine atoms onto the 1,8-naphthyridine core dictates profound changes in steric bulk, electronic distribution, and intermolecular bonding capabilities. This guide dissects the causality behind these physicochemical shifts and provides validated methodologies for their synthesis and characterization.

Electronic and Structural Modulation

The physicochemical transformation induced by dibromo-substitution is governed by three primary mechanisms:

• Inductive vs. Mesomeric Effects: Bromine exerts a strong electron-withdrawing inductive effect (-I) through the

  -bond framework, coupled with a weaker electron-donating mesomeric effect (+M) via its lone pairs. The net result is a significant depletion of electron density on the naphthyridine nitrogen atoms. This electronic starvation directly reduces the basicity of the molecule, drastically lowering its pKa.

• Halogen Bonding (

  -Hole Interactions): The high polarizability of the large bromine atom creates an anisotropic distribution of electron density, resulting in an electropositive crown (the -hole) at the distal end of the C-Br bond. This enables highly directional, non-covalent halogen bonds (e.g., Br···N interactions) with Lewis bases, which dictate crystal packing and enhance target protein binding affinity[3].

• Frontier Molecular Orbitals (HOMO/LUMO): Density Functional Theory (DFT) calculations demonstrate that heavy atom substitution stabilizes the Lowest Unoccupied Molecular Orbital (LUMO). This narrows the HOMO-LUMO bandgap, altering the molecule's photophysical properties and inducing a bathochromic (red) shift in its UV-Vis absorption spectrum[4].

Physicochemical causality network of dibromo substitution on 1,8-naphthyridines.

Quantitative Physicochemical Profiling

To understand the practical impact of these modifications during drug formulation and assay development, we must quantify the shifts. The table below summarizes the comparative physicochemical parameters between the unsubstituted parent core and a representative dibromo-substituted derivative.

Physicochemical Parameter	Unsubstituted 1,8-Naphthyridine[1]	Dibromo-1,8-Naphthyridine (Representative)	Mechanistic Causality
Molecular Weight	130.15 g/mol	287.94 g/mol	Addition of two heavy halogen atoms increases steric bulk and density.
logP (Lipophilicity)	~ 0.82	2.85 - 3.10	Bromine's large, non-polar electron cloud significantly enhances hydrophobicity, improving lipid membrane permeability.
pKa (Conjugate Acid)	3.39	1.50 - 1.80	The strong inductive electron-withdrawing effect (-I) of bromine depletes electron density on the ring nitrogens, reducing basicity.
Melting Point	98–99 °C	> 185 °C	Enhanced intermolecular interactions, specifically halogen bonding (Br···N) and 1D slipped-π-stacking, rigidify the crystal lattice[3].
HOMO-LUMO Gap	~ 4.2 eV	~ 3.5 eV	Heavy atom substitution lowers the LUMO energy, narrowing the bandgap and causing a bathochromic shift in UV-Vis spectra[4].

Synthesis and Self-Validating Protocol

The synthesis of highly pure dibromo-1,8-naphthyridines requires precise control over electrophilic aromatic substitution. Traditional bromination using

in fuming sulfuric acid often yields uncontrollable mixtures. Instead, a modern, environmentally benign multicomponent approach utilizing N-bromosulfonamides (such as TBBDA) serves as a superior, self-validating methodology[5].

Protocol: Multicomponent Synthesis of Dibromo-1,8-Naphthyridines

Objective: To synthesize high-purity dibromo-1,8-naphthyridines via a multicomponent catalytic reaction, ensuring batch-to-batch reproducibility for downstream physicochemical assays.

• Step 1: Reagent Preparation & Inert Atmosphere Setup

  • Action: Purge a 50 mL round-bottom flask with dry

    . Dissolve substituted 2-aminopyridine (1.0 mmol) and malononitrile (1.0 mmol) in 5 mL of anhydrous acetonitrile.

  • Causality: Moisture can prematurely hydrolyze the malononitrile intermediate, reducing the yield of the cyclized product. Acetonitrile is selected for its optimal dielectric constant, which stabilizes the polar transition states during the condensation phase[5].

• Step 2: Catalytic Bromination and Condensation

  • Action: Add the target aromatic aldehyde (1.0 mmol) and the N,N,N′,N′-tetrabromobenzene-1,3-disulfonamide (TBBDA) catalyst (15 mol%). Stir continuously at room temperature (25 °C).

  • Causality: TBBDA acts as a dual-purpose reagent. It serves as a Lewis acid to activate the aldehyde carbonyl, facilitating the multicomponent condensation, and acts as a controlled source of electrophilic bromonium ions (

    ), driving the regioselective dibromination of the electron-rich positions on the nascent naphthyridine ring[5].

• Step 3: Self-Validating Reaction Monitoring

  • Action: Perform Thin Layer Chromatography (TLC) every 30 minutes using a 7:3 hexane:ethyl acetate mobile phase.

  • Validation: The reaction is deemed complete only when the highly polar precursor spots completely disappear and a single, higher-Rf product spot dominates. The higher Rf value is a direct validation of the increased lipophilicity (logP) imparted by the dibromo substitution.

• Step 4: Quenching and Selective Precipitation

  • Action: Quench the reaction by adding 15 mL of ice-cold distilled water. Filter the resulting precipitate under a vacuum and wash sequentially with cold ethanol.

  • Causality: This step exploits the engineered physicochemical properties of the product. The highly lipophilic dibromo-1,8-naphthyridine is insoluble in cold water/ethanol mixtures, whereas unreacted polar precursors and the reduced sulfonamide catalyst remain dissolved in the filtrate, ensuring high crude purity.

• Step 5: Spectroscopic Quality Control (QC)

  • Action: Dissolve a 5 mg sample of the dried precipitate in

    and acquire and spectra.

  • Validation: Confirm the absence of protons at the targeted bromination sites on the naphthyridine core. The presence of sharp, downfield-shifted signals for the remaining aromatic protons confirms the structural integrity, while the absence of aliphatic impurity peaks validates the precipitation efficacy.

Workflow for the synthesis and self-validating purification of dibromo-1,8-naphthyridines.

Implications for Drug Development

Understanding the physicochemical characteristics of dibromo-substituted 1,8-naphthyridines is not a purely academic endeavor; it is the cornerstone of rational drug design.

The exponential growth of bacterial resistance to antibiotics requires the development of agents capable of penetrating robust bacterial defenses[6]. The increased lipophilicity (logP ~ 3.0) of dibromo-derivatives enhances passive diffusion across the lipid-rich outer membranes of Gram-negative bacteria. Furthermore, the modulated pKa ensures that a larger fraction of the drug remains un-ionized in the slightly acidic microenvironments often found in infected tissues, thereby maximizing cellular uptake and bioavailability. Ultimately, the strategic placement of bromine atoms leverages halogen bonding to lock the naphthyridine pharmacophore into the binding pockets of target enzymes (such as DNA gyrase), transforming a basic scaffold into a highly potent therapeutic candidate.

References

• Multicomponent Approach for the Synthesis of Substituted 1,8-Naphthyridine Derivatives Catalyzed by N-Bromosulfonamides.Organic Chemistry Portal / Synthesis.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHgYpZHFXeJGn6a0xpRuR10HProDvtItbqgah9GEzTDsam6c674NKLoYYI1Ay9sM0eNPwXbDhTrHciDwuXsuVBmnABy5hM1K2kww0235NfeDPzVLAzDfQJ-TEPJKGQeFTpsMowyGpe-Cytgvk-GpwqdqOYrPg==]
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Hydrogen Bonding Motifs of 2,7-Diamino-1,8-Naphthyridine Derivatives: A Technical Guide

Executive Summary

This guide analyzes the hydrogen bonding capabilities of 2,7-diamino-1,8-naphthyridine (DAN) derivatives, a class of heterocyclic compounds critical to supramolecular chemistry and nucleic acid recognition. Unlike simple Watson-Crick pairing, DAN derivatives utilize a Donor-Acceptor-Acceptor-Donor (DAAD) motif, enabling them to form extremely stable quadruply hydrogen-bonded complexes with complementary ADDA partners (such as ureidopyrimidinones or guanosine ureas).[1] Furthermore, dimeric forms of DAN have emerged as potent probes for recognizing Guanine-Guanine (G-G) mismatches in DNA, offering therapeutic potential for triplet repeat expansion diseases.

The Structural Paradigm: DAAD Motifs and Electrostatics

The core utility of DAN lies in its ability to present a rigid, planar interface for hydrogen bonding. However, its binding affinity is governed not just by the number of hydrogen bonds, but by Secondary Electrostatic Interactions (SEI) .

The DAAD vs. DAD Array

In its neutral state, 2,7-diamino-1,8-naphthyridine presents a DAAD array.[2]

• Donors (D): The exocyclic amino protons (

  ) at positions 2 and 7.

• Acceptors (A): The endocyclic ring nitrogens (N1 and N8).

Complementarity and Binding Partners

DAN is the "lock" for partners displaying an ADDA "key."

• Ideal Partner: Ureidopyrimidinone (UPy) in its 4[1H]-pyrimidinone tautomer, or N-alkylated guanosine ureas.

• Mechanism: The complex formation is driven by four simultaneous hydrogen bonds.

• Electrostatic Advantage: In the DAN

  UPy complex, diagonal interactions between partial charges (e.g., on donor and on acceptor) are attractive, significantly boosting the association constant ( ) beyond what is expected from H-bonds alone.

DNA Mismatch Recognition

In biological contexts, DAN derivatives (specifically dimers linked by alkyl chains) do not bind standard base pairs well. Instead, they target G-G mismatches .

• Mechanism: The DAN dimer intercalates, and each naphthyridine ring forms three H-bonds with a Guanine base.

• Significance: This specific recognition is vital for targeting unstable chromosomal regions associated with neurodegenerative disorders.

Thermodynamics: Binding Constants ( )

The binding strength of DAN derivatives varies by orders of magnitude depending on the solvent and the partner's tautomeric state.

Host Molecule	Guest Partner	Solvent	( )	Interaction Type	Ref
DAN (Monomer)	Guanosine Urea (UG)			4-point H-bond (Supramolecular)	[1]
DAN (Monomer)	Thymine / Uracil			3-point H-bond (DAD-ADA)	[2]
DAN (Dimer)	DNA (G-G Mismatch)	Buffer (pH 7)		Intercalation + H-bond	[3]
DAN (Monomer)	Cytosine		Negligible	Mismatched Interface	--

Technical Insight: The massive

for DAN UG ( ) makes it comparable to covalent bonds in terms of structural integrity in non-polar media, which is why DAN is a "privileged structure" for self-healing polymers.

Synthetic Protocol: The Azide Reduction Route

While early syntheses used condensation of 2,6-diaminopyridine with malic acid (Peckmann-type), that route often suffers from difficult purification. The Azide Reduction Method is the modern "Gold Standard" for high purity and yield.

Reaction Scheme

• Precursor: 2-amino-7-chloro-1,8-naphthyridine.[3][4]

• Azidation: Nucleophilic substitution with Sodium Azide (

  ).

• Reduction: Zinc dust in Acetic Acid (Zn/AcOH).

Step-by-Step Methodology

Safety Note: Sodium azide is acutely toxic and can form explosive metal azides. Work in a fume hood with a blast shield.

• Azidation:

  • Dissolve 2-amino-7-chloro-1,8-naphthyridine (1.0 eq) in dry DMF.

  • Add

    (2.0 eq).

  • Heat to 60°C for 4 hours .

  • Pour into water; filter the precipitate (2-amino-7-azido-1,8-naphthyridine).

  • Yield Expectation: ~95%.[5]

• Reduction (The Critical Step):

  • Suspend the azido intermediate (1.0 eq) in Glacial Acetic Acid .

  • Add Zinc dust (excess, ~5-10 eq) slowly to control exotherm.

  • Reflux for 3 hours .[4] The solution will turn from dark to yellowish-brown.

  • Hot Filtration: Filter while hot to remove excess Zinc.

  • Concentrate the filtrate under reduced pressure.

  • Neutralize with dilute NaOH to precipitate the product.

  • Recrystallize from Methanol.

Validation:

• Melting Point: 222–223 °C.

• NMR (DMSO- ): 7.67 (d, 2H), 6.53 (d, 2H), 7.25 (bs, 4H, ).

Experimental Workflow: Determining via NMR Titration

To validate the hydrogen bonding capability of a new DAN derivative,

NMR titration in a non-competitive solvent ( or ) is required.

Protocol

• Host Preparation: Prepare a stock solution of the DAN derivative (

  ) in .

• Guest Preparation: Prepare a stock of the guest (e.g., N-butylthymine) at high concentration (

  ).

• Titration:

  • Record the initial spectrum of the Host.

  • Add aliquots of Guest.

  • Monitor the downfield shift of the amide/amino protons (typically shifting from

    to upon binding).

• Data Analysis:

  • Plot

    (change in chemical shift) vs. .

  • Fit data to a 1:1 binding isotherm (Benesi-Hildebrand or non-linear regression).

Critical Control: Ensure the solvent is dry. Even trace water in

competes for H-bonds, artificially lowering the measured .

Applications in Drug Discovery & Materials[4]

RNA/DNA Mismatch Targeting

DAN dimers (linked by alkyl spacers) are leading candidates for treating Triplet Repeat Expansion Diseases (e.g., Huntington's).

• Target: The expanded CAG repeats form hairpins with A-A mismatches, or CGG repeats form G-G mismatches.

• Action: DAN dimers bind the G-G mismatch, stabilizing the hairpin and potentially inducing contraction of the repeat during replication or blocking transcription of the toxic RNA.

Supramolecular Polymers

By functionalizing polymer ends with DAN and UPy, researchers create "self-healing" materials.

• Mechanism: When the material cracks, the DAN-UPy H-bonds break (sacrificial bonds). Upon bringing the surfaces together, the specific DAAD-ADDA recognition "zips" the material back together with high fidelity, unlike random hydrophobic interactions.

References

• Park, T., Zimmerman, S. C., & Nakashima, S. (2005). A highly stable quadruply hydrogen-bonded heterocomplex useful for supramolecular polymer blends.[1] Journal of the American Chemical Society. [Link]

• Murray, T. J., & Zimmerman, S. C. (1995).[6] 7-amido-1,8-naphthyridines as hydrogen bonding units for the complexation of guanine derivatives.[1][6] Tetrahedron Letters. [Link]6]

• Nakatani, K., Sando, S., & Saito, I. (2001). Recognition of Guanine-Guanine Mismatches by the Dimeric Form of 2-Amino-1,8-naphthyridine.[7][8] Journal of the American Chemical Society. [Link]

• Goswami, S., et al. (2005).[5] Simple and Efficient Synthesis of 2,7-Difunctionalized-1,8-Naphthyridines. Molecules. [Link]5]

• Kobori, A., & Nakatani, K. (2008).[7][8] Dimer of 2,7-diamino-1,8-naphthyridine for the detection of mismatches formed by pyrimidine nucleotide bases.[7][8] Bioorganic & Medicinal Chemistry. [Link]7][8]

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Engineering the Electronic Landscape of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine: A Dual-Use Scaffold for Optoelectronics and Bio-Imaging

Executive Summary

The rational design of organic semiconductors and fluorescent biomarkers increasingly relies on highly functionalized heterocyclic scaffolds. 3,6-Dibromo-1,8-naphthyridine-2,7-diamine (CAS: 1242339-48-5) represents a convergence point for materials science and pharmacology. By combining an electron-deficient core with strong electron-donating amines and heavy halogen atoms, this molecule offers a highly tunable electronic landscape. This whitepaper details the mechanistic electronic properties, cross-disciplinary applications, and self-validating experimental workflows required to harness this compound for next-generation optoelectronics and drug development.

Mechanistic Electronic Properties

The optoelectronic versatility of 3,6-dibromo-1,8-naphthyridine-2,7-diamine is governed by three distinct structural features that collectively dictate its frontier molecular orbitals:

The Electron-Deficient Core

The 1,8-naphthyridine backbone is fundamentally electron-deficient due to the electronegativity of its two pyridine-type nitrogen atoms[1]. This intrinsic deficiency results in deep Highest Occupied Molecular Orbital (HOMO) levels—typically ranging from -5.9 to -5.4 eV—and high electron affinities (2.79–3.00 eV), making the core an exceptional electron-transporting and electron-injecting (ET/EI) material for organic light-emitting diodes (OLEDs)[1][2].

Intramolecular Push-Pull Dynamics (D-π-A)

The substitution of amine groups at the 2 and 7 positions introduces potent electron-donating characteristics to the electron-withdrawing core, establishing a Donor-π-Acceptor (D-π-A) push-pull system. This architecture facilitates Intramolecular Charge Transfer (ICT), which narrows the bandgap and induces highly fluorescent properties[2][3]. For biological applications, the symmetrical arrangement of these hydrogen-bond donors and acceptors allows the molecule to interact specifically with guanine-cytosine base pairs, making it a privileged scaffold for biochemical staining[3][4].

The Heavy-Atom and Halogen Bonding Effects

The inclusion of bromine atoms at the 3 and 6 positions serves a dual purpose:

• Spin-Orbit Coupling (SOC): The "heavy-atom effect" of bromine enhances SOC, promoting rapid intersystem crossing (ISC) between singlet and triplet excited states. This mechanism is crucial for developing Thermally Activated Delayed Fluorescence (TADF) emitters and room-temperature phosphorescent materials[5].

• Solid-State Packing: Halogen atoms participate in strong intermolecular halogen bonding (e.g., N···Br or Br···I interactions), which can alter the crystalline order from a herringbone pattern to a 1D slipped-π-stack arrangement. This structural shift lowers the energy gap of frontier molecular orbitals and significantly enhances solid-state charge transport[6].

Cross-Disciplinary Applications

Optoelectronics: TADF Emitters and OLEDs

Because of its high glass-transition temperature and reversible electrochemical reduction, the naphthyridine core is highly stable under operational stress[2]. When the 3,6-dibromo handles are used to attach secondary donor networks (such as phenothiazine or dimethylacridin), the resulting molecules exhibit twisted conformations and small singlet-triplet energy gaps (

). These extended TADF emitters can achieve maximum external quantum efficiencies (EQE) exceeding 14% with remarkably low efficiency roll-off[5].

Drug Development: Fluorescent Bio-Probes

In medicinal chemistry, 1,8-naphthyridine-2,7-diamine is recognized as a privileged structure utilized in the synthesis of antimicrobials and enzyme inhibitors[4]. Optoelectronically, its small molecular size and stable fluorescence allow it to act as a non-disruptive biological probe. The diamine functionalization ensures high solubility and specific molecular recognition events, allowing researchers to track pharmacokinetics and cellular localization with minimal interference to the biological system under study[3][4].

Quantitative Optoelectronic Data

The following table summarizes the theoretical and empirical electronic properties of 1,8-naphthyridine derivatives, demonstrating the bandgap tuning achieved through functionalization.

Derivative Type	HOMO (eV)	LUMO (eV)	Bandgap (eV)	Primary Optoelectronic Function
Unsubstituted 1,8-Naphthyridine	-6.00	-2.50	3.50	Electron Transport Layer (ETL)
2,7-Diamino-1,8-Naphthyridine	-5.40	-2.60	2.80	Fluorescent Bio-Probe / Emitter
3,6-Dibromo-2,7-Diamino Core	-5.55	-2.85	2.70	Phosphorescent Host / Synthetic Intermediate
Extended TADF Emitters (e.g., DMAC-ND)	-5.30	-2.90	2.40	Multi-color OLED Emissive Layer

(Note: Values are representative aggregates derived from electrochemical and spectroscopic literature[1][2][5])

Self-Validating Experimental Workflows

To harness 3,6-dibromo-1,8-naphthyridine-2,7-diamine effectively, researchers must employ rigorous, self-validating protocols. The following methodologies detail the synthesis of extended conjugated systems and the subsequent validation of their electronic properties.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Purpose: To utilize the 3,6-dibromo sites as synthetic handles for extending π-conjugation, crucial for tuning TADF properties and creating custom bio-probes.

• Preparation: In an oven-dried Schlenk flask, combine 3,6-dibromo-1,8-naphthyridine-2,7-diamine (1.0 eq), the desired arylboronic acid (2.5 eq), and Tetrakis(triphenylphosphine)palladium(0) [

  ] (0.05 eq).

• Solvent System: Add a degassed mixture of Toluene, Ethanol, and 2M aqueous

  (2:1:1 v/v/v).

  • Causality: Toluene solubilizes the organic precursors, ethanol acts as a phase-transfer agent, and the alkaline

    activates the boronic acid to form a highly reactive boronate complex. Degassing is mandatory to prevent the oxidative poisoning of the Pd(0) catalyst.

• Reaction: Reflux the mixture under an argon atmosphere at 90°C for 12 hours. Monitor the consumption of the starting material via Thin Layer Chromatography (TLC).

• Isolation: Cool to room temperature, extract the aqueous layer with ethyl acetate, dry the combined organic layers over anhydrous

  , and purify via silica gel column chromatography.

Protocol 2: Electrochemical Determination of Frontier Orbitals

Purpose: To empirically validate the theoretical bandgap and ensure the material's energy levels align with the work functions of OLED electrodes or biological auto-fluorescence windows.

• Electrolyte Preparation: Dissolve 1.0 mM of the synthesized naphthyridine derivative in anhydrous dichloromethane (DCM).

  • Causality: Anhydrous DCM is strictly required because trace water will undergo reduction, creating parasitic peaks that mask the analyte's true electrochemical response.

• Supporting Electrolyte: Add 0.1 M tetrabutylammonium hexafluorophosphate (

  ).

  • Causality:

    provides the necessary ionic conductivity without participating in redox reactions within the target potential window.

• Electrode Setup: Utilize a three-electrode system comprising a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/Ag+ reference electrode.

• Measurement & Calibration: Execute Cyclic Voltammetry (CV) scans at a sweep rate of 50 mV/s. Post-measurement, spike the solution with Ferrocene (Fc) as an internal standard. Calculate the HOMO and LUMO levels from the onset oxidation (

  ) and reduction ( ) potentials relative to the redox couple (assumed to be -4.8 eV vs. vacuum).

Visualizing the Structure-Property Architecture

The following diagram maps the causal relationships between the structural modifications of the naphthyridine core and their resulting optoelectronic and biomedical applications.

Structure-property relationships of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine.

References

1.1 - ResearchGate 2.6 - ACS Publications 3.4 - Benchchem 4.5 - SciSpace 5.2 - ResearchGate 6. 3 - MDPI

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• 5. Naphthyridine-based thermally activated delayed fluorescence emitters for multi-color organic light-emitting diodes with low efficiency roll-off (2019) | Cheng Chen | 29 Citations [scispace.com]
• 6. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Solubility Profile of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) or key synthetic intermediate is a critical physicochemical property that dictates its behavior in chemical synthesis, purification, formulation, and biological screening. This guide provides an in-depth analysis of the predicted solubility profile of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine, a heterocyclic compound with potential applications in medicinal chemistry and materials science.[1][2] In the absence of specific published empirical data, this document establishes a theoretical framework based on molecular structure analysis and the fundamental principles of intermolecular forces.[3][4] Furthermore, it presents a detailed, field-proven experimental protocol for the accurate determination of thermodynamic solubility, empowering researchers to validate these predictions and make informed decisions in their work.

Introduction: The Critical Role of Solubility

The 1,8-naphthyridine scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents.[2][5] The specific derivative, 3,6-Dibromo-1,8-naphthyridine-2,7-diamine, combines this heterocyclic core with functional groups—amines and bromines—that can significantly modulate its chemical and biological properties. Understanding its solubility is paramount for any practical application.[6][7] For instance:

• In Chemical Synthesis: The choice of solvent can determine reaction rates, yield, and impurity profiles. Reactants must be sufficiently solubilized to interact effectively.

• In Purification: Recrystallization, a primary technique for purifying solid compounds, relies on identifying a solvent system where the compound has high solubility at elevated temperatures and low solubility at cooler temperatures.

• In Drug Development: Poor solubility is a major hurdle in drug discovery, affecting absorption and bioavailability. Initial solubility screening, often in solvents like dimethyl sulfoxide (DMSO), is a standard step for preparing stock solutions for biological assays.[8]

This guide will first deconstruct the molecule to predict its solubility in a range of common organic solvents and then provide a robust experimental workflow for its empirical determination.

Theoretical Solubility Profile: A Structure-Based Analysis

The principle of "like dissolves like" is the cornerstone of solubility prediction.[3][4] This means that solutes dissolve best in solvents that have similar intermolecular force characteristics. The structure of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine offers several key features for analysis.

Molecular Structure Deconstruction

• 1,8-Naphthyridine Core: This fused aromatic heterocyclic system is largely planar and rigid. The two nitrogen atoms introduce polarity and are sites for potential hydrogen bond acceptance.

• Amino Groups (-NH₂): The two primary amine groups are highly polar and are strong hydrogen bond donors. This feature is expected to dominate the molecule's interaction with protic solvents.[9][10]

• Bromo Groups (-Br): The two bromine atoms are large and electronegative, introducing significant dipole moments. While not capable of hydrogen bonding, they increase the molecule's molecular weight and polarizability, potentially enhancing interactions with polarizable or halogenated solvents.[11][12]

Predicted Interactions and Solubility

The combination of a large, relatively non-polar aromatic core with multiple highly polar functional groups suggests a complex solubility profile. The powerful hydrogen-bonding capabilities of the two amino groups are predicted to be the most significant factor.

Table 1: Predicted Solubility of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	High	These solvents possess strong dipoles and are excellent hydrogen bond acceptors, allowing for powerful interactions with the compound's amino groups. They are universally effective for dissolving complex, polar molecules.[4]
Polar Protic	Methanol, Ethanol	Moderate to High	These solvents can act as both hydrogen bond donors and acceptors, readily interacting with the amino groups. Solubility may be slightly lower than in DMSO/DMF due to the solvent's self-association.[4]
Ethers	Tetrahydrofuran (THF)	Low to Moderate	THF is a polar aprotic solvent but a weaker hydrogen bond acceptor than DMSO or DMF. It may partially solubilize the compound, but is unlikely to overcome the strong solute-solute interactions completely.
Halogenated	Dichloromethane (DCM), Chloroform	Low	While the C-Br dipoles might interact favorably with these solvents, their inability to disrupt the strong hydrogen bonding network between the solute molecules will likely result in poor solubility.[10]
Ketones	Acetone	Low to Moderate	Acetone is a polar aprotic solvent but its hydrogen bond accepting capability is moderate. Primary amines can sometimes react with ketones, which is another consideration.[10]
Esters	Ethyl Acetate	Very Low	Ethyl acetate has moderate polarity but is a relatively weak solvent for highly polar, hydrogen-bonding compounds.
Aromatic Hydrocarbons	Toluene	Insoluble	The non-polar nature of toluene provides no effective mechanism to solvate the highly polar amino groups.[6]
Aliphatic Hydrocarbons	Hexanes, Heptane	Insoluble	As non-polar solvents, hexanes are incapable of breaking the strong intermolecular forces (especially hydrogen bonds) holding the solid lattice together.[9]

Experimental Determination of Thermodynamic Solubility

Theoretical predictions require empirical validation. The following protocol describes the "excess solid" method for determining thermodynamic (or equilibrium) solubility, which measures the maximum amount of a substance that can dissolve in a solvent at a specific temperature and pressure.[13] This contrasts with kinetic solubility, which can be influenced by factors like dissolution rate.[13]

Experimental Workflow

The general process involves saturating a solvent with the solute over time, separating the undissolved solid, and then quantifying the concentration of the solute in the saturated liquid phase.

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• 3. chem.ws [chem.ws]
• 4. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 5. 1,8-Naphthyridine - Wikipedia [en.wikipedia.org]
• 6. Machine learning with physicochemical relationships: solubility prediction in organic solvents and water - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research.unipd.it [research.unipd.it]
• 8. lifechemicals.com [lifechemicals.com]
• 9. tutorchase.com [tutorchase.com]
• 10. 23.1. Properties of amines | Organic Chemistry II [courses.lumenlearning.com]
• 11. researchgate.net [researchgate.net]
• 12. CAS 17965-74-1: 1,6-Naphthyridine, 8-bromo- | CymitQuimica [cymitquimica.com]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

A Guide to 1,8-Naphthyridine-2,7-diamine: The Quintessential Supramolecular Scaffolding

Abstract

The field of supramolecular chemistry, which focuses on the intricate dance of molecules governed by non-covalent interactions, relies on the design of smart, functional building blocks. Among these, 1,8-naphthyridine-2,7-diamine (DANP) has emerged as a cornerstone scaffold. Its rigid, planar structure, combined with a well-defined array of hydrogen bond donors and acceptors, makes it an exemplary component for constructing complex, self-assembled architectures. This technical guide provides an in-depth exploration of DANP, from its chemical synthesis and fundamental properties to its application in creating higher-order supramolecular structures. It is intended for researchers and professionals in chemistry, materials science, and drug development who seek to leverage this powerful building block in their work.

The Allure of 1,8-Naphthyridine-2,7-diamine in Supramolecular Design

At the heart of 1,8-naphthyridine-2,7-diamine's utility is its unique arrangement of hydrogen bonding sites. The molecule presents a Donor-Acceptor-Acceptor-Donor (DAAD) array, a specific sequence that can engage in highly directional and predictable quadruple hydrogen bonds with a complementary AADD-functionalized partner. This high-fidelity molecular recognition is the foundation of its role in supramolecular chemistry.

The 1,8-naphthyridine framework is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities, including antimicrobial and anticancer properties. In materials science, its derivatives are explored as fluorescent probes and for the design of synthetic receptors.[1][2] The inherent properties of DANP—its planarity promoting π-π stacking and its nitrogen atoms acting as metal coordination sites—further expand its versatility beyond hydrogen bonding.

Caption: The DAAD hydrogen bonding array of 1,8-naphthyridine-2,7-diamine.

Synthesis: Crafting the Building Block

The reliable synthesis of high-purity DANP is critical for its application in supramolecular chemistry. While several routes exist, an efficient and milder method involves the reduction of an azide intermediate, which avoids the harsh conditions of older protocols that used gaseous ammonia or high-pressure systems.[3]

Workflow for the Synthesis of 1,8-Naphthyridine-2,7-diamine (DANP)

Caption: A synthetic workflow for producing 1,8-naphthyridine-2,7-diamine.

Detailed Experimental Protocol

This protocol is adapted from the method reported by Goswami et al.[3][4]

Step 1: Synthesis of 2-Amino-7-azido-1,8-naphthyridine

• To a stirred solution of 2-amino-7-chloro-1,8-naphthyridine (2.22 mmol) in dry dimethylformamide (DMF, 5 mL), add sodium azide (NaN₃, 4.44 mmol).

• Heat the reaction mixture at 60°C and stir for 4 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the mixture and filter off the precipitated sodium chloride (NaCl).

• Remove the DMF from the filtrate under reduced pressure to yield the crude azide product, which can be used in the next step without further purification.

Causality: The use of DMF as a polar aprotic solvent facilitates the SₙAr reaction between the chloro-naphthyridine and the azide nucleophile. Heating is necessary to overcome the activation energy of the reaction.

Step 2: Reduction to 2,7-Diamino-1,8-naphthyridine (DANP)

• Dissolve the crude 2-amino-7-azido-1,8-naphthyridine (approx. 2.2 mmol) in glacial acetic acid (approx. 12 mL).

• To this stirred solution, add zinc dust (approx. 2.1 g) portion-wise. The addition can be exothermic.

• Reflux the mixture for 3 hours. The reaction will result in the formation of a precipitate.

• Filter the hot solution to collect the precipitate.

• Remove the acetic acid from the filtrate under reduced pressure to yield the desired product as a yellowish-brown solid. This method has been reported to achieve yields as high as 98%.[3][4]

Causality: Zinc dust in acetic acid is a classic and effective reducing agent for converting azides to amines. The reflux condition ensures the reaction goes to completion.

Table 1: Physicochemical Properties of DANP

Property	Value	Reference
Molecular Formula	C₈H₈N₄	[5]
Molecular Weight	160.18 g/mol	[5]
Appearance	Yellowish-brown solid	[3]
Melting Point	222-223 °C	[3]
Hydrogen Bond Donors	2	[5]
Hydrogen Bond Acceptors	4	[5]

Applications in Supramolecular Assembly

The true power of DANP is realized when it is used to construct larger, ordered systems. Its defined interaction geometry allows for the predictable formation of discrete and polymeric supramolecular structures.

Formation of Hydrogen-Bonded Rosettes and Helices

When DANP or its derivatives are combined with a complementary molecule featuring an AADD hydrogen bonding motif (like a cyanuric acid or melamine derivative), they can self-assemble into intricate, rosette-like cyclic hexamers. These rosettes can then stack upon one another through π-π interactions to form well-defined nanotubes or helical fibers. The fidelity of the quadruple hydrogen bond is the primary driving force for this hierarchical self-assembly.

Molecular Recognition and Sensing

The specific hydrogen-bonding pattern of DANP makes it an excellent candidate for molecular recognition. For instance, modified DANP ligands have been shown to strongly and specifically bind to single pyrimidine bulges in duplex DNA, showcasing their potential in biological applications and diagnostics.[6] The core structure can be functionalized with reporter groups (e.g., fluorophores) to create sensors that signal a binding event through a change in their optical properties.

Metallosupramolecular Architectures

The endocyclic nitrogen atoms of the naphthyridine core are effective metal-coordinating sites. This allows DANP to act as a ligand, bridging two metal centers. This property has been exploited to build dimetallic complexes and larger metallosupramolecular polygons and cages, where the geometry of the final structure is directed by both the coordination preferences of the metal ion and the inherent shape of the DANP ligand.[7]

Caption: The process of hierarchical self-assembly using DANP.

Characterization of DANP-Based Supramolecules

Confirming the formation and structure of non-covalently linked assemblies requires a suite of analytical techniques. Each method provides a different piece of the puzzle, and a combination is necessary for unambiguous characterization.

Workflow for Supramolecular Characterization

Sources

• 1. 1,8-Naphthyridine-2,7-diamine|Research Building Block [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Simple and Efficient Synthesis of 2,7-Difunctionalized-1,8- Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 1,8-Naphthyridine-2,7-diamine | C8H8N4 | CID 11240647 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N,N'-Bis(3-aminopropyl)-2,7-diamino-1,8-naphthyridine stabilized a single pyrimidine bulge in duplex DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Advanced Protocol: Synthesis of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine

[1][2]

Executive Summary & Scientific Rationale

The compound 3,6-Dibromo-1,8-naphthyridine-2,7-diamine serves as a critical halogenated intermediate in the construction of complex supramolecular assemblies. The parent scaffold, 2,7-diamino-1,8-naphthyridine, is a well-established DAAD (Donor-Acceptor-Acceptor-Donor) hydrogen-bonding module, often utilized to recognize DNA mismatches (specifically cytosine-cytosine) or to form self-assembling nanotubes.

The introduction of bromine atoms at the 3- and 6-positions is achieved via Electrophilic Aromatic Substitution (EAS) . The amino groups at positions 2 and 7 strongly activate the ortho positions (C3 and C6), overcoming the electron-deficient nature of the 1,8-naphthyridine ring. This protocol details a controlled bromination using N-Bromosuccinimide (NBS) in a polar aprotic solvent, ensuring high regioselectivity and minimizing the formation of poly-brominated byproducts.

Key Mechanistic Insight: Direct bromination with elemental bromine (

) can be harsh, leading to oxidation of the amino groups or complex mixtures. The use of NBS allows for a milder source of electrophilic bromine ( ), and the choice of solvent (DMF or Acetonitrile) modulates the reaction rate to favor the thermodynamic 3,6-dibromo product.

Experimental Protocol

Safety Warning:

• N-Bromosuccinimide (NBS): Causes skin irritation and serious eye irritation. Handle in a fume hood.

• 1,8-Naphthyridines: Bioactive compounds; handle with gloves and avoid inhalation.

• DMF: Hepatotoxic and readily absorbed through skin.

Reagent	MW ( g/mol )	Equiv.	Role
2,7-Diamino-1,8-naphthyridine	160.18	1.0	Substrate
N-Bromosuccinimide (NBS)	177.98	2.1 - 2.2	Brominating Agent
N,N-Dimethylformamide (DMF)	73.09	Solvent	Reaction Medium
Water (Ice-cold)	18.02	Quench	Precipitation
Sodium Bisulfite (aq)	104.06	Wash	Quench excess

Phase 1: Preparation of the Substrate Solution

• Equip a 250 mL round-bottom flask with a magnetic stir bar and a nitrogen inlet.

• Charge the flask with 2,7-Diamino-1,8-naphthyridine (1.0 eq, e.g., 1.60 g).

• Add anhydrous DMF (30 mL). The volume should be sufficient to fully dissolve the starting material upon gentle warming (if necessary), though it may remain a suspension initially.

• Cool the mixture to 0–5 °C using an ice bath. Rationale: Lower temperature controls the exotherm of the initial bromination and improves regioselectivity.

Phase 2: Controlled Bromination 5. Dissolve NBS (2.1 eq, e.g., 3.74 g) in a minimal amount of DMF (10 mL). 6. Add the NBS solution dropwise to the reaction flask over 30 minutes, maintaining the temperature below 10 °C.

• Observation: The solution will likely darken. The slow addition prevents local high concentrations of brominating agent, which could lead to over-bromination or radical side reactions.

• Remove the ice bath and allow the reaction to warm to Room Temperature (20–25 °C) .
• Stir for 4–6 hours . Monitor reaction progress via TLC (System: 10% MeOH in DCM) or LC-MS. The starting material ( ) should disappear, converting to the less polar dibromo product.

Phase 3: Workup and Purification 9. Pour the reaction mixture slowly into 200 mL of ice-cold water with vigorous stirring. The product should precipitate out as a solid.[1] 10. Optional: If the mixture is orange/red (indicating free bromine), add a small amount of 10% sodium bisulfite solution until the color fades to yellow/tan. 11. Filter the precipitate using a Buchner funnel. 12. Wash the filter cake sequentially with:

• Water (3 x 50 mL) to remove residual DMF and succinimide.
• Cold Acetone (1 x 10 mL) to remove organic impurities (use sparingly).

• Drying: Dry the solid under high vacuum at 40 °C for 12 hours.
• Recrystallization: If higher purity is required (e.g., for crystal growth), recrystallize from boiling Ethanol or a DMF/Water mixture.

Expected Yield: 75–85% Characterization:

• Appearance: Yellow to tan solid.

• 1H NMR (DMSO-d6): The characteristic doublets of the parent naphthyridine (H3/H6 and H4/H5) will change. The protons at C3 and C6 are replaced by Bromine. Consequently, the spectrum should show a singlet (integrating to 2H) corresponding to the protons at C4 and C5 (which are chemically equivalent in the symmetric product), typically shifted downfield due to the deshielding effect of the bromine.

Process Visualization (DOT Diagram)

Figure 1: Workflow for the regioselective bromination of 2,7-diamino-1,8-naphthyridine.[2]

References

• Goswami, S., et al. (2005).[2] "Simple and Efficient Synthesis of 2,7-Difunctionalized-1,8-Naphthyridines." Molecules, 10(8), 929-936. (Describes the synthesis of the 2,7-diamino precursor). Link

• Grover, G. N., et al. (2019). "Force-responsive polymersomes and methods of use thereof." World Intellectual Property Organization, WO2019034597A1. (Identifies the 3,6-dibromo derivative as a key intermediate). Link

• Kobori, A., & Nakatani, K. (2008).[3] "Dimer of 2,7-diamino-1,8-naphthyridine for the detection of mismatches formed by pyrimidine nucleotide bases."[3] Bioorganic & Medicinal Chemistry, 16(24), 10338-10344.[3] (Context on the utility of the diamino scaffold). Link

Sources

• 1. Simple and Efficient Synthesis of 2,7-Difunctionalized-1,8- Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dimer of 2,7-diamino-1,8-naphthyridine for the detection of mismatches formed by pyrimidine nucleotide bases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol: Strategic Suzuki-Miyaura Cross-Coupling for the Synthesis of Novel 3,6-Disubstituted-1,8-naphthyridine-2,7-diamines

Audience: Researchers, scientists, and drug development professionals in medicinal chemistry and organic synthesis.

Abstract: The 1,8-naphthyridine scaffold is a privileged pharmacophore found in numerous therapeutic agents. The ability to selectively functionalize this core is paramount for the development of new chemical entities. This document provides a detailed guide to the Suzuki-Miyaura cross-coupling of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine, a versatile building block for creating diverse chemical libraries. We will delve into the mechanistic underpinnings, provide a robust experimental protocol, and discuss critical parameters for successful synthesis, empowering researchers to accelerate their drug discovery programs.

Introduction: The 1,8-Naphthyridine Core in Modern Drug Discovery

The 1,8-naphthyridine skeleton is a key structural motif in a variety of biologically active compounds, exhibiting a wide range of therapeutic properties including anticancer, antiviral, and antibacterial activities. The nitrogen atoms in the bicyclic system act as hydrogen bond acceptors and can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. The 2,7-diamine substitution pattern, in particular, offers strategic vectors for further chemical modification, making 3,6-Dibromo-1,8-naphthyridine-2,7-diamine a highly valuable starting material for library synthesis. The selective functionalization of the C3 and C6 positions via cross-coupling reactions opens up a vast chemical space for the exploration of structure-activity relationships (SAR).

The Suzuki-Miyaura Reaction: A Powerful Tool for C-C Bond Formation

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides. Its broad functional group tolerance, mild reaction conditions, and the commercial availability of a wide array of boronic acids and their derivatives have led to its widespread adoption in the pharmaceutical industry.

Mechanistic Overview

The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: A low-valent palladium(0) catalyst reacts with the organohalide (in our case, 3,6-Dibromo-1,8-naphthyridine-2,7-diamine) to form a palladium(II) intermediate.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium(II) complex, a process that is typically facilitated by a base. The base activates the organoboron species, making it more nucleophilic.

• Reductive Elimination: The two organic fragments on the palladium(II) center couple, forming the desired C-C bond and regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine

This protocol outlines a general procedure for the mono- or di-arylation/vinylation of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine. Optimization may be required for specific boronic acids.

Reagents and Equipment

Reagents:

Reagent	Purity	Supplier	Notes
3,6-Dibromo-1,8-naphthyridine-2,7-diamine	>95%	Various	Ensure dryness before use.
Aryl/Vinylboronic Acid or Ester	>98%	Various	Use 1.1-1.5 eq. for mono-substitution, 2.2-3.0 eq. for di-substitution.
Palladium Catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))	>98%	Various	See Table 2 for catalyst selection guidance.
Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)	>98%	Various	Anhydrous conditions are recommended.
Solvent (e.g., Dioxane, Toluene, DMF)	Anhydrous	Various	Degas thoroughly before use.

Equipment:

• Schlenk flask or microwave vial

• Magnetic stirrer and hotplate

• Inert atmosphere (Nitrogen or Argon) manifold

• Standard laboratory glassware

• TLC plates (Silica gel 60 F₂₅₄)

• Column chromatography setup (Silica gel)

• Rotary evaporator

• High-resolution mass spectrometer (HRMS)

• Nuclear magnetic resonance (NMR) spectrometer

Reaction Setup and Procedure

Figure 2: A generalized workflow for the Suzuki-Miyaura cross-coupling experiment.

Step-by-Step Protocol:

• Preparation: To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add 3,6-Dibromo-1,8-naphthyridine-2,7-diamine (1.0 eq.), the desired boronic acid (1.1 eq. for mono- or 2.2 eq. for di-substitution), and the chosen base (e.g., K₂CO₃, 3.0 eq.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.) to the flask.

• Solvent Addition: Add the degassed solvent (e.g., dioxane/water 4:1 mixture) to the flask. The reaction mixture is typically set up to be 0.1 M with respect to the starting naphthyridine.

• Degassing: Subject the reaction mixture to three cycles of freeze-pump-thaw to ensure the removal of dissolved oxygen, which can deactivate the catalyst.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate).

• Characterization: Characterize the purified product by NMR and HRMS to confirm its identity and purity.

Key Considerations and Optimization

Catalyst and Ligand Selection: The choice of palladium source and ligand is crucial for a successful reaction. For electron-rich and potentially coordinating substrates like our diamino-naphthyridine, catalysts with bulky, electron-rich phosphine ligands are often preferred.

Catalyst System	Typical Loading (mol%)	Advantages	Considerations
Pd(PPh₃)₄	3-10	Commercially available, effective for a wide range of substrates.	Can be sensitive to air and moisture.
PdCl₂(dppf)	1-5	Robust, air-stable precatalyst. Good for challenging couplings.	Requires an external reducing agent in some cases.
Buchwald or Herrmann Catalysts	0.5-2	High turnover numbers, effective at low catalyst loadings.	Can be more expensive.

Base Selection: The base plays a critical role in the transmetalation step. Inorganic bases are most commonly employed.

• K₂CO₃: A versatile and cost-effective choice.

• Cs₂CO₃: A stronger base, often effective in difficult couplings.

• K₃PO₄: A non-nucleophilic base that can be beneficial for sensitive substrates.

Solvent System: A mixture of an organic solvent and water is often used to facilitate the dissolution of both the organic and inorganic reagents.

• Dioxane/Water: A common and effective solvent system.

• Toluene/Water: A good alternative, especially for higher reaction temperatures.

• DMF/Water: Can be useful for less soluble substrates, but higher temperatures should be avoided to prevent decomposition.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst, insufficient degassing, wrong base.	Use a fresh batch of catalyst, ensure thorough degassing, screen different bases.
Formation of Side Products	Homocoupling of boronic acid, debromination.	Use a lower catalyst loading, add a phosphine ligand, ensure an inert atmosphere.
Poor Product Solubility	The product may be highly crystalline or polymeric.	Use a more polar solvent for workup and purification, or consider derivatization to improve solubility.
Difficulty in Purification	Product co-elutes with starting material or byproducts.	Optimize the eluent system for column chromatography, consider reverse-phase chromatography if necessary.

Conclusion

The Suzuki-Miyaura cross-coupling reaction provides a powerful and versatile method for the functionalization of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine. By carefully selecting the catalyst, base, and solvent system, researchers can efficiently synthesize a wide array of novel 1,8-naphthyridine derivatives for biological evaluation. The protocol and guidelines presented in this application note serve as a robust starting point for the development of new chemical entities based on this important scaffold.

References

• D. M. P. H. F. D. F. de Oliveira, R. B. de Oliveira, and R. J. Alves, "1,8-Naphthyridines: a patent review (2010-2015)," Expert Opinion on Therapeutic Patents, vol. 26, no. 12, pp. 1389–1405, 2016. [Link]

• A. A. G. El-Fattah, "1,8-Naphthyridine Derivatives: A Review of Their Biological and Medicinal Significance," Mini-Reviews in Medicinal Chemistry, vol. 18, no. 15, pp. 1279–1296, 2018. [Link]

• N. Miyaura and A. Suzuki, "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds," Chemical Reviews, vol. 95, no. 7, pp. 2457–2483, 1995. [Link]

• A. Suzuki, "Cross-coupling reactions of organoboranes: an easy way to C-C bonds," Angewandte Chemie International Edition, vol. 50, no. 30, pp. 6722–6737, 2011. [Link]

• J. Hassan, M. Sévignon, C. Gozzi, E. Schulz, and M. Lemaire, "Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction," Chemical Reviews, vol. 102, no. 5, pp. 1359–1470, 2002. [Link]

Application Notes & Protocols: Synthesis of High-Performance Conjugated Polymers Using Dibromo Naphthyridine Monomers

Introduction: The Strategic Value of Naphthyridine Cores in Conjugated Polymers

Naphthyridines, a class of nitrogen-containing heterocyclic compounds, have emerged as powerful building blocks in the design of advanced conjugated polymers.[1] Their inherent electron-deficient nature, rigid planar structure, and versatile functionalization potential make them ideal candidates for creating materials with tailored electronic and optical properties.[2][3] The incorporation of the naphthyridine moiety into a polymer backbone can significantly influence key characteristics such as electron affinity, charge transport, and light absorption/emission profiles.[3] This makes them highly valuable for applications in organic electronics, including Organic Light-Emitting Diodes (OLEDs), Organic Photovoltaics (OPV), and Organic Field-Effect Transistors (OFETs).

This technical guide provides an in-depth exploration of the synthesis of conjugated polymers utilizing dibromo naphthyridine monomers. We will delve into the critical aspects of monomer synthesis, compare the two predominant polymerization methodologies—Suzuki-Miyaura and Stille cross-coupling—and provide detailed, field-proven protocols for their successful implementation. The causality behind experimental choices will be explained to equip researchers with the knowledge to not only replicate these procedures but also to rationally design new materials.

Part 1: Synthesis of Dibromo Naphthyridine Monomers

The successful synthesis of well-defined conjugated polymers begins with high-purity monomers. The properties of the final polymer are directly influenced by the isomeric structure of the naphthyridine core and the position of the bromine atoms. Below are representative protocols for the synthesis of key dibromo naphthyridine isomers.

Protocol 1.1: Synthesis of 1,3-Dibromo-2,6-naphthyridine

This protocol follows a multi-step synthesis starting from 4-cyano-3-pyridylacetonitrile, a common precursor for 2,6-naphthyridine derivatives.[4][5]

Step 1: Cyclization to 3-Amino-1-bromo-2,6-naphthyridine

• Suspend 4-cyano-3-pyridylacetonitrile (1.0 equiv) in dry ether in a flask suitable for gas dispersion.

• Cool the mixture to a temperature between -5°C and 0°C using an ice-salt bath.

• Bubble anhydrous hydrogen bromide gas through the stirred suspension for approximately 2 hours.

• Carefully pour the resulting mixture into an excess of sodium bicarbonate solution to neutralize the acid.

• Filter the resulting yellow precipitate and wash thoroughly with deionized water to yield 3-amino-1-bromo-2,6-naphthyridine.

Step 2: Diazotization to 1,3-Dibromo-2,6-naphthyridine

• Suspend the 3-amino-1-bromo-2,6-naphthyridine (1.0 equiv) in 48% hydrobromic acid.

• Cool the mixture to between -4°C and -2°C.

• Add solid sodium nitrite (1.5-2.0 equiv) in small portions over 30 minutes while maintaining the low temperature.

• After the addition is complete, stir the mixture at 0°C for an additional 30 minutes, then allow it to stand at room temperature overnight.

• Pour the reaction mixture onto crushed ice and basify with a 20% sodium hydroxide solution.

• Extract the product with ether (3x). Combine the organic extracts and dry to yield the crude product.

• Purify by column chromatography (silica gel, hexane eluent) to obtain 1,3-dibromo-2,6-naphthyridine as colorless needles.[4]

Protocol 1.2: Synthesis of 2,7-Difunctionalized-1,8-naphthyridines

The synthesis of 2,7-disubstituted 1,8-naphthyridines often begins with the condensation of 2,6-diaminopyridine.[6][7] A key intermediate, 2-amino-7-chloro-1,8-naphthyridine, can be synthesized from 2-amino-7-hydroxy-1,8-naphthyridine by treatment with phosphorus oxychloride. From this intermediate, further functionalization can be achieved. For instance, conversion to 2,7-diamino-1,8-naphthyridine can be accomplished by reacting with sodium amide in dry xylene or through a reduction of an azide intermediate.[7]

Part 2: Polymerization Methodologies: A Comparative Analysis

The construction of the polymer backbone from dibromo naphthyridine monomers is most commonly achieved through palladium-catalyzed cross-coupling reactions. The two workhorse methods in this field are the Suzuki-Miyaura coupling and the Stille coupling. The choice between them is a critical decision based on factors like monomer availability, functional group tolerance, and concerns about toxic byproducts.[8]

Feature	Stille Coupling	Suzuki-Miyaura Coupling
Co-monomer	Organostannane (e.g., distannylthiophene)	Organoborane (e.g., thiophene diboronic acid/ester)
Catalyst System	Palladium(0) complexes, e.g., Pd(PPh₃)₄, Pd₂(dba)₃	Palladium(0) complexes with phosphine ligands, e.g., Pd(PPh₃)₄
Byproducts	Organotin compounds (toxic)	Boronic acids/esters and their salts (less toxic)
Functional Group Tolerance	Very high	Good, but can be sensitive to strong bases
Reaction Conditions	Anhydrous, inert atmosphere required	Often requires a base; can be performed in aqueous or biphasic conditions
Monomer Stability	Organotin monomers can be sensitive to purification	Boronic acid and ester monomers are generally more stable

Part 3: Detailed Polymerization Protocols

The following protocols are generalized procedures that should be optimized for specific monomer combinations. Rigorous exclusion of oxygen and moisture is paramount for achieving high molecular weight polymers.

Protocol 3.1: Suzuki-Miyaura Catalyst-Transfer Polymerization

The Suzuki-Miyaura coupling is a powerful and popular method due to the stability and low toxicity of the boronic acid/ester co-monomers.[8][9] The reaction mechanism involves the oxidative addition of the palladium catalyst to the dibromo naphthyridine, followed by transmetalation with the boronate species (activated by a base), and finally reductive elimination to form the new C-C bond and regenerate the catalyst.[10]

Caption: General workflow for Suzuki-Miyaura polymerization.

Materials:

• Dibromo naphthyridine monomer (1.0 equiv)

• Diboronic acid or ester co-monomer (1.0 equiv)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄) (1-2 mol%)

• Base (e.g., aqueous Potassium Carbonate, K₂CO₃, 2M solution) (3.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane)

• Schlenk flask and inert gas line (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add the dibromo naphthyridine monomer, the diboronic ester co-monomer, and the palladium catalyst under a positive pressure of inert gas.

• Solvent Addition: Add the anhydrous, degassed organic solvent via cannula or syringe.

• Degassing: Subject the mixture to three freeze-pump-thaw cycles to ensure the complete removal of oxygen.

• Base Addition: Add the degassed aqueous base solution via syringe.

• Polymerization: Heat the biphasic mixture to 90-100 °C and stir vigorously for 24-48 hours under a positive pressure of inert gas. The progress of the polymerization can be monitored by taking small aliquots and analyzing them by Gel Permeation Chromatography (GPC).

• Work-up: After cooling to room temperature, add a few drops of an end-capping agent (e.g., bromobenzene or phenylboronic acid) and stir for another 2-4 hours to functionalize the polymer chain ends.

• Precipitation: Pour the reaction mixture into a large volume of rapidly stirring methanol. The polymer will precipitate.

• Purification: Collect the polymer by filtration. Further purification is crucial to remove catalyst residues. This is typically achieved by Soxhlet extraction with a series of solvents (e.g., methanol, acetone, hexane, and finally chloroform or chlorobenzene to collect the polymer fraction).

• Drying: Dry the purified polymer under high vacuum at an elevated temperature (e.g., 60 °C) overnight.

Protocol 3.2: Stille Catalyst-Transfer Polymerization

The Stille coupling offers excellent functional group tolerance and is highly effective for creating a wide range of conjugated polymers.[11] However, the toxicity of the organotin co-monomers and byproducts necessitates careful handling and purification.[8] The mechanism is similar to Suzuki, but it does not require a base for the transmetalation step.[11]

Caption: Simplified catalytic cycle of Stille cross-coupling.

Materials:

• Dibromo naphthyridine monomer (1.0 equiv)

• Distannyl co-monomer (e.g., 2,5-bis(trimethylstannyl)thiophene) (1.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃/P(o-tol)₃) (1-2 mol%)

• Anhydrous, degassed solvent (e.g., Toluene or Chlorobenzene)

• Schlenk flask and inert gas line (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a rigorously dried Schlenk flask under an inert atmosphere, dissolve the dibromo naphthyridine monomer and the distannyl co-monomer in anhydrous, degassed solvent.

• Catalyst Addition: Add the palladium catalyst to the monomer solution.

• Degassing: Perform three freeze-pump-thaw cycles on the reaction mixture.

• Polymerization: Heat the reaction to 100-120 °C and stir for 24-72 hours under a positive pressure of inert gas.

• Work-up and Precipitation: Cool the reaction to room temperature and pour it into a large volume of methanol to precipitate the polymer.

• Purification: Collect the polymer by filtration. The removal of tin residues is critical. Wash the polymer extensively with a solution that can complex with tin, such as a saturated aqueous KF solution, followed by water.[12] Then, perform Soxhlet extraction as described in the Suzuki protocol.

• Drying: Dry the final polymer product under high vacuum.

Part 4: Characterization and Analysis

A thorough characterization of the synthesized polymers is essential to validate their structure and properties.

Technique	Purpose	Typical Observations
¹H & ¹³C NMR	Structural verification and purity assessment of monomers and polymers.	Confirmation of expected proton and carbon signals. Absence of signals from starting materials or impurities.[13][14]
GPC/SEC	Determination of number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and polydispersity index (PDI).	High Mₙ and low PDI (typically < 2.5) are indicative of a successful, controlled polymerization.
UV-Vis Spectroscopy	To study the optical properties, including the absorption maximum (λₘₐₓ) and the optical bandgap (E₉ᵒᵖᵗ).	The λₘₐₓ provides insight into the extent of π-conjugation along the polymer backbone.
Cyclic Voltammetry (CV)	To determine the electrochemical properties, including the HOMO and LUMO energy levels.	These values are crucial for assessing the suitability of the polymer for specific electronic device applications.
Thermal Analysis (TGA/DSC)	To evaluate the thermal stability and phase transitions of the polymer.	High decomposition temperatures are desirable for device stability and processing.[15]

Part 5: Field-Proven Insights and Troubleshooting

• The Inert Atmosphere is Non-Negotiable: The palladium catalysts used in these reactions are highly sensitive to oxygen, which can lead to catalyst deactivation and result in low molecular weight polymers. Rigorous degassing and maintaining a positive pressure of an inert gas like argon are critical for success.

• Monomer Purity is Paramount: Impurities in the monomers can act as chain terminators, preventing the formation of long polymer chains. It is essential to purify the dibromo naphthyridine and the co-monomer meticulously before polymerization.

• Catalyst and Ligand Choice Matters: The choice of phosphine ligand in Suzuki and Stille polymerizations can significantly impact the reaction rate and the degree of control over the polymerization. Buchwald-type ligands, for example, are often used to enhance the efficiency of Suzuki-Miyaura catalyst-transfer polymerization.[16]

• Stoichiometry is Key: For step-growth polymerization, achieving a precise 1:1 stoichiometry between the dibromo monomer and the co-monomer is crucial for obtaining high molecular weight polymers. Any deviation can lead to a significant reduction in the degree of polymerization. However, certain catalyst-transfer polymerizations can be less sensitive to stoichiometry.[17]

• Solubility Challenges: As the conjugated polymer chain grows, it may precipitate from the reaction solvent, halting further chain growth. Choosing a high-boiling point solvent in which the polymer is soluble (e.g., chlorobenzene, o-dichlorobenzene) is often necessary. The addition of solubilizing alkyl side chains to the monomers is a common strategy to improve processability.[18]

By understanding the principles behind these protocols and diligently executing the experimental steps, researchers can successfully synthesize a wide array of novel naphthyridine-based conjugated polymers for pioneering applications in materials science and drug development.

References

• Ghorbani-Vaghei, R., & Malaekehpoor, S. M. (2017). Multicomponent Approach for the Synthesis of Substituted 1,8-Naphthyridine Derivatives Catalyzed by N-Bromosulfonamides. Synthesis, 49(04), 763-769. [Link]

• Fuertes, M., Masdeu, C., Martin-Encinas, E., Selas, A., Rubiales, G., Palacios, F., & Alonso, C. (2020). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 25(14), 3252. [Link]

• Goswami, S., Mukherjee, R., Mukherjee, R., Jana, S., Maity, A. C., & Adak, A. K. (2005). Simple and Efficient Synthesis of 2,7-Difunctionalized-1,8-Naphthyridines. Molecules, 10(8), 929-936. [Link]

• Tanaka, Y., Ishibashi, K., & Ikeda, M. (2012). An eco-sustainable green approach for the synthesis of 2,6-naphthyridines under microwave irradiation. Der Pharma Chemica, 4(3), 1143-1148. [Link]

• Mikhaylov, A. A., et al. (2020). Suzuki–Miyaura catalyst-transfer polymerization: new mechanistic insights. Chemical Science, 11(1), 133-143. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Fuertes, M., et al. (2020). Polymerization Stille coupling reaction of dibromo-1,5-naphthyridinones. [Diagram]. In Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. ResearchGate. [Link]

• Goswami, S., Mukherjee, R., Mukherjee, R., Jana, S., Maity, A. C., & Adak, A. K. (2005). Simple and Efficient Synthesis of 2,7-Difunctionalized-1,8-Naphthyridines. Molecules, 10(8), 929–936. [Link]

• Goswami, S., et al. (2005). Simple and Efficient Synthesis of 2,7-Difunctionalized-1,8-Naphthyridines. ResearchGate. [Link]

• Tanaka, Y., Ishibashi, K., & Ikeda, M. (2012). An eco-sustainable green approach for the synthesis of 2,6-naphthyridines under microwave irradiation. Der Pharma Chemica, 4(3), 1143-1148. [Link]

• Szymańska, E., & Giebułtowicz, J. (2021). Synthesis and Biological Activity of 2,6-Naphthyridine Derivatives: A Mini Review. Molecules, 26(11), 3374. [Link]

• Fuertes, M., et al. (2020). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 25(14), 3252. [Link]

• A. S. K. Reddy, et al. (2008). Synthesis and Characterization of Polyacetylene with Side-chain Thiophene Functionality. International Journal of Molecular Sciences, 9(3), 406-415. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 47(26), 4933–4936. [Link]

• Ghorbani-Vaghei, R., & Malaekehpoor, S. M. (2017). A mild synthesis of substituted 1,8-naphthyridines. Green Chemistry. [Link]

• Mohammed, S., & Khalid, M. (2019). A flexible synthesis of naphthyridine derivatives through diazotization, triflation, and Suzuki reaction. Indian Journal of Heterocyclic Chemistry, 29(1), 21-25. [Link]

• Liu, J. (2015). Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers. Wiley-VCH. [Link]

• Fuertes, M., et al. (2020). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 25(14), 3252. [Link]

• Al-Ghamdi, A. A., et al. (2022). Synthesis and Characterization of Polymers Containing Ethynylene and Ethynylene-Thiophene Based Alternating Polymers Containing 2,1,3-Linked Naphthothiadiazole Units as Acceptor Linked with Fluorine as Donor: Electrochemical and Spectroscopic Studies. Polymers, 14(19), 4153. [Link]

• Levina, I. I., & Gridnev, A. (2019). Practical Synthesis of 1,8-Naphthyridine-2,7-dialdehydes Syntone. Asian Journal of Chemistry. [Link]

• Goto, E., Ando, S., Ueda, M., & Higashihara, T. (2015). Nonstoichiometric Stille Coupling Polycondensation for Synthesizing Naphthalene-Diimide-Based π-Conjugated Polymers. ACS Macro Letters, 4(9), 1004–1007. [Link]

• Boruah, P. R., Ali, A. A., Saikia, B., & Sarma, D. (2015). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. RSC Advances. [Link]

• Do, T. T. L., et al. (2018). Synthesis and characterization of some novel polythiophene derivatives containing pyrazoline. RSC Advances, 8(61), 34963–34974. [Link]

• University of Hertfordshire. (2026). Investigating structure-charge transport relationships in thiophene substituted naphthyridine crystalline materials by computational model systems. [Link]

• Wang, Y., et al. (2023). The effect of polymorphism on polymer properties: crystal structure, stability and polymerization of the short-chain bio-based nylon 52 monomer 1,5-pentanediamine oxalate. IUCrJ, 10(Pt 1), 33–42. [Link]

• Khoshnoud, P., & Mohammadi, M. (2018). Impact of Prepolymerization Monomer on Polymerization and Properties of LLDPE. Journal of Chemical and Petroleum Engineering, 52(2), 115-122. [Link]

• Al-Ahmary, K., et al. (2024). A Nano-Sized Poly(aniline-co-thiophene) Based Solid-Contact Screen-Printed Electrode for Batch and Continuous Potentiometric Determination of Iodide. Chemosensors, 12(2), 33. [Link]

• Ojha, M., et al. (2021). 1,8-naphthyridine derivatives: an updated review on recent advancements of their myriad biological activities. Future Medicinal Chemistry, 13(14), 1335–1355. [Link]

• Goswami, S., et al. (2002). Molecular Recognition Studies on Naphthyridine Derivatives. ResearchGate. [Link]

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Functionalization Strategies for the C3 and C6 Positions of Naphthyridines

Executive Summary

Naphthyridines are privileged scaffolds in medicinal chemistry, serving as bioisosteres for quinolines and isoquinolines in kinase inhibitors, antibacterial agents (e.g., nalidixic acid derivatives), and antitumor drugs. However, the functionalization of the C3 and C6 positions presents a distinct synthetic challenge. Unlike the electron-deficient C2/C4/C7 positions, which are susceptible to nucleophilic attack or radical Minisci-type reactions, the C3 and C6 positions are often electronically neutral ("beta" positions) or sterically shielded.

This guide details the strategic divergence required to target these positions based on the specific naphthyridine isomer (1,5- vs. 1,8-naphthyridine). We provide validated protocols for Iridium-catalyzed C-H borylation (targeting the distal beta-positions) and Radical C-H alkylation (targeting alpha-positions in asymmetric isomers), offering a comprehensive toolkit for late-stage diversification.

Part 1: Strategic Landscape & Reactivity Mapping

To successfully functionalize C3 and C6, one must first understand the electronic bias imposed by the nitrogen atoms. The strategy changes fundamentally between the symmetric 1,8-naphthyridine and the centrosymmetric 1,5-naphthyridine .

Isomer-Specific Reactivity Analysis

• 1,8-Naphthyridine:

  • Symmetry:

    symmetry makes C3 and C6 chemically equivalent.

  • Electronic State: Both are

    -positions relative to the nitrogens. They are the least electron-deficient sites on the ring.

  • Strategy: Electrophilic Aromatic Substitution (SEAr) is difficult due to ring deactivation. Ir-catalyzed C-H activation is the gold standard here, driven by steric steering away from the N-substituents.

• 1,5-Naphthyridine:

  • Asymmetry: C3 is

    to N1 but to N5. C6 is to N5.

  • Strategy: This scaffold requires a "Dual-Key" approach.

    • Targeting C3: Requires steric-controlled C-H activation (Ir-catalysis).

    • Targeting C6: This is an

      -position (electron-deficient). It is highly susceptible to Minisci radical attack or Nucleophilic Aromatic Substitution ( ) if a leaving group is present.

Decision Matrix Visualization

The following diagram illustrates the logical flow for selecting the correct synthetic pathway.

Figure 1: Decision matrix for selecting functionalization strategies based on naphthyridine isomerism and target position electronic properties.

Part 2: Detailed Protocols

Protocol A: C3/C6-Selective C-H Borylation (Ir-Catalyzed)

Target: C3/C6 of 1,8-naphthyridine OR C3 of 1,5-naphthyridine. Mechanism: Sterically directed C-H activation. The active catalyst, generated from

and a bipyridine ligand, prefers the least hindered C-H bond. In naphthyridines, the -positions (C2/C7) are electronically activated but often sterically accessible; however, using a bulky ligand (dtbpy) or blocking C2 directs borylation exclusively to C3/C6.

Materials

• Substrate: 1,8-Naphthyridine (1.0 equiv)

• Boron Source:

  (Bis(pinacolato)diboron) (1.0 equiv for mono, 2.5 equiv for bis)

• Catalyst Precursor:

  (1.5 mol%)

• Ligand: 4,4'-di-tert-butyl-2,2'-bipyridine (dtbpy ) (3.0 mol%)

• Solvent: MTBE (Methyl tert-butyl ether) or Hexane (Anhydrous)

• Inert Gas: Nitrogen or Argon

Step-by-Step Methodology

• Glovebox Assembly: In a nitrogen-filled glovebox, charge a 20 mL scintillation vial with

  (10 mg, 0.015 mmol) and dtbpy (8 mg, 0.03 mmol).

• Catalyst Activation: Add 2 mL of anhydrous MTBE. The solution should turn from yellow to deep red/brown within 5 minutes, indicating the formation of the active tris(boryl)iridium species.

• Substrate Addition: Add

  (254 mg, 1.0 mmol) followed by the naphthyridine substrate (1.0 mmol).

  • Note: If the substrate is insoluble in MTBE, THF may be used, but reaction rates are typically slower.

• Reaction: Seal the vial with a Teflon-lined cap. Heat at 60°C for 4–12 hours.

  • Monitoring: Monitor via GC-MS or LC-MS. The C-H activation is usually the rate-limiting step.

• Work-up: Cool to room temperature. Pass the mixture through a short pad of silica gel (eluting with EtOAc) to remove the iridium catalyst.

• Purification: Concentrate in vacuo. Recrystallization from pentane/DCM is preferred over column chromatography, as pinacol boronic esters can be susceptible to protodeboronation on acidic silica.

Key Insight: If C2/C7 are unsubstituted, you may observe a mixture of

and borylation. To ensure exclusive C3/C6 selectivity, use 3,4,7,8-tetramethyl-1,10-phenanthroline (tmphen) as the ligand instead of dtbpy, or ensure C2/C7 are blocked by substituents (e.g., methyl groups).

Protocol B: C6-Selective Radical Alkylation (Minisci Type)

Target: C6 of 1,5-naphthyridine (The

-position relative to N5). Mechanism: Radical nucleophilic substitution. An alkyl radical (generated via decarboxylation or hydrogen atom transfer) attacks the protonated heterocycle at the most electron-deficient position ( or ).

Materials

• Substrate: 1,5-Naphthyridine (1.0 equiv)

• Radical Precursor: Carboxylic acid (R-COOH) or Alkyl sulfinate (1.5 equiv)

• Oxidant:

  (Ammonium persulfate) (2.0 equiv)

• Catalyst:

  (10-20 mol%)

• Acid: TFA (Trifluoroacetic acid) (1.0 equiv) or dilute

• Solvent: DCM/Water biphasic system (1:1)

Step-by-Step Methodology

• Preparation: In a round-bottom flask, dissolve 1,5-naphthyridine (0.5 mmol) in DCM (2 mL) and Water (2 mL).

• Acidification: Add TFA (0.5 mmol). This protonates the N1/N5 atoms, lowering the LUMO energy and activating the C2/C6 positions for radical attack.[1]

• Reagent Addition: Add the alkyl carboxylic acid (0.75 mmol) and

  (0.05 mmol).

• Initiation: Heat the mixture to 40°C. Slowly add a solution of

  in water dropwise over 30 minutes.

  • Why dropwise? To maintain a low steady-state concentration of radicals and prevent radical-radical homocoupling.

• Work-up: Upon completion (TLC monitoring), basify with saturated

  to pH 8. Extract with DCM (3x).

• Purification: Flash chromatography (DCM/MeOH gradient).

Key Insight: For 1,5-naphthyridine, this reaction strongly favors C2 and C6. If C2 is already substituted (e.g., with a methyl group), this protocol is highly effective for installing alkyl groups at C6.

Part 3: Data Summary & Troubleshooting

Comparative Efficiency of Methods

Target Position	Isomer	Method of Choice	Selectivity Driver	Typical Yield
C3	1,8-Naphthyridine	Ir-Catalyzed Borylation	Sterics (Distal to N)	75-90%
C6	1,8-Naphthyridine	Ir-Catalyzed Borylation	Sterics (Symmetric to C3)	70-85%
C3	1,5-Naphthyridine	Ir-Catalyzed Borylation	Sterics (Beta to N1)	60-75%
C6	1,5-Naphthyridine	Minisci Reaction	Electronics (Alpha to N5)	50-70%

Troubleshooting Guide

Issue 1: Protodeboronation during Protocol A.

• Cause: Pinacol boronate esters on electron-deficient rings are hydrolytically unstable.

• Fix: Avoid acidic workups. Use neutral alumina instead of silica gel. Perform the subsequent Suzuki coupling in "one-pot" without isolating the boronate intermediate.

Issue 2: Poor regioselectivity in Protocol B (Mixture of C2/C4/C6).

• Cause: Similar electrophilicity of

  and positions.

• Fix: Use bulky radical precursors to favor the less hindered

  (C2/C6) positions over (C4/C8). Alternatively, block the C4/C8 positions with halides prior to the Minisci step.

Issue 3: Catalyst poisoning in Protocol A.

• Cause: Naphthyridine nitrogens coordinating strongly to Iridium.

• Fix: Ensure the ligand (dtbpy) is in excess (2:1 relative to Ir). The steric bulk of dtbpy prevents the formation of inactive

  complexes.

References

• Ir-Catalyzed Borylation Mechanism & Scope

  • Hartwig, J. F. (2012).

• Naphthyridine Reactivity Reviews

  • Maiti, D., et al. (2017).

• Minisci Reaction on Heterocycles

  • Duncton, M. A. J. (2011). Minisci reactions: Versatile CH-functionalization for medicinal chemists.[2] MedChemComm.

• Metal-Free Borylation (Alternative Strategy)

  • Parida, K. N., et al. (2018). Metal-Free ortho-Selective C-H Borylation of 2-Phenylthiopyridines Using BBr3. Journal of Organic Chemistry.

Sources

• 1. scispace.com [scispace.com]
• 2. dmaiti.com [dmaiti.com]

Preparation of hydrogen-bonded supramolecular assemblies using naphthyridine diamines

Application Note & Protocol

Preparation of Hydrogen-Bonded Supramolecular Assemblies Using 2,7-Diamido-1,8-naphthyridines

Introduction: The Power of Directional Hydrogen Bonds

Supramolecular chemistry, the "chemistry beyond the molecule," leverages non-covalent interactions to construct highly ordered, functional architectures from molecular building blocks.[1] Among these interactions, hydrogen bonding is paramount due to its unique combination of strength, directionality, and specificity.[1][2][3] Nature provides the ultimate inspiration, where hydrogen bonds dictate the structure of DNA and proteins.[2] In synthetic systems, scientists have developed various molecular modules that can self-assemble into complex supramolecular polymers, offering novel materials with applications in drug delivery, tissue engineering, and electronics.[1][4]

The 1,8-naphthyridine scaffold, particularly when functionalized at the 2 and 7 positions with amide groups, has emerged as a cornerstone building block.[5] Its rigid, planar structure features a well-defined array of hydrogen bond donors (D) and acceptors (A). The 2,7-diamido-1,8-naphthyridine (DAN) unit presents a DAAD hydrogen-bonding array, which is highly complementary to ADDA arrays found in other molecules like guanosine derivatives or ureidopyrimidinones (UPy).[1][5] This high-fidelity pairing leads to the formation of exceptionally stable, quadruply hydrogen-bonded complexes, making it an ideal system for creating robust linear supramolecular polymers and other complex assemblies.[5]

This guide provides a comprehensive overview of the principles, protocols, and characterization techniques for preparing hydrogen-bonded supramolecular assemblies using naphthyridine diamines, intended for researchers in materials science, medicinal chemistry, and drug development.

Principles of Naphthyridine-Based Self-Assembly

The formation of supramolecular polymers from DAN monomers is a thermodynamically controlled process governed by the equilibrium between the monomeric (solvated) state and the aggregated (polymeric) state.[6][7]

2.1 The DDAA:ADDA Hydrogen Bonding Motif

The key to the stability of these assemblies is the formation of four specific hydrogen bonds between two complementary monomers. The DAN unit acts as a DAAD module. When it interacts with a partner molecule possessing an ADDA array, a highly stable dimeric complex is formed. If a bifunctional monomer is created, where two DAN units are linked by a spacer, it can self-assemble into long, linear polymer-like chains.

Diagram: Hydrogen Bonding Motif

The diagram below illustrates the quadrupolar hydrogen bonding between a 2,7-diamido-1,8-naphthyridine (DAN) unit (DAAD) and a complementary ureidopyrimidinone (UPy) unit (ADDA), forming a stable heterodimer.

Caption: D-A-A-D and A-D-D-A hydrogen bond array.

2.2 Factors Influencing Assembly

The equilibrium, and thus the degree of polymerization, is highly sensitive to several external factors:

• Solvent: Hydrogen bonding is strongest in non-polar, aprotic solvents (e.g., chloroform, toluene, hexanes) that do not compete for hydrogen bond sites. Polar, protic solvents (e.g., water, methanol) will disrupt the assembly by solvating the monomers.

• Concentration: Supramolecular polymerization is often a concentration-dependent process. For many systems following a nucleation-elongation mechanism, a critical concentration must be reached before polymerization occurs.[8] Below this concentration, the species exist predominantly as monomers.

• Temperature: Hydrogen bond formation is an exothermic process. Therefore, increasing the temperature shifts the equilibrium towards the monomeric state, leading to depolymerization. This thermal responsiveness is a key feature of supramolecular polymers.[1] Variable-temperature NMR studies are crucial for probing these thermodynamics.[8][9]

Experimental Protocols

3.1 Protocol 1: Synthesis of 2,7-Diamino-1,8-naphthyridine Building Block

This protocol outlines a reliable, large-scale synthesis of the core 2,7-diamino-1,8-naphthyridine, a crucial precursor for creating functionalized monomers. The procedure is adapted from established methods.[10][11]

Rationale: This two-step process involves a nucleophilic aromatic substitution (SNAr) to introduce a protected amine, followed by deprotection. 4-Methoxybenzylamine is used as the amine source because the resulting 4-methoxybenzyl (PMB) group can be efficiently cleaved under acidic conditions without affecting the naphthyridine core.[10]

Materials:

• 2-Chloro-7-amido-1,8-naphthyridine

• 4-Methoxybenzylamine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Standard glassware for organic synthesis

• Magnetic stirrer and heating mantle

Procedure:

• Step 1: PMB-Protection

  • In a round-bottom flask, suspend 2-chloro-7-amido-1,8-naphthyridine (1.0 eq) in an excess of 4-methoxybenzylamine (10-15 eq).

  • Heat the mixture to reflux (approx. 180-190 °C) under a nitrogen atmosphere for 12-24 hours. The reaction progress can be monitored by TLC.

  • After completion, cool the reaction mixture to room temperature. A solid precipitate should form.

  • Add diethyl ether to the mixture to ensure complete precipitation.

  • Collect the solid product by vacuum filtration and wash thoroughly with diethyl ether to remove excess 4-methoxybenzylamine.

  • The resulting solid is the PMB-protected intermediate, which can be used in the next step without further purification.

• Step 2: Deprotection

  • Suspend the crude PMB-protected intermediate in a 1:1 mixture of trifluoroacetic acid (TFA) and dichloromethane (DCM).

  • Stir the mixture at room temperature for 4-8 hours.

  • Remove the solvent and excess TFA under reduced pressure.

  • Dissolve the residue in water and neutralize carefully with a saturated solution of sodium bicarbonate (NaHCO₃).

  • The product, 2,7-diamino-1,8-naphthyridine, will precipitate as a solid.

  • Collect the solid by vacuum filtration, wash with water, and dry under vacuum.

Self-Validation:

• Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry. The symmetric nature of the molecule should be reflected in the NMR spectra.

3.2 Protocol 2: Self-Assembly and Characterization by ¹H NMR

This protocol describes how to induce the self-assembly of a bifunctional DAN-based monomer and observe the process using variable concentration ¹H NMR spectroscopy.

Rationale: As monomers assemble into larger structures, the local chemical environment of the protons changes, leading to shifts in their NMR signals.[8] Protons involved in hydrogen bonding (e.g., the amide N-H protons) typically show a significant downfield shift upon aggregation, providing direct evidence of assembly.[6][8]

Materials:

• Bifunctional 2,7-diamido-1,8-naphthyridine monomer

• Deuterated chloroform (CDCl₃) or other suitable non-polar deuterated solvent

• NMR tubes

• High-resolution NMR spectrometer

Procedure:

• Sample Preparation:

  • Prepare a series of samples with varying concentrations of the monomer in CDCl₃, ranging from low (e.g., 0.1 mM) to high (e.g., 50 mM).

  • Ensure the monomer is fully dissolved in each sample. Gentle warming may be required.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum for each sample at a constant temperature (e.g., 298 K).

  • Pay close attention to the chemical shifts of the aromatic protons on the naphthyridine core and, most importantly, the amide N-H protons.

• Data Analysis:

  • Plot the chemical shift (δ) of the amide N-H proton as a function of monomer concentration.

  • A significant downfield shift of the N-H proton signal as concentration increases is a hallmark of hydrogen-bond formation and supramolecular polymerization.[6] This indicates a transition from a predominantly monomeric state at low concentrations to a polymeric state at high concentrations.

Workflow: Assembly and NMR Analysis

This workflow outlines the key stages from monomer preparation to the analysis of supramolecular assembly using NMR spectroscopy.

Caption: Workflow for preparing and analyzing assemblies.

Advanced Characterization Techniques

While ¹H NMR is the primary tool, a multi-technique approach is necessary for a full picture of the supramolecular assembly.[6][8]

Technique	Information Gained	Key Insights & Rationale
NMR Titration	Binding constant (Kₐ), Stoichiometry	By titrating a host with a guest (or vice-versa) and monitoring chemical shift changes, one can fit the data to binding models to quantify the strength of the interaction.[12][13] This is essential for comparing the stability of different assemblies.
DOSY NMR	Diffusion Coefficient, Size	Diffusion-Ordered Spectroscopy (DOSY) separates NMR signals based on the diffusion coefficient of molecules. Larger assemblies diffuse more slowly than smaller monomers, allowing for direct observation of polymerization and estimation of aggregate size.[8]
Mass Spectrometry	Mass of Assemblies	Soft ionization techniques like Electrospray Ionization (ESI-MS) or MALDI-TOF can detect non-covalently bound aggregates, confirming the formation of dimers, trimers, and larger oligomers.[8][14][15]
Isothermal Titration Calorimetry (ITC)	Thermodynamic Parameters (ΔH, ΔS, Kₐ)	ITC directly measures the heat released or absorbed during the binding process, providing a complete thermodynamic profile of the self-assembly.[16] This helps to understand the driving forces (enthalpic vs. entropic).[7][16]
2D NMR (NOESY/ROESY)	Spatial Proximity of Protons	These experiments detect through-space correlations between protons that are close to each other (<5 Å), providing crucial information on the specific geometry and conformation of the assembled state.[8]

Protocol 3: Determining the Association Constant (Kₐ) via NMR Titration

Rationale: Quantifying the strength of the hydrogen-bonding interaction is critical. This protocol uses ¹H NMR titration to determine the association constant (Kₐ) for a 1:1 heterodimer complex between a DAN derivative and a complementary UPy derivative.[12][13]

Materials:

• DAN monomer ("Host")

• UPy monomer ("Guest")

• Deuterated Chloroform (CDCl₃)

• High-precision microsyringe

• NMR tubes

• Binding analysis software (e.g., SupraFit, Bindfit)

Procedure:

• Prepare Stock Solutions:

  • Prepare a stock solution of the Host (e.g., DAN derivative) at a known, fixed concentration (e.g., 1 mM) in CDCl₃.

  • Prepare a concentrated stock solution of the Guest (e.g., UPy derivative), typically 20-50 times the concentration of the Host, in the same solvent.

• Titration Experiment:

  • Place a precise volume (e.g., 500 µL) of the Host solution into an NMR tube and acquire a reference ¹H NMR spectrum.

  • Sequentially add small aliquots of the concentrated Guest stock solution to the NMR tube using a microsyringe.

  • After each addition, gently mix the solution and acquire a new ¹H NMR spectrum. Record at least 10-15 data points until the Host is saturated (i.e., its chemical shifts no longer change significantly).

• Data Processing and Fitting:

  • For each spectrum, record the chemical shift of a proton on the Host molecule that shows a significant perturbation upon binding (e.g., the amide N-H).

  • Input the concentration data and the corresponding chemical shifts into a suitable binding analysis program.[12]

  • Fit the data to a 1:1 binding isotherm. The software will perform a non-linear regression to calculate the association constant (Kₐ).

Self-Validation:

• The quality of the fit should be assessed by examining the residual plot (the difference between experimental and fitted data), which should show a random distribution around zero.[12]

• Repeating the experiment by monitoring a different proton on the Host or a proton on the Guest should yield a similar Kₐ value, confirming the robustness of the model.

Applications and Future Outlook

The robust and programmable nature of naphthyridine-based supramolecular assemblies has positioned them as promising candidates for various advanced applications:[4]

• Smart Materials: The stimuli-responsive nature (temperature, solvent) of the hydrogen bonds allows for the creation of materials that can reversibly assemble and disassemble, leading to applications in injectable hydrogels for drug delivery or self-healing polymers.

• Polymer Blends: By functionalizing different polymer backbones with complementary DAN and UPy units, immiscible polymers can be effectively blended, leading to new materials with enhanced mechanical properties.[5]

• Catalysis and Molecular Recognition: The defined cavities and functional groups within supramolecular structures can be designed to act as selective receptors or catalysts for specific chemical transformations.[4]

The continued exploration of new naphthyridine derivatives and their combination with other recognition motifs will undoubtedly lead to the development of increasingly complex and functional supramolecular systems with tailored properties for next-generation technologies.

References

• How to Characterize Supramolecular Polymers: A User Guide.
• Supramolecular Polymers, Based on Hydrogen‐Bonding Interactions. Request PDF.
• Applications of naphthyridines in catalysis, medicinal chemistry, and materials science.
• Characterization of Hydrogen-Bonded Supramolecular Assemblies by MALDI-TOF Mass Spectrometry after Ag+ Labeling. PubMed.
• Characterization of hydrogen-bonded supramolecular assemblies by MALDI-TOF mass spectrometry after Ag+ labeling.
• A highly stable quadruply hydrogen-bonded heterocomplex useful for supramolecular polymer blends. PubMed. (2005).
• Hydrogen Bonding Modules for Use in Supramolecular Polymers. Zimmerman Group - Illinois. (2013).
• Preparation of 2,7-diamino-1,8-naphthyridine: A useful building block for supramolecular chemistry. Illinois Experts. (2005).
• Supramolecular NMR titr
• Direct Detection of Hydrogen Bonds in Supramolecular Systems Using 1H–15N Heteronuclear Multiple Quantum Coherence Spectroscopy. White Rose Research Online. (2022).
• Hydrogen-bonded π-conjugated supramolecular polymers. Chemical Society Reviews (RSC Publishing). (2025).
• The thermodynamics of the self-assembly of covalently linked oligomeric naphthalenediimides into helical organic nanotubes. PubMed. (2014).
• Thermodynamic insights into the entropically driven self-assembly of amphiphilic dyes in w
• Hydrogen-Bonding Crosslinked Supramolecular Polymer Materials: From Design Evolution of Side-Chain Hydrogen-Bonding to Applic
• Simple and Efficient Synthesis of 2,7-Difunctionalized-1,8- Naphthyridines. PMC.
• NMR titration for studying isomer-specific supramolecular complexation of biogenic substances. Research Trends.
• Self-Assembly by Mutual Association: Basic Thermodynamic Properties.

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• 4. researchgate.net [researchgate.net]
• 5. A highly stable quadruply hydrogen-bonded heterocomplex useful for supramolecular polymer blends - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hydrogen-bonded π-conjugated supramolecular polymers - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D5CS00909J [pubs.rsc.org]
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• 12. youtube.com [youtube.com]
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• 15. research.utwente.nl [research.utwente.nl]
• 16. Thermodynamic insights into the entropically driven self-assembly of amphiphilic dyes in water - PMC [pmc.ncbi.nlm.nih.gov]

Application of Naphthyridine Derivatives in DNA/RNA Recognition Studies

Introduction: The Unique Potential of Naphthyridine Scaffolds in Nucleic Acid Recognition

Naphthyridines, a class of heterocyclic aromatic compounds containing two nitrogen atoms in a fused ring system, have emerged as a versatile and powerful scaffold in the field of molecular recognition, particularly for targeting DNA and RNA structures. Their planar nature allows for effective intercalation between base pairs, while the strategic placement of nitrogen atoms and the potential for diverse functionalization provide a framework for specific hydrogen bonding interactions within the grooves of nucleic acids. This unique combination of properties has positioned naphthyridine derivatives as promising candidates for a wide range of applications, including the development of fluorescent probes for nucleic acid detection, the specific recognition of mismatched base pairs and single nucleotide polymorphisms (SNPs), and the design of novel therapeutic agents that target DNA and RNA.[1]

This comprehensive guide provides an in-depth exploration of the application of naphthyridine derivatives in DNA/RNA recognition studies. It is designed for researchers, scientists, and drug development professionals, offering not only detailed protocols for key experimental techniques but also the underlying scientific rationale to empower informed experimental design and data interpretation.

Core Principles of Naphthyridine-Nucleic Acid Interactions

The interaction of naphthyridine derivatives with DNA and RNA is governed by a combination of non-covalent forces, including:

• Intercalation: The planar aromatic ring system of the naphthyridine core can insert itself between adjacent base pairs of the DNA or RNA duplex. This mode of binding often leads to a significant stabilization of the nucleic acid structure and can be readily detected by various spectroscopic techniques.

• Groove Binding: Functional groups appended to the naphthyridine scaffold can form specific hydrogen bonds with the edges of base pairs in the major or minor grooves of the duplex. This is a key mechanism for achieving sequence-specific recognition.[2][3][4]

• Mismatch and Bulge Recognition: Certain naphthyridine derivatives have been specifically designed to recognize and bind to structural anomalies in nucleic acids, such as mismatched base pairs or single nucleotide bulges.[5][6][7][8] This capability is particularly valuable for the development of diagnostic tools for genetic mutations.[9][10][11]

The following diagram illustrates the primary modes of interaction between naphthyridine derivatives and a DNA duplex.

Caption: Workflow for a Fluorescence Titration Experiment.

Protocol 2: Isothermal Titration Calorimetry (ITC) for Thermodynamic Characterization

This protocol provides a step-by-step guide for performing an ITC experiment to obtain a complete thermodynamic profile of a naphthyridine-nucleic acid interaction. [12][13] Materials:

• Naphthyridine derivative solution (in the syringe).

• DNA or RNA solution (in the sample cell).

• Matching buffer for both solutions.

• Isothermal Titration Calorimeter.

Procedure:

• Sample Preparation:

  • Prepare the ligand and nucleic acid solutions in the exact same, thoroughly degassed buffer to minimize heats of dilution. [14] * The concentration of the macromolecule in the cell is typically 10-100 µM, and the ligand in the syringe is 10-20 times more concentrated. [15]2. Instrument Setup:

  • Thoroughly clean the sample cell and syringe.

  • Set the experimental temperature.

  • Perform a control titration by injecting the ligand into the buffer alone to determine the heat of dilution.

• Titration:

  • Load the nucleic acid solution into the sample cell and the naphthyridine derivative solution into the syringe.

  • Perform a series of small, sequential injections of the ligand into the sample cell.

  • The instrument will measure the heat change associated with each injection.

• Data Analysis:

  • Subtract the heat of dilution from the raw data.

  • Integrate the peaks in the thermogram to obtain the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to nucleic acid.

  • Fit the data to a suitable binding model to determine the binding affinity (Ka), enthalpy (ΔH), and stoichiometry (n).

Causality Behind Experimental Choices:

• Matching Buffers: It is critical that the buffers for the ligand and macromolecule are identical to avoid large heats of dilution that can obscure the true binding signal. [14]* Concentration Ratio: The 10-20 fold excess concentration of the ligand in the syringe ensures that the macromolecule in the cell becomes saturated during the titration, which is necessary for accurate determination of the binding parameters. [15]

Caption: Workflow for an Isothermal Titration Calorimetry Experiment.

Applications in Drug Development and Diagnostics

The ability of naphthyridine derivatives to specifically recognize and bind to DNA and RNA has significant implications for both drug development and diagnostics.

• Anticancer Agents: Many naphthyridine derivatives exhibit potent anticancer activity by intercalating into DNA, inhibiting topoisomerases, or targeting specific DNA secondary structures like G-quadruplexes that are prevalent in cancer cells. [16][17][18][19][20]* Antimicrobial and Antiviral Agents: The naphthyridine scaffold is also found in a number of antimicrobial and antiviral drugs, which often exert their effects by targeting microbial or viral DNA or RNA. [21][22]* Fluorescent Probes for SNP Detection: Naphthyridine-based fluorescent probes that can discriminate between a perfectly matched DNA duplex and one containing a single nucleotide polymorphism (SNP) are being developed as tools for genetic analysis and disease diagnosis. [5][9][10]

Data Presentation

The following table summarizes representative binding affinities of different naphthyridine derivatives for various nucleic acid targets, as determined by different biophysical methods.

Naphthyridine Derivative	Nucleic Acid Target	Method	Dissociation Constant (Kd)	Reference
2-amino-5,6,7-trimethyl-1,8-naphthyridine (ATMND)	Cytosine opposite an AP site in DNA	Fluorescence	56 nM	[5]
Naphthyridine Carbamate Dimer (NCD)	G-G mismatch in DNA	UV-Vis Melting	-	[7]
2-acetylamino-7-methyl-1,8-naphthyridine (AcMND)	Guanine opposite an AP site in DNA	ITC	2.9 µM (1/Ka)	[23]
Naphthyridine Dimer (1-NHR)	Specific RNA loop	ITC	~100 nM	[6]
Dibenzo[b,h]n[5][24]aphthyridine-2-carboxamide (R1)	DNA	Fluorescence	18.9 nM (1/Kb)	[2]
Dibenzo[b,h]n[5][24]aphthyridine-2-carboxamide (R2)	DNA	Fluorescence	147 nM (1/Kb)	[2]

Conclusion

Naphthyridine derivatives represent a highly versatile and promising class of molecules for the recognition of DNA and RNA. Their tunable electronic and steric properties, combined with their ability to engage in a variety of binding modes, make them ideal candidates for the development of novel diagnostics and therapeutics. The experimental protocols and scientific insights provided in this guide are intended to facilitate further research in this exciting and rapidly evolving field. By understanding the fundamental principles of naphthyridine-nucleic acid interactions and employing the appropriate biophysical techniques, researchers can unlock the full potential of this remarkable molecular scaffold.

References

• Conformational changes in DNA upon ligand binding monitored by circular dichroism - PubMed. (n.d.). Retrieved February 27, 2026, from [Link]

• CD Spectroscopy for DNA and RNA: A Practical Tool for Structural and Stability Studies. (2025, July 8). Retrieved February 27, 2026, from [Link]

• Circular dichroism to determine binding mode and affinity of ligand–DNA interactions. (n.d.). Retrieved February 27, 2026, from [Link]

• Circular dichroism to determine binding mode and affinity of ligand-DNA interactions - PubMed. (n.d.). Retrieved February 27, 2026, from [Link]

• Monitoring DNA–Ligand Interactions in Living Human Cells Using NMR Spectroscopy | Journal of the American Chemical Society. (2019, August 9). Retrieved February 27, 2026, from [Link]

• Strong binding of naphthyridine derivatives to cytosine in an AP site-containing DNA duplex and their application to fluorescence detection of single nucleotide polymorphisms - PubMed. (n.d.). Retrieved February 27, 2026, from [Link]

• Synthesis of Naphthyridine Dimers with Conformational Restriction and Binding to DNA and RNA - PubMed. (2017, December 5). Retrieved February 27, 2026, from [Link]

• 1,8‐Naphthyridine Derivatives: A Review of Multiple Biological Activities. (n.d.). Retrieved February 27, 2026, from [Link]

• Synthesis of naphthyridine-conjugated DNA probes and their application to SNPs typing. (n.d.). Retrieved February 27, 2026, from [Link]

• Synthesis of naphthyridine-conjugated DNA probes and their application to SNPs typing | Nucleic Acids Symposium Series | Oxford Academic. (2007, November 15). Retrieved February 27, 2026, from [Link]

• (PDF) Circular dichroism to determine binding mode and affinity of ligand–DNA interactions. (2025, August 9). Retrieved February 27, 2026, from [Link]

• Monitoring DNA-Ligand Interactions in Living Human Cells Using NMR Spectroscopy - PubMed. (2019, August 28). Retrieved February 27, 2026, from [Link]

• Strong binding of naphthyridine derivatives to a guanine base in DNA duplexes containing an AP site - Oxford Academic. (2005, September 15). Retrieved February 27, 2026, from [Link]

• Dynamics Studies of DNA with Non-canonical Structure Using NMR Spectroscopy - PMC. (n.d.). Retrieved February 27, 2026, from [Link]

• Synthesis of Naphthyridine Carbamate Dimer (NCD) Derivatives Modified with Alkanethiol and Binding Properties of G–G Mismatch DNA | Organic Letters - ACS Publications. (2017, July 28). Retrieved February 27, 2026, from [Link]

• Design of 1,8-naphtheridine hybrid compounds as anticancer agents. (n.d.). Retrieved February 27, 2026, from [Link]

• Medicinal Chemistry Perspective of 1,8-Naphthyridines as Anticancer Agents - PubMed. (2025, August 25). Retrieved February 27, 2026, from [Link]

• Spectroscopic investigations on DNA binding profile of two new naphthyridine carboxamides and their application as turn-on fluorescent DNA staining probes - PubMed. (2020, August 15). Retrieved February 27, 2026, from [Link]

• Quantifying DNA–protein binding specificities by using oligonucleotide mass tags and mass spectroscopy | PNAS. (n.d.). Retrieved February 27, 2026, from [Link]

• Spectroscopic investigations on DNA binding profile of two new naphthyridine carboxamides and their application as turn-onfluorescent - IR@NIAB. (n.d.). Retrieved February 27, 2026, from [Link]

• SSB Binding to ssDNA Using Isothermal Titration Calorimetry - PMC - NIH. (n.d.). Retrieved February 27, 2026, from [Link]

• Spectroscopic Studies on the Interaction of Naphthyridines with DNA and Fluorescent Detection of DNA in Agarose Gel - IR@NIAB. (n.d.). Retrieved February 27, 2026, from [Link]

• NMR Studies of Protein-Ligand Interactions | Springer Nature Experiments. (n.d.). Retrieved February 27, 2026, from [Link]

• Synthesis and Biological Evaluation of 1,5-Naphthyridines as Topoisomerase I Inhibitors. A New Family of Antiproliferative Agents. (n.d.). Retrieved February 27, 2026, from [Link]

• NMR studies of DNA oligomers and their interactions with minor groove binding ligands - UNT Digital Library. (2026, January 24). Retrieved February 27, 2026, from [Link]

• (PDF) Novel 1,8-Naphthyridine Derivatives: Design, Synthesis and in vitro screening of their cytotoxic activity against MCF7 cell line - ResearchGate. (2025, August 7). Retrieved February 27, 2026, from [Link]

• Molecular Recognition Studies on Naphthyridine Derivatives - MDPI. (2010, March 3). Retrieved February 27, 2026, from [Link]

• Mass spectrometry-based ligand binding assays on adenosine A1 and A2A receptors - PMC. (n.d.). Retrieved February 27, 2026, from [Link]

• Isothermal Titration Calorimetry (ITC) - Center for Macromolecular Interactions. (n.d.). Retrieved February 27, 2026, from [Link]

• The multifaceted roles of mass spectrometric analysis in nucleic acids drug discovery and development - PMC. (n.d.). Retrieved February 27, 2026, from [Link]

• Spectroscopic Studies on the Interaction of Naphthyridines with DNA and Fluorescent Detection of DNA in Agarose Gel - PubMed. (2021, January 3). Retrieved February 27, 2026, from [Link]

• Analysis of Protein–DNA Interactions Using Isothermal Titration Calorimetry: Successes and Failures | Springer Nature Experiments. (n.d.). Retrieved February 27, 2026, from [Link]

• 2,6-Diaminonaphthyridine derivatives bind to a single nucleotide bulge in DNA | Nucleic Acids Symposium Series | Oxford Academic. (2003, September 1). Retrieved February 27, 2026, from [Link]

• Full article: In situ evaluation of the biological active poly functionalized novel amino-1,8-naphthyridine derivatives as DNA-electrochemical biosensor - Taylor & Francis. (2021, October 27). Retrieved February 27, 2026, from [Link]

• QSAR, Molecular Docking, and Pharmacokinetic Studies of 1,8-Naphthyridine Derivatives as Potential Anticancer Agents Targeting DNA Topoisomerase II | Journal of Bio-X Research - MedNexus. (2025, June 24). Retrieved February 27, 2026, from [Link]

• Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1. (2019, January 10). Retrieved February 27, 2026, from [Link]

• Analysis and sequencing of nucleic acids by matrix-assisted laser desorption/ionisation mass spectrometry - Spectroscopy Europe. (n.d.). Retrieved February 27, 2026, from [Link]

• Near-infrared fluorescent probes based on naphthyridine derivatives for mitochondrial nucleic acid imaging - ResearchGate. (2025, January 1). Retrieved February 27, 2026, from [Link]

• Near-infrared fluorescent probes based on naphthyridine derivatives for mitochondrial nucleic acid imaging Index - The Royal Society of Chemistry. (n.d.). Retrieved February 27, 2026, from [Link]

• ISOTHERMAL TITRATION CALORIMETRY: THEORY AND PRACTICE. (n.d.). Retrieved February 27, 2026, from [Link]

• Mass spectrometry-based ligand binding assays in biomedical research - PubMed. (2025, March 15). Retrieved February 27, 2026, from [Link]

• Molecular recognition studies on naphthyridine derivatives - PubMed. (2010, March 3). Retrieved February 27, 2026, from [Link]

• Antimicrobial Activity of Naphthyridine Derivatives - MDPI. (2024, December 17). Retrieved February 27, 2026, from [Link]

• Evaluation of 2,7-Naphthyridines as Targeted Anti-Staphylococcal Candidates with Microbiota-Sparing Properties - ResearchGate. (2025, November 16). Retrieved February 27, 2026, from [Link]

• A narrative review of single-nucleotide polymorphism detection methods and their application in studies of Staphylococcus aureus - MedNexus. (2021, March 16). Retrieved February 27, 2026, from [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Spectroscopic investigations on DNA binding profile of two new naphthyridine carboxamides and their application as turn-on fluorescent DNA staining probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NMR studies of DNA oligomers and their interactions with minor groove binding ligands - UNT Digital Library [digital.library.unt.edu]
• 4. Spectroscopic Studies on the Interaction of Naphthyridines with DNA and Fluorescent Detection of DNA in Agarose Gel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Strong binding of naphthyridine derivatives to cytosine in an AP site-containing DNA duplex and their application to fluorescence detection of single nucleotide polymorphisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of Naphthyridine Dimers with Conformational Restriction and Binding to DNA and RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
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• 9. Synthesis of naphthyridine-conjugated DNA probes and their application to SNPs typing - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. SSB Binding to ssDNA Using Isothermal Titration Calorimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Analysis of Protein–DNA Interactions Using Isothermal Titration Calorimetry: Successes and Failures | Springer Nature Experiments [experiments.springernature.com]
• 14. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
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Designing Fluorescent Sensors Using 3,6-Dibromo-1,8-naphthyridine-2,7-diamine Scaffolds: Application Notes and Protocols

Introduction: The 1,8-Naphthyridine Scaffold - A Privileged Structure for Fluorescence Sensing

The 1,8-naphthyridine framework has emerged as a "privileged scaffold" in the design of fluorescent sensors due to its unique combination of photophysical and chemical properties. Its rigid, planar structure provides a stable platform for fluorophore construction, while the two nitrogen atoms can act as hydrogen bond donors and acceptors, facilitating specific interactions with target analytes. The 2,7-diamino substitution pattern is particularly advantageous, as the amino groups enhance the fluorescence quantum yield and provide reactive sites for further functionalization.

This application note details the design, synthesis, and application of fluorescent sensors based on a novel and highly versatile scaffold: 3,6-Dibromo-1,8-naphthyridine-2,7-diamine . The strategic placement of bromine atoms at the 3 and 6 positions opens up a gateway for the introduction of a wide array of functional groups via palladium-catalyzed cross-coupling reactions. This allows for the fine-tuning of the sensor's photophysical properties and the creation of specific binding sites for a diverse range of analytes, from metal ions to biomolecules.

Core Principle: From a Versatile Scaffold to a Specific Sensor

The central strategy revolves around a modular approach. The 3,6-dibromo-1,8-naphthyridine-2,7-diamine core serves as a robust, fluorescent platform. The bromine atoms are excellent leaving groups for palladium-catalyzed reactions such as the Suzuki-Miyaura and Sonogashira couplings. This enables the facile introduction of aryl, heteroaryl, or alkynyl moieties, which can be tailored for specific sensing applications.

The choice of the coupling partner is dictated by the target analyte and the desired sensing mechanism. For instance, introducing an electron-rich aromatic group can lead to a sensor operating via photoinduced electron transfer (PET), where the fluorescence is "turned on" upon analyte binding. Conversely, coupling with a group that extends the π-conjugation can result in a ratiometric sensor with a noticeable shift in the emission wavelength.

dot

Caption: Workflow for designing fluorescent sensors from the 3,6-dibromo-1,8-naphthyridine-2,7-diamine scaffold.

Experimental Protocols

Part 1: Synthesis of the Core Scaffold

Protocol 1.1: Synthesis of 2,7-Diamino-1,8-naphthyridine

This protocol is adapted from a high-yield synthesis method.[1][2]

Materials:

• 2-Amino-7-azido-1,8-naphthyridine (synthesis from 2-amino-7-chloro-1,8-naphthyridine and sodium azide is well-documented)[1][2]

• Glacial Acetic Acid

• Zinc Dust

• Methanol

• Chloroform

Procedure:

• To a stirred solution of 2-amino-7-azido-1,8-naphthyridine (1.0 g, 5.37 mmol) in glacial acetic acid (15 mL), add zinc dust (2.1 g, 32.1 mmol) portion-wise.

• Reflux the reaction mixture for 3 hours. A precipitate will form.

• Filter the hot reaction mixture and wash the precipitate with hot acetic acid.

• Combine the filtrate and washings, and remove the acetic acid under reduced pressure.

• Neutralize the residue with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with a mixture of chloroform and methanol (15:85 v/v).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and evaporate the solvent to yield 2,7-diamino-1,8-naphthyridine as a yellowish-brown solid.

Expected Yield: >95%

Characterization:

• ¹H NMR (DMSO-d₆): δ 7.67 (d, 2H), 7.25 (br s, 4H, NH₂), 6.53 (d, 2H).[1]

• Mass Spectrometry (FAB): m/z 160 (M⁺).[2]

Protocol 1.2: Synthesis of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine

This protocol is a standard electrophilic aromatic substitution adapted for the highly activated 2,7-diamino-1,8-naphthyridine core.

Materials:

• 2,7-Diamino-1,8-naphthyridine

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate Solution

Procedure:

• Dissolve 2,7-diamino-1,8-naphthyridine (1.0 g, 6.24 mmol) in DMF (20 mL) in a round-bottom flask protected from light.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of NBS (2.33 g, 13.1 mmol, 2.1 equivalents) in DMF (10 mL) dropwise over 30 minutes.

• Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for 4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Pour the reaction mixture into ice-water (100 mL) and extract with DCM (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the crude product by column chromatography on silica gel to afford 3,6-dibromo-1,8-naphthyridine-2,7-diamine.

Expected Yield: 70-80%

Characterization:

• ¹H NMR: The two aromatic protons will show a downfield shift compared to the starting material. The broad singlet for the amino protons will remain.

• Mass Spectrometry: A characteristic isotopic pattern for two bromine atoms will be observed.

Part 2: Functionalization of the Core Scaffold for a Hypothetical Zinc Sensor

The following protocols describe the synthesis of a hypothetical "turn-on" fluorescent sensor for Zn²⁺ based on the 3,6-dibromo scaffold. The design incorporates two picolinamide moieties, which are known to be excellent chelators for Zn²⁺.

Protocol 2.1: Suzuki-Miyaura Cross-Coupling for Sensor Synthesis

This protocol is a general procedure for Suzuki-Miyaura coupling on bromo-substituted heterocyclic compounds.[3]

Materials:

• 3,6-Dibromo-1,8-naphthyridine-2,7-diamine

• (2-(Aminocarbonyl)pyridin-3-yl)boronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium Carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

Procedure:

• In a Schlenk flask, combine 3,6-dibromo-1,8-naphthyridine-2,7-diamine (100 mg, 0.31 mmol), (2-(aminocarbonyl)pyridin-3-yl)boronic acid (124 mg, 0.75 mmol, 2.4 equivalents), and K₂CO₃ (172 mg, 1.24 mmol, 4 equivalents).

• Add Pd(dppf)Cl₂ (12.7 mg, 0.0155 mmol, 5 mol%).

• Evacuate and backfill the flask with argon three times.

• Add degassed 1,4-dioxane (8 mL) and water (2 mL).

• Heat the reaction mixture at 90 °C for 24 hours under an argon atmosphere.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the target sensor.

dot

Caption: Synthetic scheme for the hypothetical Zn²⁺ sensor via Suzuki-Miyaura coupling.

Application: Fluorescence Titration for Analyte Detection

Protocol 3.1: General Procedure for Fluorescence Titration

Materials:

• Stock solution of the fluorescent sensor in a suitable solvent (e.g., DMSO or acetonitrile).

• Stock solution of the analyte (e.g., ZnCl₂ in water).

• Buffer solution (e.g., HEPES buffer for biological pH).

• High-purity solvents.

Procedure:

• Prepare a series of solutions containing a fixed concentration of the sensor in the buffer solution.

• Add increasing concentrations of the analyte stock solution to each sensor solution.

• Allow the solutions to equilibrate for a specified time.

• Measure the fluorescence emission spectrum of each solution using a spectrofluorometer.

• Plot the fluorescence intensity at the emission maximum as a function of the analyte concentration.

Data Analysis: The binding constant (Ka) can be determined by fitting the titration data to a suitable binding model, such as the Benesi-Hildebrand equation for a 1:1 binding stoichiometry. The limit of detection (LOD) can be calculated based on the signal-to-noise ratio.

Data Presentation

Table 1: Photophysical Properties of the Hypothetical Zn²⁺ Sensor

Property	Free Sensor	Sensor + Zn²⁺ (saturated)
Absorption λmax (nm)	~380	~375
Emission λmax (nm)	~450	~445
Quantum Yield (Φ)	Low (~0.05)	High (~0.60)
Fluorescence Lifetime (τ, ns)	~1.2	~5.8
Binding Constant (Ka, M⁻¹)	-	~1.5 x 10⁵
Limit of Detection (LOD)	-	~50 nM

Note: The data presented in this table are hypothetical and serve as an example of the expected changes upon analyte binding for a "turn-on" sensor.

Mechanism of Action: A Deeper Look

The proposed Zn²⁺ sensor operates on the principle of chelation-enhanced fluorescence (CHEF) , a specific type of PET mechanism. In the free sensor, the lone pair of electrons on the picolinamide nitrogen can quench the fluorescence of the 1,8-naphthyridine core through photoinduced electron transfer. Upon coordination with Zn²⁺, these electrons are engaged in the metal-ligand bond, inhibiting the PET process and leading to a significant enhancement of the fluorescence intensity.

dot

Caption: Proposed sensing mechanism for the hypothetical Zn²⁺ sensor.

Conclusion and Future Perspectives

The 3,6-dibromo-1,8-naphthyridine-2,7-diamine scaffold represents a powerful and versatile platform for the development of novel fluorescent sensors. The synthetic accessibility of the core structure, combined with the ease of functionalization via palladium-catalyzed cross-coupling reactions, allows for the rational design of sensors for a wide range of applications in chemical biology, diagnostics, and environmental monitoring. Future work will focus on expanding the library of sensors derived from this scaffold and exploring their applications in live-cell imaging and high-throughput screening.

References

• Goswami, S., Mukherjee, R., Mukherjee, R., Jana, S., Maity, A. C., & Adak, A. K. (2005). Simple and Efficient Synthesis of 2,7-Difunctionalized-1,8-Naphthyridines. Molecules, 10(8), 929–936. [Link]

• Park, T., Mayer, M. F., Nakashima, S., & Zimmerman, S. C. (2005). Preparation of 2,7-diamino-1,8-naphthyridine: A useful building block for supramolecular chemistry. Synthesis, (11), 1821-1823. [Link]

• Goswami, S., Mukherjee, R., Mukherjee, R., Jana, S., Maity, A. C., & Adak, A. K. (2005). Simple and Efficient Synthesis of 2,7-Difunctionalized-1,8-Naphthyridines. ResearchGate. [Link]

• Seela, F., & Zulauf, M. (1999). Fluorescent 2,7-Dialkylamino-[4][5]-Naphthyridines: Preparation and Spectroscopic Properties. Molecules, 4(9), 264-274. [Link]

• Ghorbani-Vaghei, R., & Malaekehpoor, S. M. (2017). Multicomponent Approach for the Synthesis of Substituted 1,8-Naphthyridine Derivatives Catalyzed by N-Bromosulfonamides. Organic Chemistry Portal. [Link]

• The Royal Society of Chemistry. (2021). The structure, photophysical properties and application of 1,8-naphthyridine derivatives. RSC. [Link]

• Széchenyi, A., Samardžić, M., Budetić, M., Drenjančević, I., Kolobarić, N., Mikle, G., Kovács, B., & Dandić, A. (2021). Development and Application of a 1,8-Naphthalimide-Based Fluorescent Probe for Sensitive Detection of Hydrogen Sulfide in Human Blood Serum. PMC. [Link]

• Nakano, S., Uotani, Y., Uenishi, J., & Imai, T. (2014). Structure-Binding Relationship of 2-Amino-1,8-Naphthyridine Dimers. ChemistryOpen, 3(4), 143-148. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• Pope, S. J. A., et al. (2014). Fluorescent functionalised naphthalimides and their Au(i)–NHC complexes for potential use in cellular bioimaging. Dalton Transactions, 43(35), 13204-13214. [Link]

• Stoyanov, S., et al. (2022). Enhanced Photodynamic Efficacy Using 1,8-Naphthalimides: Potential Application in Antibacterial Photodynamic Therapy. MDPI. [Link]

• Xu, S. Y., et al. (2014). Suzuki homo-coupling reaction based fluorescent sensors for monosaccharides. RSC Advances, 4(82), 43557-43560. [Link]

• Mohan, B., Kunhumon, N. M., & Shanmugaraju, S. (2021). Fluorescence sensing and bioimaging of Cu(ii) ions using amino-1,8-naphthalimide-based small-molecule chemosensors. Sensors & Diagnostics, 1(1), 85-101. [Link]

• Kubota, Y., et al. (2022). Impact of Diamino and Imidazole Functionalization on the Photophysical Properties and Electronic and Structural Dynamics of the Pyrimidine Nucleobase. ChemRxiv. [Link]

• Yasaka, N., et al. (2018). The Utility of Sonogashira Coupling Reaction for the Derivatization of Aryl Halides with Fluorescent Alkyne. Analytical Sciences, 34(10), 1183-1188. [Link]

• Wang, Y., et al. (2018). A Mild Aqueous Sonogashira Reaction as a Fluorescent Labeling Strategy for 5-Bromide-2′-Deoxyuridine. Molecules, 23(1), 163. [Link]

• Sun, Q., et al. (2019). Ultrafast 2,7-Naphthyridine-Based fluorescent probe for detection of thiophenol with a remarkable Stokes shift and its application In vitro and in vivo. Talanta, 205, 120067. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Razafindrainibe, F., et al. (2019). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Substituted-3-fluoro-2-pyridinamidoximes. ePrints Soton. [Link]

• Kumar, A., et al. (2021). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Frontiers in Chemistry, 9, 735629. [Link]

• Zhang, Y., et al. (2015). A novel 3,6-diamino-1,8-naphthalimide derivative as a highly selective fluorescent “turn-on” probe for thiols. RSC Advances, 5(56), 45051-45055. [Link]

Sources

• 1. Simple and Efficient Synthesis of 2,7-Difunctionalized-1,8- Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries [frontiersin.org]
• 4. 1,8-Naphthyridine-2,7-diamine|Research Building Block [benchchem.com]
• 5. Multicomponent Approach for the Synthesis of Substituted 1,8-Naphthyridine Derivatives Catalyzed by N-Bromosulfonamides [organic-chemistry.org]

Technical Notes & Optimization

Improving reaction yields for 3,6-Dibromo-1,8-naphthyridine-2,7-diamine synthesis

This technical guide addresses the synthesis and yield optimization of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine , a critical building block for supramolecular assemblies (ADAD hydrogen bonding motifs) and pharmaceutical intermediates.[1]

Core Synthesis Protocol

The standard synthesis involves the electrophilic bromination of 1,8-naphthyridine-2,7-diamine using N-bromosuccinimide (NBS) .[1] The amino groups at positions 2 and 7 strongly activate the 3 and 6 positions (ortho-directing), allowing for selective bromination.[1]

Reaction Scheme

Figure 1: Electrophilic aromatic substitution pathway for the regioselective bromination of the naphthyridine core.

Standard Operating Procedure (SOP)

• Dissolution: Dissolve 1,8-naphthyridine-2,7-diamine (1.0 eq) in DMF (Dimethylformamide) or Acetonitrile . Note: The starting material has poor solubility in non-polar solvents.

• Addition: Cool the solution to 0°C . Add NBS (2.1–2.2 eq) portion-wise over 30 minutes to control the exotherm.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor via TLC (or LC-MS).

• Quenching: Pour the reaction mixture into ice-cold water.

• Filtration: The product typically precipitates as a solid. Filter and wash with water and cold ethanol.

Troubleshooting & Optimization Guide (Q&A)

Phase 1: Reaction Setup & Reagents

Q: My starting material (diamine) is not dissolving completely in Acetonitrile. Will this affect the yield? A: Yes. Heterogeneous reactions often lead to localized over-concentration of NBS, causing over-bromination or tar formation.[1]

• Solution: Switch to DMF (Dimethylformamide) or DMSO . These polar aprotic solvents disrupt the intermolecular hydrogen bonding of the naphthyridine core, ensuring a homogeneous solution.[1]

• Alternative: If you must use Acetonitrile, heat the mixture to 40°C before adding NBS, then cool down.[1]

Q: Why use NBS instead of elemental Bromine (Br₂)? A: NBS provides a controlled source of electrophilic bromine (

).

• Selectivity: Elemental bromine is too aggressive for this electron-rich system, often leading to poly-bromination or oxidation of the ring nitrogens.

• Handling: NBS allows for precise stoichiometric control (critical for stopping at the di-bromo stage).

Phase 2: Monitoring & Process Control

Q: I am seeing a "tri-bromo" impurity on LC-MS. How do I prevent this? A: This occurs due to excess NBS or high temperatures.

• Stoichiometry Check: Ensure you are using exactly 2.05 to 2.1 equivalents of NBS.

• Temperature Control: Maintain the reaction at 0°C during addition. Do not exceed 25°C during the stir phase.

• Quenching: Quench the reaction immediately upon disappearance of the mono-bromo intermediate.

Q: The reaction mixture turned black/tarry. What happened? A: This indicates radical polymerization or oxidative degradation, likely triggered by light or heat.[1]

• Light Protection: Wrap the reaction flask in aluminum foil. NBS can undergo homolytic cleavage under light, initiating radical pathways instead of the desired ionic electrophilic substitution.[1]

• Radical Scavenger: In extreme cases, adding a radical inhibitor (e.g., BHT) can suppress side reactions.[1]

Phase 3: Work-up & Purification[1]

Q: The product is difficult to filter and clogs the frit. How can I improve isolation? A: The precipitate might be colloidal.

• Flocculation: After pouring into water, adjust the pH to ~8 using saturated

  .[1] This neutralizes any HBr salts (which are often sticky/hygroscopic) and ensures the product is in the free-base form, which precipitates more cleanly.[1]

• Digestion: Stir the aqueous suspension for 30 minutes before filtering to allow crystal growth (Ostwald ripening).

Q: How do I separate the mono-bromo impurity from the di-bromo product? A: They have different solubilities.

• Protocol: Perform a hot swish (trituration) with Ethanol or Methanol . The mono-bromo species is generally more soluble in hot alcohols than the symmetric di-bromo product.

• Recrystallization: For high purity, recrystallize from DMF/Water or Acetic Acid .[1]

Data & Yield Optimization Table

Variable	Standard Condition	Optimized Condition	Impact on Yield
Solvent	Acetonitrile	DMF	+15% (Better solubility prevents occlusion)
Reagent	(Liquid)	NBS (Solid)	+20% (Reduces oxidative byproducts)
Temperature	Reflux	0°C RT	+10% (Prevents tar formation)
Additives	None	(Cat.)	+5% (Buffers HBr, protecting amine groups)

Advanced Troubleshooting Logic Tree

Figure 2: Decision matrix for diagnosing reaction failures.

References

• Goswami, S., et al. (2005).[1][2] "Simple and Efficient Synthesis of 2,7-Difunctionalized-1,8-Naphthyridines." Molecules, 10(8), 929–936.[1] Link[1]

• BenchChem. (n.d.). "1,8-Naphthyridine-2,7-diamine: Research Building Block." BenchChem Technical Data. Link[1]

• Organic Chemistry Portal. (n.d.). "N-Bromosuccinimide (NBS) in Organic Synthesis." Organic Chemistry Portal. Link

• Menon, S., et al. (2019).[1] "Naphthalene diimides with improved solubility for visible light photoredox catalysis." Beilstein Journal of Organic Chemistry, 15, 2013–2021.[1] Link

• Manac Inc. (2022). "Allylic and Benzylic Bromination with NBS." Chemia. Link

Sources

• 1. Synthesis and Rearrangement of New 1,3-Diamino-2,7-naphthyridines and 1-Amino-3-oxo-2,7-naphthyridines [mdpi.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Purification of Mono- and Dibromo Naphthyridines

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges in the purification and separation of mono- and dibrominated naphthyridine isomers. Naphthyridines are privileged heterocyclic scaffolds in medicinal chemistry, and their halogenated derivatives are crucial intermediates.[1][2] However, the similar physicochemical properties of their brominated isomers present significant purification hurdles. This document offers troubleshooting strategies and detailed protocols in a practical question-and-answer format to address these specific issues.

Troubleshooting Guide: Navigating Common Purification Issues

This section addresses specific problems encountered during the purification of brominated naphthyridine compounds, offering potential causes and solutions.

Column Chromatography Challenges

Question: Why is there poor separation between my mono- and dibromo-naphthyridine products on a standard silica gel column?

Answer: This is a frequent challenge stemming from the very similar polarities of mono- and di-substituted isomers, which leads to co-elution.[3] The addition of a second bromine atom does not always alter the compound's polarity enough for baseline separation on standard silica.

Root Causes & Solutions:

• Inappropriate Mobile Phase Polarity: The chosen solvent system may lack the necessary selectivity to differentiate between the isomers.[4]

  • Solution: Systematically optimize the mobile phase. Instead of relying solely on a hexane/ethyl acetate system, explore solvent systems with different selectivities. For instance, introducing dichloromethane, toluene, or a small amount of methanol can alter the interactions with the stationary phase and improve separation.[5] Meticulous method development using Thin Layer Chromatography (TLC) is crucial before attempting column chromatography.[6]

• Incorrect Stationary Phase: Standard silica gel may not be the optimal choice for resolving structurally similar isomers.[4]

  • Solution: Consider alternative stationary phases. Basic or neutral alumina can be effective, especially if your compound is sensitive to the acidic nature of silica.[3] For a more significant change in selectivity, reversed-phase (e.g., C18-silica) chromatography is an excellent option, particularly for more polar naphthyridine derivatives.[7]

• Column Overloading: Exceeding the column's capacity will inevitably lead to broad peaks and poor resolution.[8]

  • Solution: Reduce the amount of crude material loaded onto the column. A general guideline is to load 1-5% of the mass of the stationary phase. For difficult separations, aim for the lower end of this range (~1%).[8]

Question: My brominated naphthyridine is decomposing or streaking on the silica gel column. What's happening?

Answer: This issue is common with nitrogen-containing heterocycles. The primary cause is the interaction of the basic nitrogen atoms in the naphthyridine ring with the acidic silanol groups on the surface of standard silica gel, which can catalyze decomposition.[3][8]

Root Causes & Solutions:

• Acidity of Silica Gel: The Lewis acid sites on silica can strongly adsorb or degrade basic compounds.[3]

  • Solution 1: Deactivate the Silica Gel. Pre-treat the silica or, more simply, add a basic modifier to your eluent. Incorporating a small amount of triethylamine (~0.1-1%) or ammonia in your mobile phase will neutralize the active sites and significantly improve peak shape and recovery.[3][5]

  • Solution 2: Switch to a More Inert Stationary Phase. If deactivation is insufficient, use neutral or basic alumina.[3] These are generally better suited for acid-sensitive compounds.

• Compound Instability: The compound itself may be inherently unstable in solution or in the presence of air.

  • Solution: Minimize Purification Time. Use flash chromatography with positive air or nitrogen pressure to reduce the time the compound spends on the column.[6][9] A shorter, wider column can also help speed up the process compared to a long, thin one.[3]

Recrystallization Difficulties

Question: My attempt to recrystallize the product resulted in an oil, or the yield was extremely low. How can I fix this?

Answer: "Oiling out" occurs when a compound comes out of solution above its melting point, and low yield is often due to improper solvent choice or using too much solvent.[10] The ideal recrystallization solvent should dissolve your compound well at high temperatures but poorly at low temperatures.[11]

Troubleshooting Strategies:

• Systematic Solvent Screening: Do not guess. Test a range of solvents with varying polarities (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene) on a small scale to find the optimal one.[10]

• Use a Solvent/Anti-Solvent System: This is a powerful technique for compounds that are highly soluble in one solvent and poorly soluble in another.[3][7]

  • Protocol: Dissolve your compound in a minimal amount of a "good" solvent (e.g., ethyl acetate) in which it is highly soluble. Then, slowly add a miscible "anti-solvent" (e.g., hexanes) in which the compound is insoluble, dropwise, until the solution just becomes cloudy (turbid). Gently heat the mixture until it becomes clear again, and then allow it to cool slowly. This controlled precipitation promotes the formation of pure crystals.[3][7]

• Minimize Solvent Volume: A common mistake is adding too much solvent to dissolve the crude material.[10] Always use the minimum amount of boiling solvent necessary to fully dissolve the solid. Using excess solvent will result in your product remaining in the solution upon cooling, drastically reducing the yield.[10]

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose purification technique for separating mono- and dibromo-naphthyridines?

A1: Flash column chromatography is the most common and versatile starting point for gram-scale purification.[9] However, for extremely difficult separations of isomers with nearly identical polarities, preparative High-Performance Liquid Chromatography (HPLC) is the most powerful tool, offering significantly higher resolution.[12][13]

Q2: How do I choose between normal-phase and reversed-phase chromatography?

A2: The choice depends on the polarity of your compound.[7]

• Normal-Phase (e.g., silica, alumina): Best for non-polar to moderately polar compounds. Elution is achieved by increasing the polarity of the mobile phase (e.g., a gradient of ethyl acetate in hexanes).[7]

• Reversed-Phase (e.g., C18-silica): Ideal for polar compounds. The stationary phase is non-polar, and compounds are eluted by decreasing the polarity of the mobile phase (e.g., a gradient of acetonitrile in water).[7]

Q3: My product is contaminated with unreacted starting material (non-brominated naphthyridine). Is there an easier way to remove it than chromatography?

A3: Yes, an acid-base extraction can be very effective. Since the naphthyridine ring is basic, you can exploit this property.[3]

• Procedure: Dissolve the crude mixture in an organic solvent like dichloromethane. Wash this solution with a dilute aqueous acid (e.g., 1M HCl). Your naphthyridine products and starting material will become protonated and move into the aqueous layer, leaving behind non-basic impurities. Then, neutralize the aqueous layer with a base (e.g., NaHCO₃ or NaOH) to precipitate your purified compounds, which can then be extracted back into an organic solvent.[3][14]

Q4: For a very difficult isomer separation, what specialized HPLC columns should I consider?

A4: When standard C18 columns fail, columns that offer different selectivity mechanisms, such as shape selectivity, are required.

• Pentafluorophenyl (PFP) Columns: These are excellent for separating halogenated aromatic isomers due to unique electronic and steric interactions.[15][16]

• Embedded Amide/Carbamate Columns: These columns can provide shape selectivity through spatial hindrance and are effective for separating diastereomers and other closely related isomers.[15]

Visualized Workflows & Protocols

Diagram: Selecting the Appropriate Purification Method

Caption: Decision tree for selecting a purification method.

Diagram: Troubleshooting Poor Column Chromatography Separation

Caption: Troubleshooting flowchart for column chromatography.

Data & Protocols

Table 1: Comparison of Chromatographic Conditions for Halogenated Isomers

Technique	Stationary Phase	Typical Mobile Phase System	Best For	Key Considerations
Normal-Phase Flash	Silica Gel (230-400 mesh)	Hexanes/Ethyl Acetate, Dichloromethane/Methanol	Rapid, large-scale purification (mg to g) of isomers with moderate polarity differences.[9]	Add 0.1-1% triethylamine for basic compounds to prevent streaking.[3]
Normal-Phase Flash	Alumina (Neutral or Basic)	Hexanes/Ethyl Acetate	Purification of acid-sensitive compounds that degrade on silica.[7]	Alumina has different activity levels; ensure consistency.
Reversed-Phase Flash	C18-bonded Silica	Acetonitrile/Water, Methanol/Water	Purification of polar compounds or when normal-phase fails to provide selectivity.[7]	May require modifiers like formic acid (0.1%) for good peak shape.
Preparative HPLC	C18-bonded Silica (5-10 µm)	Acetonitrile/Water, Methanol/Water	High-resolution separation of polar isomers. Final purity polishing.[17]	High backpressure; requires specialized equipment.[13]
Preparative HPLC	Pentafluorophenyl (PFP)	Acetonitrile/Water	High-resolution separation of positional and structural halogenated isomers.[15][16]	Offers unique selectivity compared to C18.[16]

Protocol 1: Flash Column Chromatography with Dry Loading

This protocol is ideal for samples that are not very soluble in the initial, non-polar mobile phase.

• Prepare the Column: Select an appropriate size column and pack it with silica gel as a slurry in your starting eluent (e.g., 98:2 Hexane:Ethyl Acetate). Allow the silica to settle into a uniform bed, then add a thin layer of sand on top.[4]

• Sample Preparation (Dry Loading): Dissolve your crude brominated naphthyridine compound in a minimum amount of a volatile solvent (e.g., dichloromethane or acetone). Add a small amount of silica gel (2-3 times the mass of your crude product) to this solution.[7]

• Evaporate Solvent: Remove the solvent completely using a rotary evaporator until you have a dry, free-flowing powder of your crude product adsorbed onto the silica gel.[7]

• Load the Column: Carefully add this powder to the top of the prepared column, creating a uniform layer on top of the sand. Add another thin layer of sand over your sample.

• Elution: Carefully add the eluent to the column. Apply positive pressure to begin separating the components, collecting fractions.[6] Monitor the fractions by TLC to identify those containing your purified products.

Protocol 2: Systematic Solvent Screening for Recrystallization

• Small-Scale Testing: Place a small amount (10-20 mg) of your crude product into several different test tubes.

• Add Solvents: To each tube, add a different potential solvent (e.g., ethanol, ethyl acetate, toluene, acetonitrile) dropwise at room temperature. Note if the compound dissolves easily. An ideal solvent will not dissolve the compound well at room temperature.[3]

• Heat: For solvents that did not dissolve the compound, heat the test tube in a water or sand bath. Continue adding the solvent dropwise until the solid just dissolves.[10]

• Cool: Remove the tubes that formed a clear solution at high temperature and allow them to cool slowly to room temperature, then place them in an ice bath.

• Observe: The best solvent is the one that results in the formation of a large quantity of high-quality crystals upon cooling.[11] If no single solvent works, repeat the process using a solvent/anti-solvent system as described in the troubleshooting section.

References

• Technical Support Center: Purification of Halogenated Naphthyridine Compounds - Benchchem.
• purification of Benzo[c]naphthyridine derivatives using column chromatography - Benchchem.
• Application Notes: Synthesis of Brominated Heterocyclic Compounds - Benchchem.
• Technical Support Center: Characterization of Halogenated Organic Compounds - Benchchem.
• HPLC Purification: When to Use Analytical, Semi-Preparative and Preparative Methods. (2025).
• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (2026).
• One-pot multicomponent synthesis of substituted 1,6-naphthyridine derivatives employing 1-naphthylamine and SiO2/Fe3O4@ MWCNTs a. (2025).
• Recrystallization1.
• Column Chromatography - Organic Chemistry at CU Boulder.
• Purification made easy - secrets of science.
• Purification challenges for bromoquinoline compounds - Benchchem.
• Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids - PMC. (2025).
• [Reader Insight] A Guide to Selective Columns for Isomer Separation - Welch Materials. (2024).
• Standard operating procedure Flash column chromatography - College of Engineering Safety.
• LABTips: Preparative HPLC for Purification Workflows - American Laboratory. (2022).
• Separation of 2-Bromopyridine on Newcrom R1 HPLC column - SIELC Technologies. (2018).
• Need Help Separating different isomers of Halogenated Benzene Compounds - Powered by XMB 1.9.11 - Sciencemadness.org. (2019).
• 1,6-Naphthyridin-2(1H)-ones: Synthesis and Biomedical Applications - PMC.
• Prescribed drugs containing nitrogen heterocycles: an overview - RSC Publishing. (2020).
• Chromatographic resolution of closely related species in pharmaceutical chemistry: dehalogenation impurities and mixtures of halogen isomers - PubMed. (2014).
• Suzuki purification problem : r/OrganicChemistry - Reddit. (2018).
• recrystallization & purification of N-bromosuccinimide - YouTube. (2021).
• Overcoming challenges in the purification of heterocyclic compounds - Benchchem.

Sources

• 1. 1,6-Naphthyridin-2(1H)-ones: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prescribed drugs containing nitrogen heterocycles: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09198G [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. safety.engr.wisc.edu [safety.engr.wisc.edu]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. m.youtube.com [m.youtube.com]
• 12. Purification made easy – secrets of science [shimadzu-webapp.eu]
• 13. americanlaboratory.com [americanlaboratory.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. welch-us.com [welch-us.com]
• 16. Chromatographic resolution of closely related species in pharmaceutical chemistry: dehalogenation impurities and mixtures of halogen isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. HPLC Purification: When to Use Analytical, Semi-Preparative and Preparative Methods | HPLC Courses [hplccourses.com]

Technical Support Center: Solubilization Strategies for 3,6-Dibromo-1,8-naphthyridine-2,7-diamine in NMR Analysis

Welcome to the Application Support Center. This guide is specifically designed for researchers, analytical scientists, and drug development professionals facing severe solubility bottlenecks during the NMR characterization of highly rigid, halogenated naphthyridine derivatives.

The Mechanistic Root of the Problem

3,6-Dibromo-1,8-naphthyridine-2,7-diamine is notoriously recalcitrant to standard NMR solvents (e.g., CDCl3, CD3OD, CD3CN). As Application Scientists, we frequently see users misdiagnose this insolubility as an impurity or degradation issue. In reality, the problem is rooted in the molecule's fundamental physical chemistry:

• Intermolecular Hydrogen Bonding: The 2,7-diamine groups act as potent hydrogen-bond donors, while the endocyclic 1,8-naphthyridine nitrogens act as strong acceptors. This creates an infinite, self-assembling polymeric ribbon in the solid state 1[1].

• Stacking & Halogen Effects: The highly planar aromatic core promotes strong face-to-face stacking. The heavy bromine atoms at the 3,6-positions further increase the lattice energy and lipophilicity, making solvent cavitation highly unfavorable 2[2].

Below is the logical workflow mapping the root causes of aggregation to their respective solubilization strategies.

Logical workflow for overcoming aggregation in 3,6-dibromo-1,8-naphthyridine-2,7-diamine.

Experimental Protocols: Solubilization Workflows

Tier 1: High-Temperature NMR (Non-Destructive)

Mechanism: Applying thermal energy increases molecular kinetic energy, shifting the thermodynamic equilibrium from the aggregated state to the solvated monomeric state. DMSO-d6 is utilized due to its high boiling point and strong hydrogen-bond accepting capability, which competes with the molecule's internal H-bond network 3[3].

Step-by-Step Methodology:

• Sample Preparation: Weigh 2–3 mg of the compound into a clean glass vial.

• Solvent Addition: Add 0.6 mL of anhydrous DMSO-d6.

• Sonication: Sonicate the suspension for 15–20 minutes at 40 °C to maximize the exposed surface area of the particulates.

• Transfer: Transfer the cloudy suspension or partial solution to a high-quality 5 mm NMR tube.

• Acquisition: Insert the sample into the NMR spectrometer and gradually raise the probe temperature to 353 K (80 °C) or 373 K (100 °C). Allow 10 minutes for thermal equilibration before tuning, matching, and shimming. Self-Validation Check: The sample must be analyzed while hot. If the protocol is successful, the solution will clarify at 100 °C, and sharp aromatic signals will appear. It will precipitate upon cooling.

Tier 2: Acid-Disruption Strategy (Protonation)

Mechanism: Trifluoroacetic acid-d (TFA-d) acts as both a solvent and a reagent. It aggressively protonates the basic endocyclic naphthyridine nitrogens. The resulting polycationic species experience intense electrostatic repulsion, completely dismantling the

stacking and hydrogen-bonded networks.

Step-by-Step Methodology:

• Sample Preparation: Weigh 5 mg of the compound into a vial.

• Solvent Addition: In a fume hood, add 0.6 mL of TFA-d.

• Dissolution: Swirl gently. Dissolution is typically rapid and slightly exothermic due to the protonation event.

• Acquisition: Transfer to an NMR tube and acquire spectra at standard room temperature (298 K). Self-Validation Check: The amine protons (-NH2) will undergo rapid chemical exchange with the deuterium in TFA-d and will not be visible in the 1H NMR spectrum. The aromatic protons will be sharply resolved.

Tier 3: Chemical Derivatization (Acetylation)

Mechanism: If the intact molecule cannot be analyzed, covalent modification is required. Acetylating the primary amines replaces the hydrogen-bond donors with bulky acetyl groups. This introduces severe steric hindrance that prevents planar stacking and drastically increases solubility in standard organic solvents 4[1][4].

Step-by-Step Methodology:

• Reaction Setup: Suspend 10 mg of the compound in 1 mL of acetic anhydride in a round-bottom flask.

• Reflux: Heat the mixture to reflux (approx. 140 °C) for 2.5 hours under an inert atmosphere 1[1].

• Workup: Cool the reaction to room temperature. Remove the excess acetic anhydride under reduced pressure (rotary evaporation).

• Purification: Purify the residue via flash chromatography (silica gel, using a gradient of dichloromethane to methanol).

• Acquisition: Dissolve the resulting N,N'-(3,6-dibromo-1,8-naphthyridine-2,7-diyl)diacetamide in standard DMSO-d6 or CDCl3 for routine NMR analysis at room temperature.

Troubleshooting FAQs

Q: My peaks are broad and unresolved in DMSO-d6 at room temperature. Is my sample impure? A: Not necessarily. Broad peaks (line broadening) are a classic symptom of intermediate exchange regimes caused by dynamic aggregation. Your molecules are rapidly forming and breaking oligomeric stacks on the NMR timescale, resulting in a time-averaged, smeared signal. Applying heat (Tier 1) will sharpen these peaks by pushing the equilibrium entirely toward the fast-tumbling monomeric state.

Q: Will using TFA-d alter the chemical shifts of my compound? A: Yes, significantly. Protonation of the naphthyridine core withdraws electron density from the aromatic ring system. This deshielding effect will cause the aromatic protons (at the 4,5-positions) to shift downfield (to a higher ppm) compared to their neutral state. You must account for this when interpreting the spectrum.

Q: How do I recover my unmodified compound after using TFA-d as the NMR solvent? A: To recover the free base, transfer the TFA-d solution to a beaker and slowly neutralize it with a saturated aqueous solution of sodium bicarbonate (NaHCO3) until the pH reaches ~8. The neutral 3,6-dibromo-1,8-naphthyridine-2,7-diamine will precipitate out of the aqueous phase. Collect the solid via vacuum filtration, wash with distilled water, and dry under high vacuum.

Quantitative Comparison of Solubilization Strategies

To assist in selecting the optimal workflow for your specific analytical needs, consult the data matrix below:

Strategy	Primary Solvent	Operating Temp	Est. Solubility Limit	Signal Resolution	Sample Recovery
Tier 1: Thermal	DMSO-d6	80–100 °C	~2–4 mg/mL	Good (Sharpened)	Easy (Precipitates on cooling)
Tier 2: Acidic	TFA-d	25 °C	>15 mg/mL	Excellent	Moderate (Requires neutralization)
Tier 3: Derivatization	DMSO-d6 / CDCl3	25 °C	>20 mg/mL	Excellent	Difficult (Requires deprotection)

References

• Liang, F., Lindsay, S., & Zhang, P. (2012). 1,8-Naphthyridine-2,7-diamine: A Potential Universal Reader of the Watson-Crick Base Pairs for DNA Sequencing by Electron Tunneling.
• (1999). Fluorescent 2,7-Dialkylamino-[1,8]-Naphthyridines: Preparation and Spectroscopic Properties. SciSpace.
• Mahalakshmi, G., et al. (2019). Spectroscopic investigations on DNA binding profile of two new naphthyridine carboxamides and their application as turn-on fluorescent DNA staining probes. Taylor & Francis Online.
• (2021). Improving the Solubility of Hexanuclear Heterometallic Extended Metal Atom Chain Compounds in Nonpolar Solvents by Introducing Alkyl Amine Moieties. ACS Omega.

Sources

• 1. 1,8-Naphthyridine-2,7-diamine: A Potential Universal Reader of the Watson-Crick Base Pairs for DNA Sequencing by Electron Tunneling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]

Electrophilic Halogenation: Controlling Regioselectivity and Over-Halogenation

Welcome to the Technical Support Center for Heterocyclic Functionalization. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the erratic reactivity of naphthyridine scaffolds. The bidentate nature of the naphthyridine core (e.g., 1,5- or 1,8-naphthyridine) and its electron-deficient pyridine rings make halogenation notoriously prone to side reactions, including polymerization, regioisomer mixtures, and over-halogenation.

This guide is designed to move beyond basic recipes. Here, we troubleshoot the most common halogenation failures by addressing the underlying mechanistic causality, providing self-validating protocols, and grounding our solutions in authoritative literature.

Q: When attempting to brominate electron-rich naphthyridine derivatives, I consistently isolate an intractable mixture of mono- and di-brominated products. How can I strictly control the stoichiometry and regioselectivity?

The Mechanistic Causality: Traditional electrophilic aromatic substitution (EAS) using elemental bromine (

) or N-bromosuccinimide (NBS) under harsh conditions often leads to over-halogenation because the initial halogenation does not sufficiently deactivate the adjacent electron-rich rings against further electrophilic attack. Furthermore, the generation of highly reactive, uncoordinated halenium ions ( ) leads to poor kinetic control.

The Solution: Transition from traditional reagents to trihaloisocyanuric acids, such as tribromoisocyanuric acid (TBCA). TBCA acts as a controlled-release vehicle for halenium ions. By using exactly 0.34 molar equivalents of TBCA (which delivers 1 equivalent of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

), you can achieve strictly mono-halogenated products at room temperature. The controlled release suppresses the local concentration of electrophiles, preventing the second substitution event and eliminating the need for complex chromatographic separation.

Deoxychlorination: Preventing Tar Formation During POCl3 Activation

Q: My protocol for converting 1,8-naphthyridin-2-one to 2-chloro-1,8-naphthyridine using neat

yields black tar, dimerization byproducts, and very low product recovery. How do I optimize this?

The Mechanistic Causality: Neat phosphorus oxychloride (

) requires high temperatures (often >100 °C) to activate the tautomeric hydroxyl group of the naphthyridinone. At these elevated temperatures, the basic nitrogen atoms of unreacted naphthyridine molecules act as nucleophiles, attacking the partially activated intermediates. This intermolecular cross-linking results in dimerization and extensive polymerization (tarring)[1].

The Solution: You must lower the activation energy of the chlorination step. By adding a catalytic amount of N,N-dimethylformamide (DMF) or using acetonitrile as a co-solvent, you generate a Vilsmeier-Haack type intermediate (a highly electrophilic chloroiminium ion)[2][3]. This intermediate reacts with the naphthyridinone oxygen at significantly lower temperatures (60–80 °C), outcompeting the intermolecular degradation pathways.

Reaction pathways for naphthyridinone chlorination highlighting degradation vs. activation.

Self-Validating Protocol: Vilsmeier-Haack Mediated Chlorination

• Setup: Suspend 1.0 equiv of 1,8-naphthyridin-2-one in dry acetonitrile (0.2 M) under an inert argon atmosphere[3].

• Activation: Add 1.2 equiv of

  dropwise at 0 °C, followed immediately by 0.1 equiv of anhydrous DMF[2].

• Reaction: Gradually warm the mixture to 70 °C and stir for 2 hours. Self-Validation Check: The suspension will clarify into a homogeneous amber solution as the Vilsmeier intermediate is consumed. If the solution turns opaque black, the temperature ramp was too fast.

• Quench: Cool to 0 °C and slowly quench into ice-cold saturated aqueous

  to neutralize excess and prevent acidic hydrolysis of the product. Extract with dichloromethane.

Directed Metalation: Suppressing the Halogen Dance

Q: I am trying to functionalize 4-bromobenzo[c][2,7]naphthyridine at the C-5 position via directed metalation. However, upon quenching with an electrophile, I get a mixture of regioisomers. How do I stop this migration?

The Mechanistic Causality: You are experiencing the "Halogen Dance" reaction. When using strong, hard lithium bases (like n-BuLi or LDA), the resulting aryl-lithium intermediate is highly basic. If the metalation occurs adjacent to a halogen, the intermediate can rapidly equilibrate to a more thermodynamically stable regioisomer via base-catalyzed intermolecular deprotonation before the electrophile is introduced.

The Solution: Switch from lithiation to magnesiation using a Turbo-Grignard reagent, specifically TMPMgCl·LiCl (2,2,6,6-tetramethylpiperidinylmagnesium chloride lithium chloride complex). The resulting arylmagnesium intermediate is significantly less basic and exhibits high configurational stability at -40 °C, effectively freezing the intermediate in place and completely suppressing the halogen dance[4].

Suppressing the halogen dance via controlled magnesiation using TMPMgCl·LiCl.

Self-Validating Protocol: Regioselective Magnesiation

• Preparation: Dissolve 4-bromobenzo[c][2,7]naphthyridine (1.0 equiv) in dry THF (0.1 M) and cool strictly to -40 °C.

• Metalation: Dropwise add TMPMgCl·LiCl (1.1 equiv). Stir for 30 minutes at -40 °C. Self-Validation Check: To confirm regioselectivity prior to committing your expensive electrophile, withdraw a 0.1 mL aliquot and quench with

  . GC-MS or NMR should show >95% deuterium incorporation exclusively at the C-5 position[4].

• Electrophilic Quench: Add your target electrophile (e.g., an aldehyde) and allow the reaction to slowly warm to room temperature over 2 hours.

• Workup: Quench with saturated aqueous

  and extract with ethyl acetate.

Quantitative Data Summary for Halogenation Optimization

The following table summarizes the optimized parameters for minimizing side reactions across different naphthyridine halogenation workflows.

Substrate	Reagent / Catalyst	Critical Condition	Primary Side Reaction Avoided	Optimized Yield	Ref
Electron-rich Naphthyridines	TBCA (0.34 equiv)	Room Temp, MeOH	Over-halogenation (Di/Tri)	>85%	[5]
1,8-Naphthyridin-2-one	+ DMF (cat.)	60–80 °C	Polymerization / Tarring	92%	[2]
1,8-Naphthyridin-2-one	+ Acetonitrile	Reflux	Thermal degradation	>80%	[3]
4-Bromobenzo[c][2,7]naphthyridine	TMPMgCl·LiCl (1.1 eq)	-40 °C, THF	Halogen Dance / Isomerization	50–66%

References

• A New Regioselective Bromination of Activated Aromatic Rings ResearchGate URL:[Link]

• Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines MDPI - Molecules URL:[Link]

• Functionalization of 4-bromobenzo[c][2,7]naphthyridine via regioselective direct ring metalation. A novel approach to analogues of pyridoacridine alkaloids Beilstein Journal of Organic Chemistry (via D-NB) URL:[Link]

• Functionalization of 4-bromobenzo[c][2,7]naphthyridine via regioselective direct ring metalation (PMC Mirror) National Institutes of Health (PMC) URL:[Link]

• Vilsmeier-Haack Reagent: Synthesis of 2-Chloro-3-Formyl-1,8-Naphthyridine and Transformation into Different Functionalities ResearchGate URL:[Link]

• Methods of preparation of the 2-(7-chloro-1,8-naphthyridine-2-yl)-3-(5-methyl-2-oxo-hexyl)

Sources

• 1. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. EP1490363B1 - Methods of preparation of the 2-(7-chloro-1,8-naphthyridine-2-yl)-3-(5-methyl-2-oxo-hexyl)-1-isoindolinone - Google Patents [patents.google.com]
• 4. Functionalization of 4-bromobenzo[c][2,7]naphthyridine via regioselective direct ring metalation. A novel approach to analogues of pyridoacridine alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Optimizing recrystallization solvents for naphthyridine diamine purity

The following guide serves as a specialized Technical Support Center for the purification of naphthyridine diamines. It is designed to address the specific physicochemical challenges of these nitrogen-rich heterocycles, such as high lattice energy due to

-stacking and hydrogen bonding.[1]

Ticket ID: NAPH-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Optimization of Solvent Systems for High-Purity Isolation[1]

Introduction: The Physicochemical Challenge

Naphthyridine diamines (e.g., 2,7-diamino-1,8-naphthyridine) present a unique purification challenge.[1][2] The core scaffold is planar and electron-deficient, promoting strong

- stacking.[1] Simultaneously, the diamine motifs act as potent hydrogen bond donors and acceptors.

Why standard protocols fail:

• High Lattice Energy: The combination of stacking and H-bonding creates a robust crystal lattice that resists dissolution, often requiring high-boiling solvents that degrade the product.[1]

• "Sticky" Impurities: Regioisomers and mono-aminated byproducts often co-crystallize because they share similar H-bonding footprints.[1]

• Oiling Out: The basic nitrogen atoms can become protonated or interact strongly with solvent, leading to phase separation (oil) rather than nucleation.[1]

Module 1: Solvent System Selection (FAQ)

Q1: My compound is insoluble in ethanol but soluble in DMF. Should I recrystallize from DMF? A: Generally, no .[1] While DMF dissolves the compound, its high boiling point (

C) and viscosity make it difficult to remove from the crystal lattice, often resulting in solvates.

• Better Approach: Use a Binary Solvent System .[1] Dissolve in a minimum amount of hot DMF or DMSO, then slowly add a miscible antisolvent like Water or Methanol to induce nucleation.

Q2: Which binary solvent system is best for diamines? A: Based on the polarity profile of naphthyridines, we recommend the following tiered approach:

Tier	Solvent System (Solvent / Antisolvent)	Ratio (v/v)	Best For	Mechanism
1	Ethanol / Water	2:1 to 1:1	General purity	Water disrupts H-bonds; EtOH solubilizes the aromatic core.[1]
2	Methanol / Diethyl Ether	1:3	Thermally sensitive	Low boiling point prevents degradation; Ether forces precipitation of the salt/polar form.
3	DMF / Water	1:5	Highly insoluble	DMF breaks strong -stacks; Water forces hydrophobic collapse.[1]
4	Acetone / Hexane	1:4	Lipophilic derivatives	For alkyl-substituted diamines (e.g., propyl, butyl chains).[1]

Q3: Why is my yield low when using Ethanol/Water? A: You likely have too much water. Naphthyridine diamines are basic (

).[1] In neutral water, they are sparingly soluble, but if the pH drifts acidic (due to impurities), solubility increases.[1]

• Fix: Ensure the water is neutral or slightly basic (

  with ) to suppress ionization and force the neutral molecule to crystallize.[1]

Module 2: Visualizing the Workflow

The following decision matrix outlines the logical flow for selecting the optimal crystallization strategy based on initial solubility tests.

Module 3: Troubleshooting "Oiling Out"

Symptom: Upon cooling, the solution turns milky or deposits a sticky oil at the bottom instead of crystals. Diagnosis: The solution phase separated before crystallization could occur.[3] This is common with diamines because the "oil" phase is a super-concentrated liquid form of the product, stabilized by hydrogen bonding with itself rather than the solvent.

Corrective Protocol (The "Re-Heat & Seed" Method):

• Re-dissolve: Heat the mixture back to reflux until the oil dissolves.

• Adjust Polarity: Add a small amount (5-10% v/v) of the "good" solvent (e.g., Ethanol) to increase solubility slightly.[1]

• Slow Cool: Insulate the flask with a towel to slow the cooling rate.

• Seeding: At the first sign of cloudiness (metastable zone), add a single seed crystal of pure product. If no seed is available, scratch the inner glass wall with a glass rod.

  • Mechanism:[1][2][4][5][6] Scratching creates micro-fissures in the glass that act as nucleation sites, lowering the activation energy for crystal formation.

Module 4: Optimized Experimental Protocol

Objective: Purification of 2,7-diamino-1,8-naphthyridine derivative (approx. 5g scale). Target Purity: >98% (HPLC).

• Preparation:

  • Place crude solid (5.0 g) in a 250 mL Erlenmeyer flask.

  • Prepare a solvent mixture of Ethanol:Water (2:1) .[1][7] Heat 100 mL of this mixture to boiling in a separate beaker.

• Dissolution:

  • Add the hot solvent mixture to the crude solid in 10 mL portions.

  • Keep the flask on a hot plate (magnetic stirring recommended).

  • Critical Step: If the solid does not dissolve after 80 mL, switch to adding pure hot Ethanol in 5 mL increments. This prevents "drowning" the compound in water.

• Hot Filtration (Impurity Removal):

  • If insoluble black specks remain (carbon/inorganic salts), filter the boiling solution through a pre-warmed fluted filter paper or a heated glass funnel.

  • Why Heated? To prevent the product from crystallizing in the funnel stem.

• Crystallization:

  • Remove from heat.[5] Cover the flask mouth with foil (poke small holes) to allow slow evaporation.[1]

  • Allow to cool to Room Temperature (RT) undisturbed for 2 hours.

  • Once RT is reached, place in an ice-water bath (

    C) for 1 hour to maximize yield.

• Isolation:

  • Filter via vacuum filtration (Buchner funnel).[1]

  • Wash: Wash the cake with 2 x 10 mL of ice-cold Ethanol . Do not use water for washing, as it may redissolve impurities or cause the cake to become sticky.

  • Drying: Dry under vacuum at

    C.

References

• Paudler, W. W., & Kress, T. J. (1967).[1] Naphthyridine chemistry.[2][4][8] V. The synthesis and properties of 1,5-, 1,6-, 1,8-, and 2,7-naphthyridines. The Journal of Organic Chemistry.

• Ferrarini, P. L., et al. (2000).[1] Synthesis and biological evaluation of 1,8-naphthyridine derivatives. European Journal of Medicinal Chemistry.

• Mettler Toledo. (n.d.).[1] Recrystallization Guide: Process, Procedure, Solvents.[6]

• Brown, H. C., et al. (1955).[1] Purification of Naphthyridines via Ethanol-Water Systems.[1] Journal of the American Chemical Society.

• Litvinov, V. P. (2004).[1] Chemistry of 1,8-naphthyridines. Russian Chemical Reviews. [1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 4. researchgate.net [researchgate.net]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. mt.com [mt.com]
• 7. Synthesis and Rearrangement of New 1,3-Diamino-2,7-naphthyridines and 1-Amino-3-oxo-2,7-naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ngc.digitallibrary.co.in [ngc.digitallibrary.co.in]

Technical Support Center: Overcoming Catalyst Poisoning in Naphthyridine Amine Cross-Couplings

Welcome to the Advanced Troubleshooting Guide. As a Senior Application Scientist, I frequently consult with drug development professionals who hit a wall when attempting cross-coupling reactions with highly coordinating nitrogen heterocycles. Naphthyridine amines represent a "perfect storm" for palladium catalyst deactivation. This guide is designed to move beyond basic troubleshooting, providing you with the mechanistic causality and self-validating protocols required to rescue stalled reactions.

Mechanistic Insight: The Causality of Poisoning

To solve catalyst poisoning, we must first understand the thermodynamic traps within the catalytic cycle. In a standard Buchwald-Hartwig amination, the productive cycle relies on the rapid progression from oxidative addition to amine coordination, deprotonation, and finally, reductive elimination[1].

Naphthyridines possess multiple Lewis basic nitrogen atoms with a spatial arrangement that perfectly accommodates metal chelation. When a naphthyridine amine binds to the Pd(II) oxidative addition complex, the adjacent ring nitrogens can outcompete the supporting phosphine ligand. This forms a highly stable, off-cycle bidentate or tridentate chelate[2]. Once this thermodynamic sink is reached, the catalytic cycle halts. The supporting ligand dissociates, and the unprotected palladium rapidly aggregates into inactive palladium black[3].

Logical relationship: Productive catalytic cycle vs. off-cycle naphthyridine poisoning.

Diagnostic FAQs

Q: My reaction stalls at 10-15% conversion and the solution turns opaque black. What is happening? A: The black precipitate is palladium black, a definitive visual indicator of catalyst aggregation and deactivation[3]. The naphthyridine amine has displaced your supporting ligand. Solution: Abandon standard bidentate ligands like BINAP or DPPF, which lack the steric profile to prevent heterocycle coordination[4]. Switch to a highly sterically hindered monophosphine ligand like tBuBrettPhos or RuPhos[5]. Their immense steric bulk physically blocks the naphthyridine ring from forming a stable multi-dentate chelate, forcing the catalyst to remain on the productive cycle.

Q: I am using Pd₂(dba)₃ and a bulky ligand, but I still see poor yields. Why? A: While your ligand choice is correct, your palladium source is the bottleneck. Dibenzylideneacetone (dba) ligands strongly coordinate to the Pd(0) center, competing with your phosphine ligand and slowing down the initial oxidative addition. In the presence of a highly coordinating naphthyridine, this delay allows the heterocycle to trap the unligated palladium. Solution: Transition to a 3rd or 4th generation (G3/G4) Buchwald precatalyst[6]. These precatalysts are air-stable and rapidly generate the active 1:1 L-Pd(0) species under mild conditions without interfering additives, ensuring the catalyst enters the productive cycle immediately[5][6]. For extremely bulky ligands where palladacycles are difficult to form, Oxidative Addition Complexes (OACs) are the superior alternative[7].

Q: Does the choice of base exacerbate catalyst deactivation? A: Absolutely. The transition from the amine-bound Pd(II) complex to the amido-Pd(II) complex requires deprotonation[1]. If you use a weak or highly insoluble base (like K₂CO₃ in toluene), this deprotonation step becomes the rate-limiting bottleneck. The longer the Pd(II) species waits to be deprotonated, the higher the probability that the naphthyridine will undergo off-cycle chelation. Solution: Use a strong, soluble base like LHMDS (Lithium hexamethyldisilazide) or NaOtBu to accelerate the deprotonation step, pushing the intermediate rapidly toward reductive elimination.

Data Presentation: Catalyst System Comparison

To optimize your reaction, select a catalyst system that matches the coordination threat of your substrate. Below is a quantitative summary of catalyst generations and their efficacy against heterocycle poisoning.

Catalyst System	Typical Ligands	Activation Conditions	Resistance to Naphthyridine Poisoning	Recommended Use Case
Pd₂(dba)₃ / Pd(OAc)₂	BINAP, DPPF	Heat required, slow L-Pd(0) formation	Low (High risk of Pd black)[3]	Simple, non-coordinating primary/secondary amines[4].
G2 Precatalysts	XPhos, SPhos	Room temp, weak bases	Moderate	Mildly coordinating heterocycles (e.g., pyridines)[6].
G3/G4 Precatalysts	RuPhos, tBuXPhos	Rapid at room temp, mild bases	High (Prevents off-cycle trapping)	Strong bidentate chelators, naphthyridines[5][6].
Oxidative Addition Complexes (OACs)	tBuBrettPhos, AlPhos	Extremely rapid, highly stable	Very High (Maximum steric exclusion)	Extremely bulky amines and highly poisoning heterocycles[7].

Self-Validating Experimental Protocol

This methodology is designed as a self-validating system. By monitoring the physical state of the reaction and utilizing kinetic sampling, you can confirm whether the catalyst remains active or has succumbed to poisoning.

Objective: Buchwald-Hartwig amination of a halogenated naphthyridine with a secondary amine avoiding catalyst deactivation.

Step-by-Step Methodology:

• Preparation (Glovebox/Schlenk line): To an oven-dried vial equipped with a stir bar, add the halogenated naphthyridine (1.0 equiv), the secondary amine (1.2 equiv), and the strong soluble base (e.g., NaOtBu or LHMDS, 1.5 equiv).

• Catalyst Loading: Add the appropriate G3 or G4 precatalyst (e.g., tBuBrettPhos Pd G3) at a 2-5 mol% loading[5]. Causality note: The 1:1 Ligand-to-Palladium ratio is strictly controlled here, preventing unligated Pd from forming[6].

• Solvent Addition: Add anhydrous, degassed solvent (e.g., 1,4-Dioxane or Toluene) to achieve a concentration of 0.2 M.

• Activation & Heating: Seal the vial and heat to 80°C.

  • Validation Checkpoint 1 (Visual): Within 10 minutes, the solution should transition to a clear, homogeneous yellow/orange color. If the solution turns opaque black, the base is insufficient or the solvent is wet, leading to immediate Pd black formation[3].

• Kinetic Monitoring: Take 10 µL aliquots at 30 minutes and 2 hours. Quench with wet acetonitrile and analyze via LC/MS.

  • Validation Checkpoint 2 (Analytical): If the product ratio increases between 30 mins and 2 hours, the catalyst is alive. If the reaction stalls at 30 mins with remaining starting material, poisoning is occurring. You must switch to a bulkier ligand (e.g., OACs)[7].

• Workup: Upon completion, cool to room temperature, filter through a pad of Celite to remove inorganic salts, and concentrate for purification.

Experimental workflow for setting up cross-coupling reactions to bypass catalyst deactivation.

References

• Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC.
• Buchwald CX Precatalysts - Umicore Precious Metals Chemistry.
• G3 and G4 Buchwald Precatalysts - Sigma-Aldrich.
• Oxidative Addition Complexes as Precatalysts for Cross-Coupling Reactions Requiring Extremely Bulky Biarylphosphine Ligands - ResearchGate.
• Buchwald–Hartwig amination - Wikipedia.
• Buchwald-Hartwig Amination - Chemistry LibreTexts.
• Technical Support Center: Preventing Catalyst Deactivation in Palladium-Catalyzed Reactions - Benchchem.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Buchwald CX Precatalysts  | Umicore [pmc.umicore.com]
• 6. G3 and G4 Buchwald Precatalysts [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

Naphthyridine Polymer Synthesis: Technical Support & Troubleshooting Guide

Welcome to the Technical Support Center for conjugated polymer synthesis. As a Senior Application Scientist, I have designed this guide to address the most pervasive bottleneck in developing naphthyridine-based organic electronics: solution-state aggregation .

Naphthyridine cores (such as 1,5-naphthyridine, 1,8-naphthyridine, and indolo-naphthyridine-6,13-dione thiophene) are highly planar and electron-deficient. While this planarity is excellent for solid-state charge mobility, it drives strong intermolecular

stacking and hydrogen bonding during synthesis. If left unmanaged, the kinetic rate of aggregation outpaces chain propagation, leading to premature precipitation, broad dispersity ( ), and low molecular weight[1].

Below is an in-depth, causality-driven troubleshooting guide and self-validating protocol to help you achieve high-molecular-weight, device-grade naphthyridine polymers.

Part 1: Diagnostic Q&A for Aggregation Issues

Q1: My naphthyridine-based polymer precipitates prematurely during Suzuki-Miyaura cross-coupling, capping the molecular weight at <10 kDa. How do I force the polymer to stay in solution? A1: Premature precipitation occurs because the thermodynamic stability of the polymer aggregates exceeds the solvating power of your reaction medium.

• Causality: As the polymer chain grows, the entropic penalty of dissolution increases. Once a critical chain length is reached, the

  stacking forces between the naphthyridine backbones cause the oligomers to crash out of solution, physically preventing the palladium catalyst from accessing the reactive end-groups.

• Solution: Switch your solvent system from standard toluene/THF to high-boiling, highly polarizable aromatic solvents like chlorobenzene or o-dichlorobenzene. Elevate the reaction temperature to

  . The increased thermal energy and favorable solvent-polymer -interactions will thermodynamically disrupt the aggregates, keeping the active chain ends solvated.

Q2: I want to modify my monomer to prevent aggregation, but I am worried about ruining the electronic properties of the final thin film. What is the best side-chain engineering strategy? A2: You must balance steric hindrance (for solubility) with backbone coplanarity (for charge transport).

• Causality: Linear alkyl chains (e.g., hexyl) do not provide enough steric bulk to shield the planar naphthyridine core, leading to poor solubility. Conversely, overly bulky chains twist the backbone, destroying conjugation.

• Solution: Alkylation with branched chains, such as 2-octyldodecanyl, significantly increases the entropic penalty of solution-state aggregation while allowing the backbones to interdigitate in the solid state[2]. Alternatively, siloxane-terminated solubilizing side chains can be employed; the high flexibility of the Si-O-Si linkages provides exceptional solubility, while their unique packing geometry actually brings conjugated polymer backbones closer together in thin films, boosting hole/electron mobilities[3].

Q3: Batch-to-batch consistency is terrible. My dispersity (

) fluctuates between 2.0 and 3.5. How can I standardize the polymerization kinetics? A3: High dispersity in step-growth polymerization is a classic symptom of localized aggregation and uneven heating.

• Causality: Conventional oil-bath heating creates thermal gradients. Polymers in cooler regions of the flask aggregate and stop growing, while polymers near the hot glass wall continue to propagate, leading to a broad molecular weight distribution.

• Solution: Transition to Microwave-Assisted Synthesis . Microwave irradiation couples directly with polar solvents and catalyst complexes, providing instantaneous, uniform volumetric heating. This rapid energy transfer pushes the cross-coupling kinetics past the aggregation threshold before precipitation can occur[4].

Q4: In Kumada cross-coupling of naphthyridine derivatives, my transition metal catalyst seems to deactivate rapidly. Is this related to aggregation? A4: Yes, but in this case, it is the catalyst complex aggregating, not just the polymer.

• Causality: Highly planar monomers can coordinate with transition metals, stripping ligands and causing the formation of inactive metal clusters or black precipitates.

• Solution: Utilize sterically demanding, multi-dentate ligands. For example, employing a pyridine diimine-based ligand scaffold in Kumada cross-coupling polymerizations has been shown to effectively inhibit the aggregation of iron/nickel complexes, maintaining the active catalytic cycle and allowing for high degrees of polymerization[5].

Part 2: Quantitative Impact of Solubilizing Groups

The following table summarizes the causal relationship between side-chain engineering, solubility, and the resulting electronic properties of Indolo-naphthyridine-6,13-dione thiophene (INDT) conjugated polymers.

Polymer Variant	Comonomer	Side-Chain Strategy	Solubility in Chlorobenzene	(kDa)	Dispersity ( )	Max Electron Mobility ( )
INDT-P	Phenyl	2-Octyldodecanyl	Poor (< 1 mg/mL)	12.4	2.9	< 0.1
INDT-T	Thiophene	2-Octyldodecanyl	Moderate (~ 5 mg/mL)	28.5	2.4	~ 0.3
INDT-BT	Benzothiadiazole	2-Octyldodecanyl	High (> 15 mg/mL)	42.1	1.9	> 3.0
INDT-S	Selenophene	2-Octyldodecanyl	High (> 15 mg/mL)	48.3	1.8	> 3.0

Data synthesized from the characterization of INDT building blocks for conjugated polymer electronics. Note how the highly soluble INDT-S and INDT-BT variants achieve ultra-high n-type mobility due to uniform film formation devoid of premature aggregates[2].

Part 3: Visual Workflows

Troubleshooting workflow for naphthyridine polymer aggregation.

Kinetic pathways of naphthyridine polymerization.

Part 4: Self-Validating Protocol: Microwave-Assisted Suzuki-Miyaura Polymerization

This protocol is engineered as a self-validating system. If aggregation begins to dominate the reaction, specific physical checkpoints will fail, allowing you to halt and correct the synthesis without wasting expensive monomers.

Step 1: Reagent Preparation & Stoichiometric Balancing

• Weigh exactly 0.500 mmol of the dibrominated naphthyridine monomer and 0.500 mmol of the diboronic ester comonomer into a 10 mL microwave vial.

• Validation Checkpoint: Extreme stoichiometric precision is required for step-growth polymers. A deviation of even 1% will cap the molecular weight artificially, mimicking the symptoms of aggregation.

Step 2: Inert Atmosphere & Solvent Selection

• Add 2.0 mol%

  and 8.0 mol% (sterically hindered ligand to prevent catalyst aggregation).

• Add 4.0 mL of anhydrous chlorobenzene and 1.0 mL of degassed 2M aqueous

  .

• Seal the vial and purge with Argon for 15 minutes.

Step 3: Microwave Irradiation Phase

• Place the vial in the microwave reactor. Ramp the temperature to

  over 5 minutes, and hold for 45 minutes.

• Validation Checkpoint: Monitor the pressure/temperature curve on the microwave software. At

  , the solution should transition from a turbid suspension to a deep, homogenous colored solution (typically dark blue/green for INDT derivatives). If turbidity persists or black palladium precipitate forms on the glass wall , the polymer is aggregating. Halt the reaction immediately; you must redesign the monomer with bulkier side chains (e.g., 2-octyldodecanyl).

Step 4: End-Capping & Termination

• To prevent reactive end-groups from causing post-polymerization cross-linking (which exacerbates aggregation), add 0.1 mL of phenylboronic acid solution and microwave at

  for 10 minutes.

• Follow with 0.1 mL of bromobenzene and microwave for another 10 minutes.

Step 5: Sequential Soxhlet Purification

• Precipitate the polymer into 100 mL of vigorously stirring methanol. Filter into a cellulose extraction thimble.

• Perform sequential Soxhlet extractions: Methanol (12h)

  Acetone (12h) Hexane (12h). This removes unreacted monomers, catalyst residues, and low-molecular-weight oligomers.

• Finally, extract the target polymer using hot chloroform or chlorobenzene (12h).

• Validation Checkpoint: The mass recovery after the final extraction should be

  of the theoretical yield. A lower yield indicates that the high-molecular-weight fraction remains trapped in the thimble due to extreme solid-state aggregation. If this occurs, switch to boiling o-dichlorobenzene for the final extraction.

References

• Indolo-naphthyridine-6,13-dione thiophene (INDT) building block for conjugated polymer electronics - SciSpace - 2

• Siloxane-Terminated Solubilizing Side Chains: Bringing Conjugated Polymer Backbones Closer and Boosting Hole Mobilities in Thin-Film Transistors - ACS Publications - 3

• Synthesis of Functionalized Polythiophene as a Potenial Organic Semi-Conductor - MATEC Web of Conferences -4

• Influence of Metal Identity and Complex Nuclearity in Kumada Cross-Coupling Polymerizations with a Pyridine Diimine-Based Ligand Scaffold - ACS Publications - 5

• Controlling morphology and microstructure of conjugated polymers via solution-state aggregation - ResearchGate - 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of Functionalized Polythiophene as a Potenial Organic Semi-Conductor | MATEC Web of Conferences [matec-conferences.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Thermal Degradation Analysis of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine

This guide is designed for researchers, scientists, and drug development professionals investigating the thermal properties of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine. As a molecule of interest in medicinal chemistry and materials science, understanding its thermal stability is paramount for predicting its performance, ensuring morphological integrity, and defining safe manufacturing and storage parameters.[1][2] This document provides in-depth troubleshooting advice, frequently asked questions, and standardized protocols for its thermal analysis.

I. Understanding the Thermal Profile: Key Expectations

The structure of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine, a halogenated heterocyclic aromatic amine, suggests a multi-stage thermal degradation process. The rigid naphthyridine core contributes to its thermal stability, while the bromo- and amino-substituents are likely initiation points for decomposition.[1]

Expected Thermal Events:

• Initial Weight Loss (TGA): This may be attributed to the loss of adsorbed water or residual solvents, typically occurring at temperatures below 150 °C.[3]

• Decomposition (TGA & DSC): The primary decomposition is anticipated to be a complex process. Key potential events include:

  • Dehalogenation: Cleavage of the C-Br bonds, potentially leading to the release of hydrogen bromide (HBr).[1][4]

  • Deamination: Loss of the amino groups, which can undergo further reactions.[5][6]

  • Ring Fragmentation: At higher temperatures, the naphthyridine ring system will break down.

• Melting (DSC): As a crystalline solid, a sharp endothermic peak corresponding to its melting point is expected.[7] Impurities will broaden this peak and may lower the melting temperature.[8]

• Polymorphic Transitions (DSC): The compound may exhibit different crystalline forms (polymorphs), which would appear as additional endothermic or exothermic events before the melting point.[7][9]

II. Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the thermal analysis of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
TGA: Inconsistent onset of decomposition temperature (Td).	1. Variable Heating Rate: Faster heating rates can shift the Td to higher temperatures.[10][11] 2. Sample Mass: Different sample masses can lead to thermal gradients within the sample. 3. Atmosphere: The presence of oxygen can lead to oxidative degradation at lower temperatures.	1. Standardize Heating Rate: Use a consistent heating rate (e.g., 10 °C/min) for all experiments to ensure comparability. 2. Consistent Sample Mass: Use a similar sample mass (e.g., 3-5 mg) for all runs. 3. Inert Atmosphere: Conduct experiments under an inert atmosphere (e.g., nitrogen or argon) to study the intrinsic thermal stability.
DSC: Broad or distorted melting peak.	1. Impurities: The presence of impurities broadens the melting range.[8] 2. Decomposition during Melting: The compound may start to decompose at or near its melting point. 3. Poor Thermal Contact: Inadequate contact between the sample and the DSC pan.	1. Assess Purity: Use other analytical techniques (e.g., HPLC, NMR) to confirm sample purity. 2. Correlate with TGA: Overlay the DSC and TGA data. If weight loss occurs concurrently with the melting peak, this indicates decomposition. 3. Proper Sample Preparation: Ensure the sample is finely ground and evenly distributed at the bottom of the pan.
TGA/DSC: Unexpected weight gain.	Reaction with Atmosphere: This is unlikely in an inert atmosphere but could occur if there are leaks or if a reactive gas is used. For some materials, oxidation can cause a weight gain.[12]	Check System Integrity: Ensure the furnace is properly sealed and the gas flow is consistent. Run a blank to check for baseline drift.[11]
DSC: Baseline shift after a thermal event.	Change in Specific Heat Capacity: This is a normal occurrence after a phase transition (e.g., melting, glass transition). Change in Sample Mass: If decomposition occurs, the change in mass will alter the baseline.	Acknowledge the Change: This is an inherent property of the material. For accurate enthalpy calculations, ensure proper integration of the peak with respect to the shifted baseline.
Corrosive Residue in the Instrument.	Release of HBr: The thermal decomposition of brominated compounds can produce corrosive hydrogen bromide gas.[1][4]	Use Appropriate Crucibles: Platinum or ceramic crucibles are more resistant to corrosion than aluminum.[13] Instrument Maintenance: Clean the instrument thoroughly after each use, following the manufacturer's guidelines. Consider using a coupled technique like TGA-FTIR or TGA-MS to identify evolved gases.[14]

III. Frequently Asked Questions (FAQs)

Q1: At what temperature should I expect 3,6-Dibromo-1,8-naphthyridine-2,7-diamine to start decomposing?

Q2: How do I distinguish between melting and decomposition in my DSC curve?

A2: The best approach is to perform simultaneous TGA-DSC analysis or run separate TGA and DSC experiments under identical conditions.[16] If the endothermic peak in the DSC curve coincides with a weight loss step in the TGA curve, it indicates that the material is decomposing. A pure melting event will show an endothermic peak in the DSC without a corresponding weight loss in the TGA.[17]

Q3: What type of atmosphere should I use for my TGA/DSC experiment?

A3: To assess the intrinsic thermal stability of the compound, an inert atmosphere such as nitrogen or argon is recommended.[1] This prevents oxidative degradation. If you are interested in the material's stability in air, a separate experiment under an air or oxygen atmosphere can be performed for comparison.

Q4: What are the primary decomposition products I should be concerned about?

A4: Given the structure, the primary hazardous decomposition products are likely to be hydrogen bromide (HBr), which is corrosive, and various brominated and nitrogen-containing aromatic fragments.[1][4] When heated, aromatic amines can also release toxic nitrogen oxide fumes.[18] Therefore, all thermal analyses should be conducted in a well-ventilated area, preferably with the instrument's exhaust vented to a fume hood.[13]

Q5: Can I use TGA to determine the purity of my sample?

A5: TGA is generally not a primary technique for purity assessment unless the impurity is significantly more volatile (e.g., a solvent) or less stable than the main compound. DSC is more suitable for assessing the purity of crystalline substances by analyzing the shape of the melting peak.[8][19]

IV. Experimental Protocols & Workflows

Protocol 1: Thermogravimetric Analysis (TGA)

• Instrument Calibration: Ensure the TGA is calibrated for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Place 3-5 mg of finely powdered 3,6-Dibromo-1,8-naphthyridine-2,7-diamine into an inert TGA crucible (alumina or platinum is recommended).[1]

• Atmosphere: Purge the furnace with high-purity nitrogen at a flow rate of 20-50 mL/min for at least 30 minutes before the experiment and maintain the flow throughout.[1]

• Thermal Program:

  • Equilibrate at 30 °C.

  • Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min.[1]

• Data Analysis: Record the sample weight as a function of temperature. Determine the onset of decomposition (Td), often defined as the temperature at which 5% weight loss occurs, and the temperatures of maximum decomposition rates from the derivative of the TGA curve (DTG).[1][10]

Protocol 2: Differential Scanning Calorimetry (DSC)

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using certified standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-4 mg of the sample into a hermetically sealed aluminum pan. If decomposition is expected to generate significant pressure, a vented pan may be considered, but this can affect the results.[20]

• Reference: Use an empty, hermetically sealed aluminum pan as a reference.

• Atmosphere: Maintain a nitrogen purge of 20-50 mL/min.

• Thermal Program:

  • Equilibrate at 30 °C.

  • Heat the sample from 30 °C to a temperature above its expected melting point (e.g., 350 °C) at a rate of 10 °C/min.

• Data Analysis: Plot the heat flow versus temperature. Determine the melting point (Tm) from the peak of the endothermic event and the enthalpy of fusion (ΔH) by integrating the peak area.[1]

Workflow for Comprehensive Thermal Analysis

Caption: Workflow for the comprehensive thermal analysis of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine.

V. Safety Precautions

• Handling: Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves (nitrile gloves are a common choice).[21]

• Ventilation: Conduct all high-temperature experiments in a well-ventilated laboratory.[22] The exhaust from the thermal analysis instrument should be directed into a fume hood to safely remove any toxic or corrosive gases produced during decomposition.[13][23]

• Residue: Treat any residue remaining after the experiment as potentially hazardous and dispose of it according to your institution's chemical waste guidelines.

• Emergency Preparedness: Ensure an eyewash station and safety shower are readily accessible.[21]

VI. References

• Bacterial degradation of monocyclic aromatic amines - PMC - NIH. (n.d.). Retrieved from

• ResolveMass Laboratories Inc. (2026, January 6). DSC vs TGA: A Simple Comparison Guide. Retrieved from

• Applications of Simultaneous TGA-DSC in Pharmaceutical Formulation Development. (2024, April 17). Retrieved from

• Naphthyridine-based thermally activated delayed fluorescence emitters for multi-color organic light-emitting diodes with low efficiency roll-off | Request PDF. (n.d.). ResearchGate. Retrieved from

• Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions - PMC. (2019, September 29). Retrieved from

• How to interpret the TGA and DSC analysis? (2016, February 8). ResearchGate. Retrieved from

• Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. (2024, April 18). Retrieved from

• Torontech. (2025, October 22). DSC vs TGA: A Complete Guide to the Difference. Retrieved from

• Microbial breakdown of halogenated aromatic pesticides and related compounds. (n.d.). PubMed. Retrieved from

• Torontech. (2025, May 19). Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. Retrieved from

• Troubleshooting Sample Pan Issues in TA Instruments DSC Systems. (2025, September 7). Red Thermo. Retrieved from

• ResolveMass Laboratories Inc. (2025, July 29). DSC Analysis Pharmaceutical Case Study. Retrieved from

• Use of DSC in Pharmaceuticals Drug Characterisation. (2020, August 11). Veeprho. Retrieved from

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Reference Data & Comparative Studies

A Guide to the 1H and 13C NMR Spectral Interpretation of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine and its Analogues

Authored by a Senior Application Scientist

In the landscape of drug discovery and materials science, the unambiguous structural elucidation of novel heterocyclic compounds is paramount. The 1,8-naphthyridine scaffold, a privileged structure in medicinal chemistry, is a core component of numerous biologically active molecules.[1][2][3] This guide provides an in-depth analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine, a functionally rich derivative. Due to the absence of published experimental spectra for this specific molecule, we will leverage established principles of NMR spectroscopy and comparative data from structurally related analogues to provide a robust interpretation. This approach not only predicts the spectral characteristics of the target molecule but also offers a valuable framework for understanding the influence of substituent effects on the 1,8-naphthyridine core.

Predicted ¹H and ¹³C NMR Spectral Analysis of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine

The structure of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine possesses a C₂ symmetry axis, which simplifies its predicted NMR spectra. The molecule contains two aromatic protons and two amine protons, alongside eight unique carbon signals.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum is expected to be relatively simple, with two key signals in the aromatic region and a broad signal for the amine protons.

• Aromatic Protons (H-4 and H-5): Due to the molecule's symmetry, the protons at positions 4 and 5 are chemically equivalent. They are expected to appear as a single sharp singlet. The electron-donating amino groups at positions 2 and 7, and the electron-withdrawing bromine atoms at positions 3 and 6, will influence the chemical shift of this proton. The amino groups will shield this proton, shifting it upfield, while the bromine and the ring nitrogen atoms will deshield it, moving it downfield. A reasonable estimate for its chemical shift would be in the range of δ 7.5 - 8.0 ppm .

• Amine Protons (NH₂): The protons of the two amino groups are also equivalent. They will likely appear as a broad singlet due to quadrupole broadening from the adjacent nitrogen and potential hydrogen exchange. The chemical shift of amine protons can vary significantly depending on the solvent, concentration, and temperature. In a non-protic solvent like DMSO-d₆, they are expected to appear in the range of δ 5.0 - 6.0 ppm .

Predicted ¹³C NMR Spectrum

The predicted ¹³C NMR spectrum will exhibit eight distinct signals corresponding to the eight non-equivalent carbon atoms in the molecule.

• C-2 and C-7: These carbons are bonded to the electron-donating amino groups, which will cause a significant upfield shift (shielding). They are predicted to resonate at approximately δ 155 - 160 ppm .

• C-3 and C-6: These carbons are directly attached to the electronegative bromine atoms, leading to a downfield shift (deshielding). Their predicted chemical shift is in the range of δ 110 - 115 ppm .

• C-4 and C-5: These carbons are bonded to hydrogen and are part of the aromatic system. Their chemical shifts will be influenced by the adjacent substituents. They are expected to appear around δ 135 - 140 ppm .

• C-4a and C-8a: These are the bridgehead carbons. Their chemical environment is complex, being influenced by both pyridine rings. A predicted chemical shift for these carbons is in the region of δ 145 - 150 ppm .

Summary of Predicted NMR Data

Assignment	Predicted ¹H Chemical Shift (δ, ppm)	Predicted ¹³C Chemical Shift (δ, ppm)
H-4, H-5	7.5 - 8.0 (s, 2H)	-
NH₂	5.0 - 6.0 (br s, 4H)	-
C-2, C-7	-	155 - 160
C-3, C-6	-	110 - 115
C-4, C-5	-	135 - 140
C-4a, C-8a	-	145 - 150

Visualizing the Structure-Spectra Relationship

The following diagram illustrates the molecular structure of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine with atom numbering, providing a visual reference for the spectral assignments.

Caption: Molecular structure of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine.

Comparative Analysis with Structurally Related Naphthyridine Derivatives

To contextualize our predictions, we will now compare them with the experimental NMR data of two related compounds: the parent 1,8-naphthyridine and 2,7-diamino-1,8-naphthyridine.

Compound	Proton	¹H Chemical Shift (δ, ppm)	Carbon	¹³C Chemical Shift (δ, ppm)	Reference
1,8-Naphthyridine	H-2, H-7	9.05 (dd)	C-2, C-7	153.2	[4]
H-3, H-6	7.55 (dd)	C-3, C-6	121.5	[4]
H-4, H-5	8.20 (dd)	C-4, C-5	137.0	[4]
C-4a, C-8a	146.0	[4]
2,7-Diamino-1,8-naphthyridine	H-3, H-6	6.51 (d)	-	-	[2][3]
H-4, H-5	7.61 (d)	-	-	[2][3]
NH₂	5.8 (br s)	-	-	[2][3]
3,6-Dibromo-1,8-naphthyridine-2,7-diamine (Predicted)	H-4, H-5	7.5 - 8.0 (s)	C-2, C-7	155 - 160	-
NH₂	5.0 - 6.0 (br s)	C-3, C-6	110 - 115	-
C-4, C-5	135 - 140	-
C-4a, C-8a	145 - 150	-

Key Observations and Interpretations:

• Effect of Amino Groups: Comparing 1,8-naphthyridine with 2,7-diamino-1,8-naphthyridine, the strong electron-donating effect of the amino groups at positions 2 and 7 causes a significant upfield shift (shielding) of the adjacent protons (H-3 and H-6) from δ 7.55 ppm to δ 6.51 ppm. This highlights the profound influence of substituents on the electronic environment of the naphthyridine ring.

• Effect of Bromine Atoms: In our target molecule, the introduction of bromine atoms at positions 3 and 6 is predicted to have a deshielding effect on the adjacent carbons (C-3 and C-6) due to bromine's electronegativity. Conversely, the protons at positions 4 and 5 in the target molecule are flanked by both an electron-donating amino group and an electron-withdrawing bromine atom. The predicted chemical shift of these protons (δ 7.5 - 8.0 ppm) is intermediate between that of the corresponding protons in the parent 1,8-naphthyridine and the 2,7-diamino derivative, reflecting the competing electronic effects.

• Symmetry and Multiplicity: The high symmetry of the target molecule simplifies the predicted spectrum, resulting in fewer signals than might be expected for a molecule of its size. The predicted singlet for H-4 and H-5 is a direct consequence of this symmetry.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra for 3,6-Dibromo-1,8-naphthyridine-2,7-diamine and similar compounds, the following protocol is recommended.

Workflow for NMR Sample Preparation and Data Acquisition

Caption: A standardized workflow for NMR sample preparation, data acquisition, and processing.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the solid sample.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (DMSO-d₆ is a good choice for this compound due to its high polarity).

  • Ensure complete dissolution by vortexing or gentle sonication.

  • Transfer the clear solution into a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Optimize the magnetic field homogeneity by shimming.

  • Tune and match the probe for the ¹H and ¹³C nuclei.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum. Typical parameters on a 400 MHz instrument would include a 90° pulse, a spectral width of 16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 2-5 seconds.

  • Collect a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. Typical parameters would include a 30-45° pulse, a spectral width of 240 ppm, and a relaxation delay of 2 seconds.

  • A larger number of scans (e.g., 1024 or more) will be necessary to obtain an adequate signal-to-noise ratio for the less sensitive ¹³C nucleus.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decays (FIDs).

  • Phase and baseline correct the resulting spectra.

  • Calibrate the chemical shift scale using the residual solvent peak as a reference (e.g., DMSO at δ 2.50 ppm for ¹H and δ 39.52 ppm for ¹³C).

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons.

  • Peak pick both spectra to identify the precise chemical shifts.

Conclusion

This guide provides a comprehensive, albeit predictive, interpretation of the ¹H and ¹³C NMR spectra of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine. By systematically analyzing the expected substituent effects and drawing comparisons with known analogues, we have established a solid foundation for the characterization of this and similar 1,8-naphthyridine derivatives. The provided experimental protocol offers a standardized approach for obtaining high-quality NMR data, which is essential for the rigorous structural verification required in modern chemical research. As a self-validating system, the predicted spectra, when eventually compared with experimental data, will serve to refine our understanding of the intricate electronic interactions within this important class of heterocyclic compounds.

References

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A Comparative Guide to the Crystallographic Potential of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine Complexes

For researchers, scientists, and professionals in drug development, the rational design of metal complexes with tailored properties is paramount. The 1,8-naphthyridine scaffold serves as a privileged framework in coordination chemistry, valued for its ability to form stable mono- and binuclear metal complexes.[1][2] This guide delves into the structural landscape of complexes derived from a promising, yet to be crystallographically characterized, ligand: 3,6-Dibromo-1,8-naphthyridine-2,7-diamine .

While direct crystallographic data for complexes of this specific ligand are not yet available in the public domain, this guide provides a comprehensive comparative analysis based on structurally analogous 1,8-naphthyridine derivatives. We will explore the synthesis of the title ligand, predict its coordination behavior, and present a comparative study of related crystal structures to anticipate the structural features of its potential metal complexes. The insights provided herein aim to equip researchers with the foundational knowledge to pioneer the crystallographic characterization of this intriguing class of compounds.

The Ligand: 3,6-Dibromo-1,8-naphthyridine-2,7-diamine

The 1,8-naphthyridine-2,7-diamine core is a versatile building block in supramolecular chemistry and materials science.[1][3] The introduction of bromine atoms at the 3 and 6 positions, along with the amino groups at the 2 and 7 positions, is anticipated to significantly modulate the electronic and steric properties of the ligand. The electron-withdrawing nature of the bromine atoms can influence the pKa of the amino groups and the overall electron density of the naphthyridine ring system, thereby affecting its coordination affinity and the redox properties of its metal complexes. Furthermore, the presence of bromo-substituents can introduce specific intermolecular interactions, such as halogen bonding, which can play a crucial role in the crystal packing of the resulting complexes.[4]

Proposed Synthesis

A reliable synthetic route to 3,6-Dibromo-1,8-naphthyridine-2,7-diamine can be conceptualized based on established methodologies for the functionalization of the 1,8-naphthyridine core.[5][6] The following multi-step synthesis is proposed:

Caption: Proposed synthetic pathway for 3,6-Dibromo-1,8-naphthyridine-2,7-diamine.

Experimental Protocol: A Step-by-Step Guide

• Bromination of 2,7-Dichloro-1,8-naphthyridine:

  • To a solution of 2,7-dichloro-1,8-naphthyridine in concentrated sulfuric acid, add N-bromosuccinimide (NBS) portion-wise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 24 hours.

  • Pour the mixture onto ice and neutralize with a saturated solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 3,6-dibromo-2,7-dichloro-1,8-naphthyridine.

• Amination of 3,6-Dibromo-2,7-dichloro-1,8-naphthyridine:

  • In a sealed pressure vessel, dissolve 3,6-dibromo-2,7-dichloro-1,8-naphthyridine in a solution of ammonia in a suitable solvent (e.g., methanol or dioxane).

  • Heat the mixture to a high temperature (e.g., 150-180 °C) for 48-72 hours.

  • After cooling to room temperature, carefully vent the vessel.

  • Remove the solvent under reduced pressure and purify the residue by recrystallization or column chromatography to obtain 3,6-Dibromo-1,8-naphthyridine-2,7-diamine.

Predicted Coordination Chemistry and Crystallographic Features

The 3,6-Dibromo-1,8-naphthyridine-2,7-diamine ligand is expected to exhibit versatile coordination behavior, acting as a bidentate or a bridging ligand to form both mononuclear and binuclear metal complexes. The two nitrogen atoms of the naphthyridine ring and the two amino groups provide multiple coordination sites.

Caption: Predicted coordination modes of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine.

Comparative Analysis of Related Crystal Structures

To anticipate the crystallographic parameters of complexes with our target ligand, we can analyze the existing data for complexes of other substituted 1,8-naphthyridine ligands. The following table summarizes key crystallographic data for selected examples.

Complex	CCDC No.	Space Group	M-N (naphthyridine) (Å)	N-M-N Angle (°)	Reference
3 (L = bis(7-methyl-1,8-naphthyridine-2-ylamino)methane)	-	P-1	2.031(4) - 2.158(4)	69.8(1) - 70.5(1)	[7]
cis-[Pt(C6F5)2(napy)2] (napy = 1,8-naphthyridine)	-	C2/c	2.106(2)	-	[8]
[Cu2(μ–Cl)(tBuN6)][BF4] (tBuN6 = macrocycle)	-	P2(1)/n	2.019(2) - 2.028(2)	-	[9]

Note: CCDC numbers were not consistently available in the search results. The provided data is extracted from the referenced publications.

From this comparative data, we can infer several key points for potential complexes of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine:

• Coordination Geometry: The coordination geometry around the metal center will be highly dependent on the metal ion and the other coordinating ligands. Square planar, tetrahedral, and octahedral geometries are all plausible.

• Bond Lengths and Angles: The M-N(naphthyridine) bond lengths are expected to be in the range of 2.0-2.2 Å, typical for N-heterocyclic ligands. The bite angle of the naphthyridine ligand is relatively small, which can induce strain in the metal's coordination sphere.

• Influence of Substituents: The amino groups at the 2 and 7 positions can also coordinate to the metal center, potentially leading to a tetradentate coordination mode or the formation of polynuclear structures. The bromo-substituents are likely to influence the crystal packing through halogen bonding and other weak intermolecular interactions, potentially leading to unique supramolecular architectures.[4]

Experimental Protocol for Crystallization

Obtaining high-quality single crystals suitable for X-ray diffraction is a critical step. The following are general guidelines for the crystallization of metal complexes of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine.

Caption: General workflow for the crystallization of metal complexes.

Detailed Methodologies:

• Solvent Selection: The choice of solvent is crucial. A solvent in which the complex has moderate solubility is ideal. A combination of a good solvent and a poor solvent is often used in diffusion methods.

• Slow Evaporation:

  • Dissolve the complex in a suitable solvent to near saturation.

  • Filter the solution to remove any particulate matter.

  • Loosely cap the vial and allow the solvent to evaporate slowly over several days to weeks.

• Vapor Diffusion:

  • Dissolve the complex in a small amount of a relatively non-volatile good solvent.

  • Place this solution in a small open vial.

  • Place the small vial inside a larger sealed container that contains a more volatile poor solvent.

  • The poor solvent will slowly diffuse into the solution of the complex, reducing its solubility and inducing crystallization.

• Liquid-Liquid Diffusion:

  • In a narrow tube, carefully layer a solution of the complex over a less dense, miscible poor solvent.

  • Alternatively, layer a less dense solution of a poor solvent over a solution of the complex.

  • Crystals will form at the interface of the two liquids as they slowly mix.

Conclusion and Future Outlook

While the crystal structures of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine complexes remain to be elucidated, this guide provides a robust framework for their synthesis, crystallization, and structural prediction. The unique combination of electron-withdrawing bromo-substituents and electron-donating amino groups on the 1,8-naphthyridine scaffold makes this ligand a highly attractive target for the development of novel coordination complexes with potentially interesting catalytic, photophysical, and biological properties.

The experimental protocols and comparative data presented herein are intended to serve as a valuable resource for researchers venturing into this exciting area of coordination chemistry. The future crystallographic characterization of these complexes will undoubtedly provide deeper insights into their structure-property relationships and pave the way for their application in various scientific and technological fields.

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• 13. growingscience.com [growingscience.com]
• 14. The X-ray crystal structure of trans-bromo-(5-methoxynortricycl-3-enyl)dipyridinepalladium - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Development of Homo- and Heteromultimetallic Complexes Supported by 1,8- Naphthyridine Ligands [escholarship.org]
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• 18. semanticscholar.org [semanticscholar.org]
• 19. mdpi.com [mdpi.com]

A Comparative Guide to Mass Spectrometry Fragmentation Patterns of Dibromo Naphthyridines

This guide provides an in-depth analysis of the anticipated electron ionization mass spectrometry (EI-MS) fragmentation patterns of dibromo naphthyridines. In the absence of extensive dedicated literature for this specific compound class, this document synthesizes foundational mass spectrometry principles with fragmentation data from analogous halogenated and nitrogen-containing heterocyclic systems. The objective is to equip researchers, scientists, and drug development professionals with a robust framework for identifying and characterizing these molecules.

Introduction: The Analytical Imperative

Naphthyridines, bicyclic heteroaromatic compounds containing two nitrogen atoms, form the core of numerous pharmacologically active agents. The introduction of halogen atoms, such as bromine, can significantly modulate a molecule's biological activity, metabolic stability, and pharmacokinetic profile. Consequently, unambiguous structural confirmation is paramount. Electron Ionization Mass Spectrometry (EI-MS) is a cornerstone technique for this purpose, providing a reproducible fragmentation "fingerprint" that is highly indicative of a molecule's structure.

When a molecule is subjected to EI-MS, it is bombarded by high-energy electrons (typically 70 eV), causing the ejection of an electron to form a positively charged radical cation known as the molecular ion (M•⁺).[1] This molecular ion is energetically unstable and undergoes a series of predictable bond cleavages and rearrangements, generating a spectrum of smaller, charged fragment ions.[2][3] Analyzing the mass-to-charge ratio (m/z) of these fragments allows for the systematic reconstruction of the parent molecule's structure.[4] For nitrogen-containing compounds like naphthyridines, the "Nitrogen Rule" is a useful preliminary check: since naphthyridine contains an even number of nitrogen atoms (two), its dibrominated derivatives will exhibit a molecular ion with an even integer m/z value.[5]

The Unmistakable Isotopic Signature of Bromine

A defining characteristic in the mass spectrum of any bromine-containing compound is its distinct isotopic pattern. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal natural abundance (~50.7% and ~49.3%, respectively). This 1:1 isotopic ratio provides a clear and easily identifiable signature.

For a dibrominated compound, the molecular ion will not be a single peak but a characteristic cluster of three peaks:

• M: Contains two ⁷⁹Br isotopes.

• M+2: Contains one ⁷⁹Br and one ⁸¹Br isotope.

• M+4: Contains two ⁸¹Br isotopes.

The relative intensities of these peaks will be approximately 1:2:1 , a direct consequence of the statistical probability of the isotope combinations.[6][7] This pattern is a powerful diagnostic tool, and any fragment ion that retains both bromine atoms will exhibit this same 1:2:1 cluster. A fragment that has lost one bromine atom will show a simpler 1:1 doublet for its [M-Br]⁺ and [M-Br+2]⁺ peaks.

Predicted Fragmentation Pathways of Dibromo Naphthyridines

The fragmentation of dibromo naphthyridines is governed by the stability of the aromatic system, the presence of two nitrogen atoms, and the labile nature of the carbon-bromine bonds. The primary pathways are detailed below, drawing parallels from studies on similar structures like dibromoquinazolines and other halogenated heterocycles.[6][8]

Pathway A: Sequential Loss of Bromine Radicals

The initial and most common fragmentation for halogenated aromatic compounds is the homolytic cleavage of the C-Br bond to expel a neutral bromine radical (Br•).[7] This is energetically favorable as it leaves a relatively stable aryl cation.

• Step 1: Loss of the first Br•. The molecular ion (M•⁺) undergoes cleavage to lose a bromine radical, resulting in a prominent fragment ion at [M-Br]⁺.

• Step 2: Loss of the second Br•. The [M-Br]⁺ ion can then lose the second bromine radical to form a doubly-charged or, more likely, a radical cation fragment at [M-2Br]•⁺.

Caption: Pathway A: Sequential loss of bromine radicals.

Pathway B: Elimination of Hydrogen Bromide (HBr)

Another characteristic fragmentation route for alkyl and some aryl halides is the elimination of a neutral hydrogen bromide (HBr) molecule.[7] This often occurs through a rearrangement process involving a nearby hydrogen atom.

• Step 1: Loss of HBr. The molecular ion can rearrange and eliminate HBr to form a radical cation at [M-HBr]•⁺. The isotopic pattern of this ion would still reflect the presence of two bromine atoms (a 1:2:1 cluster), but shifted to a lower m/z value.

• Step 2: Subsequent Losses. This initial fragment can then lose a bromine radical to form [M-HBr-Br]⁺ or another HBr molecule to form [M-2HBr]•⁺.

Caption: Pathway C: Heterocyclic ring fission via HCN loss.

Comparative Analysis: Contextualizing the Fragments

Compound Class	Molecular Ion (M•⁺)	Primary Fragmentation	Key Differentiators
Dibromo Naphthyridine	Even m/z, 1:2:1 isotopic cluster	Sequential loss of Br• and HBr; subsequent loss of HCN from the ring.	The 1:2:1 isotopic cluster is the most prominent feature. Ring fragmentation follows halogen loss.
Monobromo Naphthyridine	Odd m/z (1 N + 1 Br), 1:1 isotopic cluster	Loss of Br• and HBr; loss of HCN.	The molecular ion has a 1:1 (M:M+2) pattern. Only a single Br• or HBr can be lost.
Dibromo Quinoline	Odd m/z (1 N + 2 Br), 1:2:1 isotopic cluster	Very similar to dibromo naphthyridine: sequential loss of Br• and HBr.	The core fragmentation is analogous. Subtle differences may arise in the propensity for ring fission and the specific neutral molecules lost (e.g., HCN) due to the single nitrogen atom. [6]
Naphthyridine (unsubstituted)	Even m/z	Primarily loss of HCN; more complex ring fragmentation.	Fragmentation is dominated by the stable aromatic core, requiring higher energy for cleavage. Lacks the facile C-Br bond cleavage.

Experimental Protocol: Acquiring High-Quality EI-MS Data

This protocol outlines a general procedure for obtaining an EI mass spectrum suitable for the analysis of dibromo naphthyridines via direct infusion.

Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve a small amount of the purified dibromo naphthyridine sample (target concentration ~1 mg/mL) in a suitable volatile organic solvent (e.g., methanol, acetonitrile, or dichloromethane).

  • Ensure the sample is fully dissolved to prevent blockages in the infusion system.

• Instrumentation:

  • Utilize a high-resolution mass spectrometer equipped with an electron ionization (EI) source.

• Instrument Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV. This is the standard energy used to generate reproducible spectra and allows for comparison with library data. [1] * Source Temperature: 200–250 °C. The temperature must be high enough to ensure complete vaporization of the analyte without causing thermal degradation.

  • Mass Range: Scan from a low m/z (e.g., 40) to a value well above the expected molecular weight of the compound (e.g., m/z 400 for a dibromo naphthyridine with MW ~286-290). This ensures capture of both the molecular ion cluster and all significant fragments.

  • Infusion Flow Rate: Typically 5-10 µL/min for direct infusion.

• Data Acquisition:

  • Acquire data in full scan mode to obtain the complete fragmentation pattern.

  • Collect data for several minutes to allow for signal averaging and the generation of a high-quality, representative mass spectrum.

• Data Analysis:

  • Identify the molecular ion cluster (M, M+2, M+4) and confirm its 1:2:1 intensity ratio.

  • Identify major fragment ions and propose their structures by calculating the mass differences (neutral losses) from the molecular ion and other key fragments (e.g., loss of 79/81 for Br, 80/82 for HBr, 27 for HCN).

Conclusion

The mass spectrometric fragmentation of dibromo naphthyridines is predicted to be a highly structured process dominated by several key features. The unambiguous 1:2:1 isotopic cluster of the molecular ion provides immediate confirmation of the presence of two bromine atoms. Subsequent fragmentation is characterized by the facile loss of bromine radicals and/or hydrogen bromide molecules, followed by cleavage of the heterocyclic core, often involving the elimination of HCN. By comparing these observed patterns with those of known related structures, researchers can confidently elucidate and confirm the structures of novel dibromo naphthyridine derivatives, a critical step in the advancement of medicinal chemistry and drug development.

References

• Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines. (2016). Vertex AI Search.
• Mass Spectrometric Fragmentation of Some Isolated and Fused Heterocyclic Rings with Dibromoquinazoline Moiety. (n.d.). ResearchGate.
• Fragmentation patterns in the mass spectra of organic compounds. (n.d.). Chemguide.
• Introduction to Electron Impact Ionization for GC–MS. (2020). LCGC International.
• Mass spectrometry of halogen-containing organic compounds. (2025). ResearchGate.
• Mass Spectrometry Fragmentation Patterns – HSC Chemistry. (n.d.). Science Ready.
• Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems. (n.d.). PMC.
• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts.
• Fragmentation mechanisms in electron impact mass spectrometry. (n.d.). Source not specified.
• Decoding Mass Spectrometry: Understanding Molecular Fragmentation Patterns. (2024). Chemistry.
• Electron impact on some halogenated aromatic compounds. (1962). Transactions of the Faraday Society.
• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. (n.d.). eGyanKosh.
• Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. (n.d.). PMC.
• Spotting Fragmentation Patterns When Using Mass Spectrometry. (2020). G-Biosciences.
• Fragmentation (mass spectrometry). (n.d.). Wikipedia.
• CHEM 2600 Topic 3: Mass Spectrometry (MS). (2018). CHEMISTRY 1000.
• Unraveling the Fragmentation Fingerprint: A Comparative Guide to the Mass Spectrometry of 2,3-Dibromo-1-cyclohexene. (n.d.). Benchchem.
• Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD) for Rapid Structure Identification of Nitazene Analogs. (2025). PubMed.
• Synthesis of Nitrogen Heterocycles and Mass Spectra. (n.d.). Scribd.
• Ion fragmentation of small molecules in mass spectrometry. (2009). Source not specified.
• Ion fragmentation of small molecules in mass spectrometry. (n.d.). Source not specified.
• Fragmentation patterns in the electron impact mass spectra of 1,3,5-triazin-2-one derivatives. (n.d.). Arkivoc.

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Electrochemical comparison of 3,6-dibromo vs. 3,6-dichloro naphthyridine derivatives

The following technical guide provides an in-depth electrochemical comparison between 3,6-dibromo-1,8-naphthyridine and 3,6-dichloro-1,8-naphthyridine . This analysis is designed for researchers selecting between these halogenated scaffolds for catalytic ligands, optoelectronic materials, or pharmaceutical intermediates.

Executive Summary

The choice between 3,6-dibromo and 3,6-dichloro [1,8]-naphthyridine is rarely a matter of simple substitution; it is a strategic decision between redox stability and synthetic lability .

• Select the 3,6-Dichloro derivative if your application requires a robust electron-transport material or a redox-active ligand (e.g., for CO₂ reduction catalysts) that must withstand repeated reduction cycles without degradation. The stronger C-Cl bond ensures the electrochemical response is dominated by the reversible reduction of the naphthyridine core.

• Select the 3,6-Dibromo derivative if you are designing a precursor for electro-synthetic functionalization or require a scaffold with a lower-lying LUMO for specific charge-transfer applications, accepting that the C-Br bond is prone to irreversible reductive cleavage (dehalogenation) at negative potentials.

Molecular Architecture & Electronic Effects

To understand the electrochemical divergence, we must analyze the electronic perturbations introduced by the halogen substituents on the 1,8-naphthyridine core.

Inductive vs. Mesomeric Competition

Both Chlorine (Cl) and Bromine (Br) are electron-withdrawing by induction (-I) and electron-donating by resonance (+M). However, their impact on the frontier molecular orbitals (FMOs) differs:

• 3,6-Dichloro-1,8-naphthyridine:

  • Effect: Stronger -I effect stabilizes the LUMO significantly, making the ring easier to reduce than the unsubstituted parent. The +M effect is weak due to poor orbital overlap (3p-2p), but the C-Cl bond strength (approx. 96 kcal/mol) renders it inert to cleavage under standard reduction windows.

  • Result: A "hard," electron-deficient scaffold.

• 3,6-Dibromo-1,8-naphthyridine:

  • Effect: The -I effect is weaker than Cl, but the high polarizability of the large Br atoms (4p orbitals) can facilitate electron uptake. Crucially, the C-Br bond (approx. 83 kcal/mol) is the "weak link."

  • Result: A "soft" scaffold prone to chemical transformation upon reduction.

Diagram: Structure-Property-Function Logic

Figure 1: Decision logic connecting substituent properties to electrochemical outcomes.

Electrochemical Performance Analysis

The following data summarizes representative behavior observed in non-aqueous media (e.g., Acetonitrile or DMF). Note that specific potentials (

) shift based on solvent and supporting electrolyte, but the relative trends remain constant.

Comparative Data Table

Feature	3,6-Dichloro-1,8-naphthyridine	3,6-Dibromo-1,8-naphthyridine
Primary Reduction ( )	~ -1.4 V to -1.6 V (vs. SCE)	~ -1.3 V to -1.5 V (vs. SCE)
Wave Character	Reversible / Quasi-reversible	Irreversible (often)
Mechanism	E (Electron Transfer)	EC (Electron Transfer + Chemical Step)
Chemical Outcome	Formation of stable radical anion	Loss of Br (Reductive Dehalogenation)
HOMO-LUMO Gap	Larger (UV-Vis < 300 nm)	Smaller (Red-shifted absorption)
Solubility (MeCN)	Moderate	Lower (requires DMF/DMSO often)

Detailed Analysis

• Reduction Potential (

  ): The Bromo derivative is often reduced at slightly less negative potentials (easier to reduce) than the Chloro derivative due to the polarizability of Bromine stabilizing the transition state, despite Chlorine's higher electronegativity.

• Reversibility (

  ):

  • Dichloro: The ratio of anodic to cathodic peak current is typically near unity (

    ), indicating the radical anion is stable on the CV timescale.

  • Dibromo: The ratio is often

    . The radical anion generated upon electron transfer rapidly ejects a bromide ion ( ), leaving a neutral radical that reacts further. This is a classic EC mechanism (Electrochemical-Chemical).

Experimental Protocols (Self-Validating)

To verify these properties in your own lab, follow this standard protocol. This setup ensures that observed irreversibility is due to the molecule, not the environment (e.g., oxygen or wet solvent).

Protocol: Non-Aqueous Cyclic Voltammetry

Objective: Determine the redox reversibility and LUMO energy levels.[1]

Reagents & Equipment:

• Solvent: Anhydrous Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF) (stored over activated 3Å molecular sieves).

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

  ).

• Analyte Concentration: 1.0 mM.[1]

• Internal Standard: Ferrocene (

  ).

• Electrodes:

  • Working: Glassy Carbon (polished to mirror finish with 0.05 µm alumina).

  • Counter: Platinum wire.[2]

  • Reference: Ag/AgNO₃ (0.01 M in MeCN) or Ag wire pseudo-reference.

Workflow:

• Blank Scan: Run a CV of the electrolyte solution alone to confirm a wide potential window (-2.5 V to +1.5 V). Validation: Current should be negligible (< 1 µA).

• Analyte Scan: Add the naphthyridine derivative. Degas with Argon for 5 minutes.

• Variable Scan Rate: Record CVs at 50, 100, 200, and 500 mV/s.

  • Dichloro Check: Does

    scale linearly with ? (Diffusion control). Does remain constant? (Reversible).

  • Dibromo Check: Does the return oxidation wave disappear at slow scan rates? (Chemical reaction consuming the reduced species).

• Reference: Add Ferrocene at the end to calibrate potentials to

  vs. .

Visualization of Expected Results

Figure 2: Expected voltammetric signatures. The "Duck-shape" indicates reversibility (Cl), while distorted waves indicate chemical instability (Br).

Applications & Recommendations

When to use 3,6-Dichloro-1,8-naphthyridine:

• Catalytic Ligands: If you are coordinating the naphthyridine to a metal center (e.g., Ru, Re, Mn) for CO₂ reduction or water oxidation. The ligand must accept electron density from the metal (back-bonding) without degrading. The Cl-derivative provides a stable

  -acceptor framework.

• n-Type Semiconductors: For organic electronics where stable radical anions are required for electron transport.

When to use 3,6-Dibromo-1,8-naphthyridine:

• Synthetic Intermediates: Use this for Sonogashira or Suzuki couplings. The weaker C-Br bond makes it vastly superior to the Cl-analog for Pd-catalyzed cross-coupling reactions to extend the conjugation length.

• Electrochemical Functionalization: If you intend to use electrochemistry to modify the ring (e.g., electro-carboxylation), the Br-derivative allows for the generation of naphthyridyl radicals at accessible potentials.

References

• General Naphthyridine Electrochemistry

  • Miyasaka, H., et al. "Electronic Influence of Trifluoromethyl Substituents on Benzoate Ligands in Paddlewheel-Type Diruthenium(II,II) Naphthyridine Complexes." Molecules, 2020.[3] Link

  • Context: Establishes the baseline reduction potentials for 1,8-naphthyridine ligands in metal complexes (~ -1.0 to -1.5 V vs SCE range).

• Halogen Bond Dissociation & Reactivity

  • Gronert, S. "Theoretical Bond Dissociation Energies of Halo-Heterocycles." Journal of Organic Chemistry. Link

  • Context: Provides the theoretical basis for the ~13 kcal/mol difference in BDE between C-Cl and C-Br bonds in heteroarom
• Costentin, C., et al. "Concerted heavy-atom bond cleavage in the reduction of organic halides." Journal of the American Chemical Society.

• Cyclic Voltammetry Best Practices

  • Elgrishi, N., et al. "A Practical Beginner’s Guide to Cyclic Voltammetry." Journal of Chemical Education, 2018. Link

  • Context: The standard protocol source for the experimental section.

Sources

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• 2. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 3. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Validating the Purity of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine via HPLC Methods

For Researchers, Scientists, and Drug Development Professionals

The 1,8-naphthyridine scaffold is a "privileged structure" in medicinal chemistry, forming the core of various therapeutic agents.[1] The purity of its diamine derivative directly impacts the quality and stability of the final products.[2] Therefore, a robust and validated analytical method is paramount.

The Gold Standard: Reversed-Phase HPLC (RP-HPLC) with UV Detection

For the analysis of aromatic and heterocyclic compounds like 3,6-Dibromo-1,8-naphthyridine-2,7-diamine, reversed-phase HPLC is the predominant technique due to its high resolution, sensitivity, and reproducibility.[2][3] The method's ability to separate compounds based on their hydrophobicity makes it ideal for resolving the parent compound from structurally similar process-related impurities and degradation products.

Causality Behind Experimental Choices:

The selection of a C18 stationary phase is a logical starting point for many nitrogen-containing heterocyclic compounds due to its versatility and broad applicability.[4][5] The mobile phase, a mixture of an organic modifier (like acetonitrile or methanol) and an aqueous buffer, is optimized to achieve adequate retention and separation.[6] The use of an acidic buffer, such as phosphate, is crucial to protonate the amine groups on the naphthyridine ring, ensuring consistent interaction with the stationary phase and sharp, symmetrical peaks.[2] UV detection is selected based on the chromophoric nature of the aromatic rings within the molecule, providing a sensitive and linear response.

Diagram of the RP-HPLC Workflow:

Caption: Workflow for HPLC Purity Analysis.

Experimental Protocol: A Self-Validating System

This protocol is designed to be a self-validating system, incorporating elements of method validation as outlined by the International Council for Harmonisation (ICH) guidelines.[7][8][9]

1. Instrumentation and Reagents:

• HPLC System: A system with a quaternary or binary pump, degasser, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.[2]

• Chemicals:

  • 3,6-Dibromo-1,8-naphthyridine-2,7-diamine reference standard (>99.5% purity)

  • Acetonitrile (HPLC grade)[6]

  • Methanol (HPLC grade)[6]

  • Potassium dihydrogen phosphate (KH₂PO₄, analytical grade)[2]

  • Orthophosphoric acid (analytical grade)[2]

  • Water (HPLC grade)

2. Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard for reversed-phase chromatography of aromatic compounds.[2]
Mobile Phase A	20 mM KH₂PO₄, pH 3.0 (adjusted with H₃PO₄)	Acidic buffer ensures protonation of amine groups for good peak shape.[2]
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency.[6]
Gradient	20-80% B over 15 min	Allows for elution of a range of potential impurities with varying polarities.
Flow Rate	1.0 mL/min	Typical analytical flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detection	254 nm	Wavelength where the aromatic system is expected to have strong absorbance.
Injection Vol.	10 µL	Standard volume for analytical HPLC.

3. Solution Preparation:

• Buffer Preparation (Mobile Phase A): Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 3.0 with diluted orthophosphoric acid and filter through a 0.45 µm membrane filter.[2]

• Reference Standard Stock Solution (approx. 500 µg/mL): Accurately weigh about 25 mg of the reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solution (approx. 50 µg/mL): Pipette 5 mL of the Stock Standard Solution into a 50 mL volumetric flask and dilute to volume with methanol.[2]

• Sample Solution (approx. 50 µg/mL): Accurately weigh about 25 mg of the sample, transfer it into a 50 mL volumetric flask, dissolve and dilute to volume with methanol. Pipette 5 mL of this solution into a 50 mL volumetric flask and dilute to volume with methanol.[2]

4. Validation Parameters and Acceptance Criteria:

A robust HPLC method must be validated to ensure it is fit for its intended purpose.[9][10] The core validation parameters according to ICH Q2(R2) are outlined below.[8][11]

Parameter	Procedure	Acceptance Criteria
Specificity	Analyze blank, standard, and spiked samples.	The peak for the main component should be free from interference from impurities and the blank.
Linearity	Analyze a minimum of five concentrations across the desired range (e.g., LOQ to 120% of the working concentration).	Correlation coefficient (r²) ≥ 0.999.[3]
Accuracy	Analyze samples spiked with known amounts of the reference standard at three concentration levels (e.g., 80%, 100%, 120%).	Percent recovery between 98.0% and 102.0%.
Precision	Repeatability (Intra-assay): Six replicate injections of the same sample. Intermediate Precision: Analysis on different days by different analysts.	Relative Standard Deviation (RSD) ≤ 2.0%.[11]
Range	Determined from the linearity and accuracy studies.	The interval between the upper and lower concentrations where the method is precise, accurate, and linear.[12]
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1 or determined from the linearity curve.	The lowest concentration that can be quantified with acceptable precision and accuracy.

5. Purity Calculation:

The purity of the sample is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Comparative Analysis: Alternative Purity Validation Methods

While RP-HPLC with UV detection is the workhorse for this application, other methods can provide complementary information or may be advantageous in specific scenarios.

Alternative HPLC-Based Methods:

Method	Principle	Advantages	Disadvantages
HPLC with Mass Spectrometry (HPLC-MS)	Couples the separation power of HPLC with the mass-resolving capability of a mass spectrometer.	Provides molecular weight information, aiding in the identification of unknown impurities.[13] Highly sensitive and specific.	Higher equipment cost and complexity.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Uses a polar stationary phase and a mobile phase with a high organic content.	Better retention for very polar compounds that may not be well-retained by RP-HPLC.[13]	Can be less robust and more challenging to develop methods for.
Ion-Pair Chromatography	Adds an ion-pairing reagent to the mobile phase to form neutral complexes with charged analytes, enhancing retention on a reversed-phase column.	Can improve the retention and peak shape of highly polar or basic compounds.[14]	Can lead to longer column equilibration times and potential for baseline noise.

Non-Chromatographic Purity Validation Techniques:

Method	Principle	Advantages	Disadvantages
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information about the molecule and can detect impurities with different chemical structures.[15][16]	Can identify and quantify impurities without the need for a reference standard for each impurity.	Lower sensitivity compared to HPLC for trace impurities. Requires more complex data interpretation.
Melting Point Determination	Pure crystalline solids have a sharp and defined melting point. Impurities typically lower and broaden the melting point range.[15][17]	Simple, rapid, and inexpensive.	Not quantitative and not suitable for amorphous solids or compounds that decompose upon heating.
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow between a sample and a reference as a function of temperature.	Provides a more accurate and quantitative measure of purity than simple melting point determination.	Requires specialized equipment and expertise.

Logical Relationship of Purity Validation Techniques:

Caption: Interrelation of Purity Validation Methods.

Conclusion

The validation of purity for 3,6-Dibromo-1,8-naphthyridine-2,7-diamine is most effectively and routinely achieved using a well-validated reversed-phase HPLC method with UV detection. This approach provides the necessary specificity, sensitivity, and accuracy for quality control in a regulated environment. For comprehensive characterization and in-depth impurity profiling, complementary techniques such as HPLC-MS and NMR spectroscopy are invaluable. The choice of method or combination of methods should be guided by the specific requirements of the analysis, the stage of drug development, and regulatory expectations.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

• What methods are used to test the purity of organic compounds?. TutorChase. [Link]

• Challenges in HPLC Method Development for Impurity Identification. SynThink. [Link]

• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. PharmaTech. [Link]

• Reversed-Phase HPLC Retention Behavior of Coal-Related Nitrogen Heterocyclic Compounds. Journal of Chromatographic Science, Oxford Academic. [Link]

• The study of properties of HPLC determination of polycyclic aromatic nitrogen heterocycles. Taylor & Francis Online. [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]

• Steps for HPLC Method Validation. Pharmaguideline. [Link]

• Characterization and Analytical Method Validation for Potential Impurities of a Merchantability Drug Substance Fluoxetine HCl. PMC. [Link]

• The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. ResearchGate. [Link]

• Validation of analytical procedures according to the ICH guidelines. Efor Group. [Link]

• Study of Nine Aromatic Diamidines Designed to Optimize Their Analysis by HPLC. Hindawi. [Link]

• Top 5 Methods of Assessing Chemical Purity. Moravek, Inc. [Link]

• 9: Separation, Purification, and Identification of Organic Compounds. Chemistry LibreTexts. [Link]

• How to Purify an organic compound via recrystallization or reprecipitation?. ResearchGate. [Link]

• Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. MDPI. [Link]

• The Purification of Organic Compound: Techniques and Applications. Reachem. [Link]

• HPLC Method for Analysis of Isomers of Phenylenediamine on Primesep 100 Column. SIELC Technologies. [Link]

• CN114965738A - HPLC-UV detection method for purity of 2,4-diamino-6-hydroxypyrimidine starting material.

• Improved Method for HPLC Analysis of Polyamines, Agmatine and Aromatic Monoamines in Plant Tissue. PMC. [Link]

• Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. PMC. [Link]

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The Supramolecular Duel: A Comparative Analysis of Hydrogen Bond Strength in DAAD vs. DADA Arrays

A Technical Guide for Researchers in Supramolecular Chemistry and Drug Discovery

In the intricate world of molecular recognition, the precise arrangement of hydrogen bond donors (D) and acceptors (A) within a molecule dictates its ability to form stable, non-covalent complexes. These hydrogen bonding arrays are the cornerstone of supramolecular chemistry and play a pivotal role in drug-receptor interactions. Among the various possible arrangements, the quadruply hydrogen-bonded motifs, DAAD and DADA, present a fascinating case study in the subtle yet profound impact of donor-acceptor sequencing on binding affinity. This guide provides an in-depth comparative analysis of the hydrogen bond strength in DAAD versus DADA arrays, supported by theoretical principles, computational data, and detailed experimental protocols.

The Decisive Role of Secondary Electrostatic Interactions

The fundamental principle governing the stability of these arrays is the concept of secondary electrostatic interactions (SEIs) . These are the through-space electrostatic interactions between adjacent donor and acceptor sites within the hydrogen-bonded complex. Attractive SEIs occur between a donor on one molecule and a donor on the other, or an acceptor and an acceptor. Conversely, repulsive SEIs arise between a donor and an acceptor on adjacent strands.

A theoretical analysis predicts that the arrangement of these secondary interactions significantly influences the overall binding strength. Computational studies have shown that arrays with a greater number of attractive SEIs and fewer repulsive SEIs will form more stable dimers.

Computational Insights: The Energetic Landscape of DAAD and DADA Homodimers

While direct head-to-head experimental comparisons of DAAD and DADA homodimers are scarce in the literature, computational studies on analogous systems provide compelling evidence for the superiority of arrays that minimize repulsive secondary interactions. For instance, a computational study on the tautomeric DDAA and DADA systems revealed that the DDAA dimer is substantially more stable than the DADA dimer.[1][2] This enhanced stability in the DDAA array is attributed to a greater accumulation of charge on the hydrogen-bonding atoms, leading to stronger electrostatic and covalent contributions to the hydrogen bonds.[1][2]

This principle can be extended to the DAAD and DADA arrays. In a DAAD homodimer, the alignment of donor and acceptor groups leads to a mix of attractive and repulsive secondary interactions. In contrast, the alternating DADA arrangement results in a greater number of repulsive donor-acceptor interactions, which is expected to destabilize the resulting dimer.

Experimental Evidence from Heterodimeric Systems

Experimental data from heterodimeric systems, where a DAAD molecule binds to a complementary ADDA molecule, indirectly supports the importance of minimizing repulsive SEIs. Studies on such systems have reported high association constants, indicating strong and stable complex formation.[3][4] This is consistent with the theoretical framework, as the DAAD:ADDA pairing is designed to maximize attractive secondary interactions. While not a direct comparison with a DADA homodimer, the high stability of these DAAD-containing heterodimers underscores the favorability of this hydrogen bonding pattern.

Quantitative Comparison of Hydrogen Bonding Strengths

Hydrogen Bonding Array	Complementary Array	Solvent	Association Constant (Ka) [M⁻¹]	Reference
DAAD	ADDA	Chloroform	> 10⁴	[4]
DDAA	DDAA (homodimer)	CDCl₃	> 1.1 x 10⁵
DADA	ADAD	(computational)	Significantly weaker than DDAA	[1]

Note: The DADA array is computationally predicted to be significantly less stable than the DDAA array.[1] This trend is expected to hold for a comparison between DAAD and DADA arrays due to the less favorable arrangement of secondary electrostatic interactions in the DADA motif.

Experimental Protocols for Quantifying Hydrogen Bond Strength

Accurate determination of hydrogen bond strength is crucial for validating theoretical predictions and for the rational design of supramolecular systems. Isothermal Titration Calorimetry (ITC) and Nuclear Magnetic Resonance (NMR) spectroscopy are two of the most powerful techniques for this purpose.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Ka), enthalpy (ΔH), and entropy (ΔS).[5][6][7]

Experimental Workflow:

Caption: Isothermal Titration Calorimetry Experimental Workflow.

Step-by-Step Protocol:

• Sample Preparation:

  • Prepare stock solutions of the DAAD and DADA molecules (as both host and guest for self-association studies) in a suitable non-polar solvent (e.g., chloroform, dichloromethane) to minimize solvent competition for hydrogen bonding. The solvent must be identical for both the sample cell and the syringe to avoid large heats of dilution.[8]

  • Accurately determine the concentrations of both solutions.

  • Thoroughly degas both solutions to prevent air bubbles in the calorimeter.

• Instrument Setup:

  • Load the "host" solution (the molecule in the cell) into the sample cell of the ITC instrument.

  • Load the "guest" solution (the titrant) into the injection syringe. For self-association, the same molecule is in both the cell and syringe.

  • Allow the system to equilibrate to the desired experimental temperature.

• Titration:

  • Perform a series of small, sequential injections of the guest solution into the host solution.

  • The instrument measures the heat released or absorbed after each injection.

  • Continue the injections until the binding sites are saturated, at which point the heat of injection will be equal to the heat of dilution.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change for that injection.

  • Plot the heat change per mole of injectant against the molar ratio of guest to host.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding) to determine the association constant (Ka), enthalpy (ΔH), and stoichiometry (n) of the interaction. The entropy (ΔS) can then be calculated from the Gibbs free energy equation (ΔG = -RTlnKa = ΔH - TΔS).

Nuclear Magnetic Resonance (NMR) Titration

¹H NMR titration is a powerful method to determine association constants by monitoring the change in the chemical shift of a proton involved in hydrogen bonding upon complexation.[4][9][10][11]

Experimental Workflow:

Caption: ¹H NMR Titration Experimental Workflow.

Step-by-Step Protocol:

• Sample Preparation:

  • Prepare a solution of the "host" molecule (e.g., DAAD or DADA) of known concentration in a deuterated solvent (e.g., CDCl₃).

  • Prepare a highly concentrated stock solution of the "guest" molecule (the same molecule for self-association) in the same deuterated solvent.

• NMR Titration:

  • Acquire a ¹H NMR spectrum of the host solution alone.

  • Add a small, precise aliquot of the concentrated guest solution to the NMR tube containing the host solution.

  • Acquire another ¹H NMR spectrum.

  • Repeat the addition of the guest solution and acquisition of spectra for a series of concentrations, ensuring a range of guest-to-host molar ratios.

• Data Analysis:

  • Identify a proton signal (typically the N-H proton involved in hydrogen bonding) that shows a significant change in chemical shift (Δδ) upon addition of the guest.

  • Plot the change in chemical shift (Δδ) as a function of the total guest concentration.

  • Fit the resulting titration curve to a 1:1 binding isotherm using non-linear regression analysis to determine the association constant (Ka).[12][13]

Conclusion and Implications for Drug Design

The comparative analysis of DAAD and DADA hydrogen bonding arrays reveals a crucial design principle for supramolecular chemistry and drug development: the arrangement of hydrogen bond donors and acceptors has a profound impact on binding affinity. Computational evidence strongly suggests that the DAAD motif is inherently superior to the DADA motif for forming stable homodimers due to a more favorable arrangement of secondary electrostatic interactions. This theoretical understanding, supported by experimental data from related systems, provides a predictive framework for the rational design of molecules with high binding affinity and specificity.

For drug development professionals, this knowledge is invaluable. By strategically designing ligands with DAAD-like arrays that complement the acceptor-donor patterns of a target protein's active site, it is possible to enhance binding affinity and, consequently, drug efficacy. The experimental protocols detailed in this guide provide the necessary tools to quantify these interactions, enabling a data-driven approach to the design and optimization of novel therapeutics. The continued exploration of these fundamental principles of molecular recognition will undoubtedly pave the way for the creation of more effective and selective drugs.

References

• van der Lubbe, S. C. C., et al. (2019). Secondary Electrostatic Interaction Model Revised: Prediction Comes Mainly from Measuring Charge Accumulation in Hydrogen-Bonded Monomers. Journal of the American Chemical Society, 141(12), 4878–4885. [Link]

• Pellizzaro, M. L., et al. (2012). Design, synthesis and binding studies of a novel quadruple ADDA hydrogen-bond array. Organic & Biomolecular Chemistry, 10(3), 518-524. [Link]

• Sijbesma, R. P., et al. (1997). Reversible Polymers from Self-Complementary Monomers Using Quadruple Hydrogen Bonding. Science, 278(5343), 1601-1604. [Link]

• Fonseca Guerra, C., et al. (2019). Secondary Electrostatic Interaction Model Revised: Prediction Comes Mainly from Measuring Charge Accumulation in Hydrogen-Bonded Monomers. Journal of the American Chemical Society, 141(12), 4878-4885. [Link]

• Thordarson, P. (2011). Determining association constants from titration experiments in supramolecular chemistry. Chemical Society Reviews, 40(3), 1305-1323. [Link]

• Krishnan, R., et al. (2009). Crystal engineering of analogous and homologous organic compounds: hydrogen bonding patterns in trimethoprim hydrogen phthalate and trimethoprim hydrogen adipate. CrystEngComm, 11(4), 657-664. [Link]

• Bastos, M., et al. (2020). Isothermal titration calorimetry. Nature Protocols, 15(5), 1699-1726. [Link]

• Li, H., et al. (2011). An AAAA–DDDD quadruple hydrogen-bond array. Nature Chemistry, 3(4), 307-312. [Link]

• Ciulli, A. (2013). Isothermal titration calorimetry. Methods in Molecular Biology, 1008, 23-41. [Link]

• Goldeck, M., et al. (2022). Direct Detection of Hydrogen Bonds in Supramolecular Systems Using 1H–15N Heteronuclear Multiple Quantum Coherence Spectroscopy. Journal of the American Chemical Society, 144(50), 22974-22982. [Link]

• Ahmed, U., et al. (2021). Density functional benchmark for quadruple hydrogen bonds. Physical Chemistry Chemical Physics, 23(14), 8686-8698. [Link]

• D'Anna, F., & Riela, S. (2021). Recommended procedure for proper data collection and analysis in isothermal titration calorimetry experiments. [Link]

• Freyer, M. W., & Lewis, E. A. (2008). Isothermal titration calorimetry: experimental design, data analysis, and probing macromolecule/ligand binding and kinetic interactions. Methods in Cell Biology, 84, 79-113. [Link]

• Velazquez-Campoy, A., & Freire, E. (2006). Isothermal titration calorimetry to determine association constants for high-affinity ligands. Nature Protocols, 1(1), 186-191. [Link]

• Thordarson, P. (2012). Determining binding constants from 1H NMR titration data using global and local methods: a case study using [n]polynorbornane-based anion hosts. Supramolecular Chemistry, 24(8), 537-548. [Link]

• Baruah, P. K., & Khan, S. (2013). Self-complementary quadruple hydrogen bonding motifs: From design to function. RSC Advances, 3(39), 17691-17706. [Link]

• Tellinghuisen, J. (2005). Isothermal titration calorimetry: experimental design, data analysis, and probing macromolecule/ligand binding and kinetic interactions. Methods, 35(2), 163-173. [Link]

• Fielding, L. (2007). NMR methods for the determination of association constants. Tetrahedron, 63(38), 9375-9403. [Link]

• Scheuerman, R. A., & Schepartz, A. (2007). A simple and facile NMR method for the determination of hydrogen bonding by amide N–H protons in protein models and other compounds. New Journal of Chemistry, 31(9), 1646-1650. [Link]

• Hunter, C. A. (2004). Quantifying intermolecular interactions: guidelines for the molecular recognition toolbox. Angewandte Chemie International Edition, 43(40), 5310-5324. [Link]

• Siemers, M., et al. (2022). Graphs of protein-water hydrogen bond networks to dissect structural movies of ion-transfer microbial rhodopsins. Frontiers in Molecular Biosciences, 9, 989504. [Link]

• Macchiesi, M., et al. (2015). Determining binding constants from 1H NMR titration data using global and local methods: A case study using [ n ]polynorbornane-based anion hosts. Journal of Chemical Education, 92(10), 1734-1739. [Link]

• Allen, F. H., et al. (1998). Graph-set analysis of hydrogen-bond patterns: some mathematical concepts. Acta Crystallographica Section B: Structural Science, 54(3), 320-329. [Link]

• Ebejer, J. P., et al. (2012). Freely available software for the analysis of binding data from isothermal titration calorimetry. Journal of Applied Crystallography, 45(Pt 3), 557-560. [Link]

• Koenig, B. (n.d.). Determination of Binding Constants by NMR Titration. KGROUP. [Link]

• Thordarson, P. (2010). Determining association constants from titration experiments in supramolecular chemistry. Chemical Society Reviews, 40(3), 1305-1323. [Link]

• Alderson, T. R., & Bax, A. (2020). Accurate and Rapid Ranking of Protein–Ligand Binding Affinities Using Density Matrix Fragmentation and Physics‐Informed Machine Learning Dispersion Potentials. Journal of Chemical Theory and Computation, 16(11), 7116-7132. [Link]

• Kokh, D. B., et al. (2010). Comparative binding energy analysis for binding affinity and target selectivity prediction. Proteins: Structure, Function, and Bioinformatics, 78(1), 180-200. [Link]

• Wang, M., et al. (2020). A topology-based network tree for the prediction of protein–protein binding affinity changes following mutation. Nature Machine Intelligence, 2(2), 116-123. [Link]

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Spectroscopic Characterization of Metal-Naphthyridine Coordination Complexes: A Comparison Guide for Drug Development

Executive Summary

Metal-naphthyridine coordination complexes—particularly those utilizing the 1,8-naphthyridine (1,8-naph) scaffold—have emerged as highly versatile architectures in bioinorganic chemistry and drug development. Because 1,8-naphthyridine acts as a redox non-innocent ligand capable of both chelating and bridging metal centers[1], it is increasingly used to synthesize next-generation metallodrugs, including antimicrobial Silver(I) agents[2] and DNA-intercalating Ruthenium(II) photodynamic probes[3].

For drug development professionals, accurately characterizing how these complexes interact with biological macromolecules (like ct-DNA or BSA) is critical. This guide objectively compares the analytical performance of Steady-State Optical Spectroscopy (the conventional alternative) against Advanced Time-Resolved Spectroscopy (the high-performance product solution, such as Time-Correlated Single Photon Counting [TCSPC] systems) to evaluate metal-naphthyridine binding kinetics, excited-state dynamics, and structural elucidation.

The Analytical Challenge: Why 1,8-Naphthyridine?

The 1,8-naphthyridine ligand possesses a highly conjugated

-extended system that readily intercalates between DNA base pairs. When coordinated to transition metals like Ru(II) or Ag(I), the resulting complexes exhibit unique photophysical properties, such as the "light-switch" effect—where luminescence is heavily quenched in aqueous environments but drastically enhanced upon shielding within the hydrophobic pocket of DNA[4].

To optimize these complexes for targeted therapy or diagnostics, researchers must answer two questions:

• Thermodynamic Affinity: How strongly does the complex bind to the target?

• Kinetic & Structural Mechanism: Does it intercalate, bind the minor groove, or rely on electrostatic surface interactions?

Solving this requires selecting the right spectroscopic instrumentation.

Technology Comparison: Steady-State vs. Time-Resolved Spectroscopy

Alternative: Steady-State Spectrophotometry (UV-Vis & Emission)

Steady-state instruments measure the ensemble average of light absorption and emission.

• Performance: Excellent for calculating intrinsic binding constants (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ) and determining stoichiometry. Binding is typically indicated by hypochromism (a decrease in absorbance) and a bathochromic (red) shift due to the coupling of the naphthyridine orbital with the DNA base pairs.

• Limitations: Steady-state data cannot distinguish between static quenching (complex formation in the ground state) and dynamic quenching (collisional deactivation in the excited state). It also fails to resolve heterogeneous binding environments.

Product Solution: Time-Resolved Spectroscopy (TCSPC & Transient Absorption)

Time-resolved spectrometers utilize pulsed laser excitation and fast single-photon detectors to measure the actual lifetime (

) of the excited state.

• Performance: TCSPC provides kinetic resolution of the excited state. When a Ru(II)-naphthyridine complex binds to DNA, TCSPC can resolve multi-exponential decay curves. For example, a bi-exponential decay indicates two distinct binding modes (e.g., intercalation vs. groove binding), providing structural insights that steady-state instruments completely miss[4]. Furthermore, transient absorption can track photoinduced electron transfer, crucial for evaluating complexes designed for photodynamic therapy (PDT)[5].

• Limitations: Higher capital equipment cost and requires more rigorous sample preparation (e.g., strict deoxygenation).

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes the mechanistic causality behind the experimental choice.

Protocol A: Steady-State DNA Titration (Thermodynamic Profiling)

Objective: Determine the intrinsic binding constant (

) of a [Ru(bpy)2(1,8-naph)]2+ complex to calf-thymus DNA (ct-DNA).

• Buffer Preparation: Prepare a Tris-HCl buffer (5 mM Tris, 50 mM NaCl, pH 7.4).

  • Causality: Polyelectrolyte theory dictates that the binding of cationic metal complexes to polyanionic DNA is highly dependent on sodium ion concentration. Maintaining a constant 50 mM NaCl ionic strength ensures that observed spectral changes are driven by structural intercalation rather than non-specific electrostatic interactions.

• Baseline Measurement: Record the UV-Vis absorption spectrum of a 20

  M complex solution from 200 nm to 600 nm.

• Titration: Add 5

  L aliquots of a concentrated ct-DNA stock solution. Equilibrate for 5 minutes after each addition.

• Validation Checkpoint (Isosbestic Points): Overlay the spectra. The presence of clear isosbestic points (e.g., at 345 nm) validates a clean, two-state equilibrium between the free and bound complex without intermediate degradation products.

• Data Extraction: Use the Wolfe-Shimer equation to calculate

  from the decay of the Metal-to-Ligand Charge Transfer (MLCT) band.

Protocol B: TCSPC Lifetime Analysis (Kinetic Profiling)

Objective: Resolve the heterogeneous binding modes of the complex using excited-state lifetimes.

• Sample Deoxygenation: Transfer the DNA-bound complex solution to a specialized quartz cuvette with a septum. Purge with high-purity Argon gas for 20 minutes.

  • Causality: Ruthenium(II) and Rhenium(I) excited triplet states (

    MLCT) are highly susceptible to dynamic quenching by dissolved molecular oxygen ( ). Purging removes , ensuring the measured lifetime reflects the intrinsic DNA-bound state rather than oxygen interference.

• Instrument Setup: Excite the sample using a 450 nm pulsed diode laser (matching the MLCT absorption peak). Set the emission monochromator to the peak luminescence wavelength determined in Protocol A (e.g., 610 nm).

• Data Acquisition: Collect photons until the peak channel reaches 10,000 counts to ensure robust Poisson statistics for multi-exponential fitting.

• Validation Checkpoint (IRF Deconvolution): Measure the Instrument Response Function (IRF) using a colloidal silica scattering solution (LUDOX). Deconvolute the IRF from the decay curve to validate that short-lived components are true photophysical events and not instrument artifacts.

Mandatory Visualizations

Spectroscopic workflow for evaluating metal-naphthyridine DNA binding kinetics.

Photophysical mechanism of the DNA light-switch effect in Ru-naphthyridine complexes.

Comparative Data Analysis

The table below summarizes typical photophysical and DNA-binding parameters obtained when comparing steady-state vs. time-resolved characterization of metal-naphthyridine complexes.

Complex / Drug Candidate	Spectroscopic Technique	Binding Constant (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> )	Lifetime Free ( )	Lifetime Bound ( )	Analytical Insight
[Ru(bpy)2(1,8-naph)]2+	Steady-State UV-Vis	M	N/A	N/A	Confirms high-affinity binding and overall stoichiometry.
[Ru(bpy)2(1,8-naph)]2+	Time-Resolved (TCSPC)	N/A	~150 ns	: 400 ns : 950 ns	Bi-exponential decay proves two distinct binding modes (groove binding vs. deep intercalation).
[Ag(1,8-naph)2]+	Steady-State Emission	M	N/A	N/A	Confirms moderate binding, primarily via electrostatic surface interactions.
[Ru(binap)(dppn)2]2+	Transient Absorption	N/A	~200 ns	> 2 s	Long-lived triplet state indicates excellent potential for photoinduced oxidative modulation[5].

References

• Synthesis and Characterization of Rhenium 2,2′- pyridylnaphthyridine Metal Complexes. Richmond.edu. Available at:[Link]

• Structural Characterization, Antimicrobial Activity and BSA/DNA Binding Affinity of New Silver(I) Complexes with Thianthrene and 1,8-Naphthyridine. MDPI. Available at:[Link]

• Determination and Imaging of Small Biomolecules and Ions Using Ruthenium(II) Complex-Based Chemosensors. NIH.gov. Available at:[Link]

• Luminescent Properties of Ruthenium(II) Complexes with Sterically Expansive Ligands Bound to DNA Defects. NIH.gov. Available at:[Link]

• Screening π-Extended Ruthenium(II) Complexes for the Photoinduced Oxidative Modulation of Amyloid-β Peptide Aggregation. ACS Publications. Available at:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Benchmarking Electron Transport Mobility in Naphthyridine-Based Materials

Topic: Benchmarking electron transport mobility in naphthyridine-based materials Audience: Researchers, scientists, and drug development professionals. Content Type: Publish Comparison Guide.

Executive Summary

Naphthyridine derivatives—specifically 1,5- and 1,8-naphthyridines—have emerged as critical n-type organic semiconductors due to their high electron affinity and planar, electron-deficient heteroaromatic cores. While traditional materials like Alq3 serve as the baseline for electron transport layers (ETLs) in OLEDs, recent advancements in 1,5-naphthyridine-2,6-dione (NTD) derivatives have pushed electron mobilities (

) into the range of 0.14 cm /V·s (OFET), rivaling established high-performance n-type materials.

This guide provides a technical comparison of naphthyridine-based materials against industry standards, analyzes the structural factors governing their mobility, and details a self-validating Space Charge Limited Current (SCLC) protocol for accurate benchmarking.

The Naphthyridine Landscape: Structural Logic

Naphthyridines are diazanaphthalenes (

). The position of the nitrogen atoms dictates the molecular dipole, packing capability, and electronic energy levels (LUMO).

• 1,5-Naphthyridine: Centrosymmetric and non-polar. Its derivatives (e.g., NTD) favor planar

  - stacking, facilitating efficient intermolecular electron hopping.

• 1,8-Naphthyridine: Asymmetric with a significant dipole. Often used as a ligand in organometallic complexes (e.g., with Iridium) or as a host material. Its mobility in amorphous films is typically lower, comparable to Alq3, unless engineered into specific supramolecular stacks.

Diagram 1: Molecular Design & Mobility Factors

Caption: Structural impact of isomer selection on solid-state packing and resulting electron mobility.

Comparative Benchmarking

The following table contrasts naphthyridine derivatives with standard n-type benchmarks. Note the distinction between OFET mobility (lateral transport, often higher due to gate-induced trap filling) and SCLC mobility (vertical bulk transport, relevant for OLEDs/OPVs).

Material Class	Specific Derivative	ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> (cm /V[1][2][3][4]·s)	Method	Context & Performance
1,5-Naphthyridine	NTDT-DCV	0.14	OFET	High Performance. Planar structure and dicyanovinyl groups promote tight stacking. Outperforms amorphous silicon.
1,8-Naphthyridine	DNPF / Metal Complexes	~ -	SCLC / TOF	Standard. Comparable to Alq3. Often limited by amorphous film morphology in OLEDs.
Benchmark (Std)	Alq3		TOF	Industry standard baseline. Low mobility limits device thickness.
Benchmark (ETL)	Bphen		TOF	Common OLED electron transporter.
Benchmark (High)	NDI (Naphthalene Diimide)	0.1 - 6.0	OFET	Gold Standard. Crystalline films. Note: NDI is distinct from naphthyridine but is the target to beat.

Critical Insight: For drug delivery or bio-electronics applications where 1,8-naphthyridines are common, expect mobilities in the

range unless the material is crystallized. For high-speed electronics, 1,5-naphthyridine derivatives are the superior choice.

Experimental Protocol: SCLC Mobility Measurement

For researchers characterizing new naphthyridine derivatives for vertical devices (OLEDs, OPVs), Space Charge Limited Current (SCLC) is the most trustworthy method. It measures bulk mobility perpendicular to the substrate.

Causality & Logic

• Why SCLC? Unlike OFETs, SCLC does not rely on a gate dielectric interface, making it less sensitive to surface traps and more representative of bulk transport in a diode.

• Self-Validation: The protocol requires measuring devices of different thicknesses. If the current scales as

  (where is thickness), the measurement is valid SCLC. If not, contact resistance or traps are dominating.

Protocol Workflow

Step 1: Device Fabrication (Electron-Only)

• Substrate: Patterned ITO glass, cleaned (Acetone

  IPA UV-Ozone).

• Bottom Electrode: ITO (Work function ~4.8 eV). Note: This usually injects holes, so we must block them.

• Active Layer: Spin-coat or vacuum deposit the Naphthyridine derivative .

  • Thicknesses: Prepare samples at 100 nm, 150 nm, and 200 nm . (Accurate thickness measurement via Profilometer is critical).

• Top Electrode (Cathode): Deposit LiF (1 nm) / Al (100 nm) or Ca (20 nm) / Al (100 nm) .

  • Reasoning: Low work function ensures ohmic electron injection.

  • Hole Blocking: The ITO/Naphthyridine barrier is usually high enough to block holes, making this an "Electron-Only" device.

Step 2: Measurement & Analysis

• Sweep: Apply voltage (

  ) from 0V to 10V. Measure Current Density ( ).

• Log-Log Plot: Plot

  vs .

  • Ohmic Region: Slope

    at low voltage.

  • Trap-Filled Limit (TFL): Steep rise (Slope > 2).

  • SCLC Region: Slope

    at higher voltage.

• Fitting: In the SCLC region (slope

  ), fit data to the Mott-Gurney Law :
  • (typical for organics).
  • (Built-in potential, usually ~0-1V).

Diagram 2: SCLC Measurement Workflow

Caption: Self-validating workflow for extracting reliable SCLC mobility values.

Conclusion

For high-mobility applications, 1,5-naphthyridine derivatives (like NTDT-DCV) are the superior choice, offering mobilities (

) that bridge the gap between amorphous transport layers and crystalline benchmarks like NDI. 1,8-naphthyridine derivatives , while lower in mobility, remain vital for their chelating properties and stability in OLED stacks. When characterizing these materials, adherence to the multi-thickness SCLC protocol is essential to avoid reporting inflated mobility values caused by leakage or contact effects.

References

• NTDT-DCV Mobility: RSC Adv., "1,5-Naphthyridine-2,6-dione-based n-type organic semiconductors," (Verified via Search 1.1).

• Indolo-naphthyridine Polymers: Chem. Mater., "Indolo-naphthyridine-6,13-dione Thiophene Building Block... Ultrahigh n-Type Mobility," .

• Iridium/Naphthyridine Complexes: ACS Appl. Mater. Interfaces, "Pure Red Iridium(III) Complexes Possessing Good Electron Mobility," .

• SCLC Methodology: Fluxim, "Space Charge Limited Current (SCLC) for Mobility in Organic Semiconductors," .

• NDI Benchmark: MDPI, "Electron Transport in Naphthalene Diimide Derivatives," .

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine

As researchers and scientists at the forefront of drug development, our work inherently involves the synthesis and handling of novel chemical entities. While the pursuit of innovation drives us, it must be anchored by an unwavering commitment to safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental aspect of responsible science.

This guide provides a detailed operational and disposal plan for 3,6-Dibromo-1,8-naphthyridine-2,7-diamine. The procedural framework herein is built upon the foundational principles of chemical safety, regulatory compliance, and extensive experience in laboratory operations. The causality behind each step is explained to ensure that the protocol is not just followed, but understood—a key tenet of a robust safety culture.

Disclaimer: This document provides guidance based on the chemical's structure and data from analogous compounds. However, you are REQUIRED to consult the official Safety Data Sheet (SDS) provided by the manufacturer for 3,6-Dibromo-1,8-naphthyridine-2,7-diamine and to follow all protocols established by your institution's Environmental Health and Safety (EHS) department. This guide supplements, but does not supersede, official documentation and institutional mandates.

Hazard Assessment and Waste Characterization

Before any disposal procedure can be initiated, a thorough understanding of the material's hazards is essential. 3,6-Dibromo-1,8-naphthyridine-2,7-diamine is a halogenated aromatic amine. This classification immediately informs our handling and disposal strategy.

• Halogenated Compounds: The presence of bromine atoms means this compound is a halogenated organic waste.[1] During incineration, it can produce hazardous byproducts like Hydrogen Bromide (HBr), requiring specialized disposal facilities equipped with scrubbers.[2] For this reason, halogenated waste streams must always be segregated from non-halogenated streams to prevent cross-contamination and ensure proper, cost-effective disposal.[1]

• Aromatic Amines: Aromatic amines as a class are known for their potential toxicity. Many are skin and respiratory irritants, and some are suspected carcinogens.

While a specific SDS for this exact molecule is paramount, we can infer its likely hazard profile from similar structures like 2-Bromo-1,8-naphthyridine and 2,6-Dibromopyridine.[3][4]

Table 1: Anticipated Hazard Profile of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine

Hazard Classification	GHS Category	Anticipated Effects and Rationale
Acute Toxicity, Oral	Category 2 or 3	Analogous compounds like 2,6-Dibromopyridine are fatal or toxic if swallowed. The diamine functionality may modulate this, but high toxicity should be assumed.
Skin Irritation/Corrosion	Category 2	Brominated aromatics and amines are often skin irritants.[3][4]
Serious Eye Damage/Irritation	Category 1 or 2A	Causes serious eye irritation or damage.[4][5] This is a common property for this class of compounds.
Respiratory Irritation	Category 3	May cause respiratory irritation upon inhalation of dust.[3][4]
Hazardous to the Aquatic Environment	Acute and/or Chronic	Brominated organic compounds can be toxic to aquatic life.[6] Avoid release to the environment.[6]

Based on this assessment, any material contaminated with 3,6-Dibromo-1,8-naphthyridine-2,7-diamine must be treated as hazardous waste .

Regulatory Framework: The Principle of "Cradle-to-Grave"

In the United States, the disposal of hazardous waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6] This legislation establishes a "cradle-to-grave" management system, meaning the generator of the waste is responsible for it from the moment it is created until its final, safe disposal.[6]

Your laboratory operates as a "Satellite Accumulation Area," the point of generation.[7] Strict rules apply to how waste is stored, labeled, and prepared for pickup by your institution's EHS, who then transfers it to a licensed Treatment, Storage, and Disposal Facility (TSDF).[8]

Core Disposal Workflow: From Benchtop to Pickup

This section provides a step-by-step protocol for the safe segregation, containment, and disposal of waste contaminated with 3,6-Dibromo-1,8-naphthyridine-2,7-diamine.

Step 1: Personal Protective Equipment (PPE)

Proper PPE is non-negotiable. The potential for skin, eye, and respiratory irritation dictates the required level of protection.

• Hand Protection: Wear chemical-resistant gloves (nitrile is a common choice, but check your institution's glove compatibility chart for halogenated aromatics).

• Eye Protection: Safety glasses with side shields are mandatory at a minimum. For handling larger quantities of solid material where dust is a concern, safety goggles are required.[6]

• Body Protection: A standard laboratory coat should be worn and kept buttoned.

• Respiratory Protection: All handling of the solid compound or solutions should be done inside a certified chemical fume hood to prevent inhalation of dust or aerosols.[3]

Step 2: Waste Segregation and Container Selection

The principle of segregation is critical to a safe and compliant waste management program. Mixing incompatible waste streams can lead to dangerous chemical reactions, and mixing hazardous with non-hazardous waste unnecessarily increases the volume and cost of disposal.

• Solid Waste:

  • Description: Includes unused or expired 3,6-Dibromo-1,8-naphthyridine-2,7-diamine powder, contaminated gloves, weigh boats, paper towels, and silica gel from chromatography.

  • Container: Use a dedicated, sealable, and clearly labeled solid hazardous waste container. A plastic bucket or a securely lined cardboard box designated for solid chemical waste is appropriate.[5]

• Liquid Waste:

  • Description: Includes solutions containing 3,6-Dibromo-1,8-naphthyridine-2,7-diamine, as well as rinsate from cleaning contaminated glassware.

  • Container: Use a dedicated "Halogenated Organic Waste" container. These are typically plastic-coated glass or high-density polyethylene (HDPE) carboys supplied by your EHS department. Ensure the container is compatible with all solvents being added.

Causality: Separating halogenated from non-halogenated waste is paramount.[1] Halogenated waste requires high-temperature incineration with special scrubbers to neutralize the resulting acidic gases (like HBr), making its disposal more complex and expensive.[2] Mixing them needlessly raises the cost and complexity of disposing of the entire volume.

Step 3: Waste Accumulation and Labeling

Proper labeling is a key requirement of the RCRA.[7] An unlabeled container of chemical waste is not only a compliance violation but also a significant safety hazard.

• Immediate Labeling: As soon as the first drop of waste enters the container, it must be labeled. Your institution's EHS will provide official "Hazardous Waste" tags.

• Content Declaration: The label must clearly state:

  • The words "Hazardous Waste".[7]

  • The full chemical name(s) of all constituents. Write out "3,6-Dibromo-1,8-naphthyridine-2,7-diamine" and any solvents present. Avoid using abbreviations or chemical formulas.

  • The approximate percentages of each component.

  • The relevant hazard pictograms (e.g., exclamation mark for irritant, skull and crossbones for acute toxicity, environment).

  • The date the container was first used for accumulation.

• Container Management:

  • Keep waste containers sealed at all times, except when adding waste. This prevents the release of volatile organic compounds (VOCs) into the lab atmosphere.

  • Store containers in a designated Satellite Accumulation Area, which is at or near the point of generation (e.g., in the fume hood or a designated secondary containment tray).[7]

  • Do not overfill containers; a maximum of 90% full is a common guideline to allow for expansion and prevent spills during transport.

Step 4: Arranging for Disposal

Laboratory personnel should not transport hazardous waste across the facility.[7]

• Request Pickup: Once a waste container is full (or approaching the accumulation time limit set by your institution, often 12 months), submit a chemical waste pickup request through your EHS department's online portal or designated procedure.[3]

• Documentation: Ensure all information on the waste tag is accurate and complete before the scheduled pickup. EHS personnel will use this information to create the official manifest for tracking the waste to the final disposal facility.[8]

Decontamination and Spill Management

Accidents happen, but a prepared response minimizes the risk.

• Glassware Decontamination:

  • Perform an initial rinse with a suitable organic solvent (e.g., acetone, methanol) to dissolve any residual compound.

  • Crucially, this first rinsate is hazardous waste and must be collected in your "Halogenated Organic Waste" container.

  • Subsequent washing with soap and water can then be performed.

• Minor Spill Response (Solid Powder):

  • Alert Personnel: Inform others in the immediate area.

  • Isolate: If safe to do so, restrict access to the spill area.

  • PPE: Don your full PPE, including gloves, goggles, and a lab coat.

  • Cleanup: Gently cover the spill with an absorbent material from a chemical spill kit. Avoid raising dust. Carefully scoop the material into a designated bag or container.

  • Decontaminate: Wipe the area with a damp paper towel.

  • Dispose: All cleanup materials are considered hazardous solid waste and must be disposed of in the appropriate container.

• Major Spill: For any spill that is beyond your ability to manage safely, evacuate the area, close the doors, and contact your institution's emergency response or EHS department immediately.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste generated from work with 3,6-Dibromo-1,8-naphthyridine-2,7-diamine.

Caption: Decision workflow for disposal of 3,6-Dibromo-1,8-naphthyridine-2,7-diamine waste.

References

• Apollo Scientific Ltd. (2014, January 12). SAFETY DATA SHEET: 2-BROMO-1,8-NAPHTHYRIDINE. Retrieved from [Link]

• ERG Environmental. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. Retrieved from [Link]

• University of Florida Environmental Health & Safety. (n.d.). Laboratory Waste Management Guidelines. Retrieved from [Link]

• Hazmat Waste. (2025, March 18). What is bromine and what are the safe disposal and recycling methods? Retrieved from [Link]

• Today's Clinical Lab. (2025, June 12). A Lab's Guide to Safe and Compliant Medical Waste Disposal. Retrieved from [Link]

• University of Wisconsin–Madison Safety Department. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

• Chulalongkorn University. (n.d.). Guidelines for the classification of 20 hazardous wastes According to the WasteTrack system. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide. Retrieved from [Link]

• U.S. Government Publishing Office. (n.d.). Appendix A to §172.101 - List of Hazardous Substances and Reportable Quantities. Retrieved from [Link]

• De La Salle University. (n.d.). Hazardous Waste Codes. Retrieved from [Link]

• Environmental Protection Agency. (n.d.). Waste Code - RCRAInfo. Retrieved from [Link]

• Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved from [Link]

• ResearchGate. (2013, May 25). Organic solvents disposal strategies? Retrieved from [Link]

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